13(Z),16(Z)-Docosadienoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride (CAS 960593-67-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediate derived from the corresponding ω-6 polyunsaturated fatty acid. This document consolidates available data on its chemical properties, synthesis, and the significant biological role of its parent fatty acid, offering valuable insights for its application in research and drug development.

Chemical and Physical Properties

13(Z),16(Z)-Docosadienoyl chloride is a long-chain fatty acyl chloride. While specific experimental data for this compound is limited, its basic properties have been reported by commercial suppliers. The properties of the parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, are also included for context, as it is the precursor for the synthesis of the title compound and exhibits notable biological activity.

Table 1: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

Property	Value	Source
CAS Number	960593-67-3	[1][2]
Molecular Formula	C₂₂H₃₉ClO	[1][2]
Molecular Weight	355.00 g/mol	[2]
Physical State	Liquid	[2]
Purity	>99%	[2]
Storage Conditions	-20°C	[2]

Table 2: Physicochemical Properties of 13(Z),16(Z)-Docosadienoic Acid

Property	Value	Source
CAS Number	17735-98-7	[3]
Molecular Formula	C₂₂H₄₀O₂	[3]
Molecular Weight	336.6 g/mol	[3]
IUPAC Name	(13Z,16Z)-docosa-13,16-dienoic acid	[3]
Synonyms	cis-13,16-Docosadienoic acid, C22:2n-6,9	[3]

Synthesis and Reactivity

13(Z),16(Z)-Docosadienoyl chloride is synthesized from its corresponding carboxylic acid, 13(Z),16(Z)-Docosadienoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard organic transformation. Several chlorinating agents can be employed for this purpose, including thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (B1173362) (PCl₃).

Representative Experimental Protocol: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

The following is a general procedure for the synthesis of a fatty acid chloride from a fatty acid, which can be adapted for 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

• 13(Z),16(Z)-Docosadienoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (B109758) (DCM) or other inert solvent

• Dry nitrogen or argon atmosphere

• Rotary evaporator

Procedure:

• In a round-bottom flask purged with dry nitrogen, dissolve 1 equivalent of 13(Z),16(Z)-Docosadienoic acid in anhydrous dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add 1.2 to 1.5 equivalents of thionyl chloride or oxalyl chloride to the stirred solution. If using oxalyl chloride, a catalytic amount of anhydrous N,N-dimethylformamide (DMF) can be added.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl with thionyl chloride, or CO, CO₂, and HCl with oxalyl chloride).

• Once the reaction is complete, remove the solvent and excess chlorinating agent under reduced pressure using a rotary evaporator. Care should be taken to avoid high temperatures to prevent degradation of the polyunsaturated acyl chloride.

• The resulting 13(Z),16(Z)-Docosadienoyl chloride is typically used in the next step without further purification.

Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride.

Reactivity and Applications

As a reactive acyl chloride, 13(Z),16(Z)-Docosadienoyl chloride is a key intermediate for the synthesis of various lipid derivatives. It readily reacts with nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters. This reactivity makes it a valuable tool for introducing the 13(Z),16(Z)-docosadienoyl moiety into more complex molecules, including bioactive lipids, surfactants, and drug delivery systems.

A common application of fatty acid chlorides is in the synthesis of N-acyl amino acids via the Schotten-Baumann reaction.

Representative Experimental Protocol: Synthesis of an N-Acyl Amino Acid

The following protocol describes a general method for the synthesis of an N-acyl amino acid, which can be adapted for the use of 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride

• Amino acid (e.g., glycine, sarcosine)

• Aqueous sodium hydroxide (B78521) (NaOH) solution

• Organic solvent (e.g., tetrahydrofuran, diethyl ether)

• Hydrochloric acid (HCl) for acidification

Procedure:

• Dissolve the amino acid in an aqueous solution of sodium hydroxide in a reaction vessel.

• Cool the solution to 0-5°C.

• Separately, dissolve 13(Z),16(Z)-Docosadienoyl chloride in an organic solvent.

• Add the solution of the acyl chloride dropwise to the vigorously stirred amino acid solution, while simultaneously adding an aqueous NaOH solution to maintain the pH between 9 and 11.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 1-2 hours.

• Wash the reaction mixture with an organic solvent (e.g., diethyl ether) to remove any unreacted acyl chloride or other nonpolar impurities.

• Acidify the aqueous layer to a pH of approximately 2 with hydrochloric acid to precipitate the N-acyl amino acid.

• Collect the product by filtration, wash with cold water, and dry under vacuum.

Biological Significance of the Parent Fatty Acid

While 13(Z),16(Z)-Docosadienoyl chloride is primarily a synthetic intermediate, its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, is a naturally occurring ω-6 polyunsaturated fatty acid with recognized biological activity.[4] It acts as an agonist for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[4][5][6]

GPR120/FFAR4 Signaling Pathway

GPR120/FFAR4 is a receptor for medium and long-chain fatty acids.[7] Its activation by ligands such as 13(Z),16(Z)-Docosadienoic acid triggers a cascade of intracellular signaling events. GPR120 is coupled to the Gαq/11 subunit of the heterotrimeric G protein.[8][9]

Upon ligand binding, the following signaling cascade is initiated:

• Activation of Gαq/11: The activated receptor promotes the exchange of GDP for GTP on the Gαq/11 subunit, leading to its dissociation from the βγ subunits.

• Phospholipase C (PLC) Activation: The activated Gαq/11 stimulates phospholipase C.

• Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

• Calcium Mobilization: IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.

• Downstream Effects: The increase in intracellular calcium and the presence of DAG activate various downstream effectors, including protein kinase C (PKC), which in turn modulate cellular responses.

In some cell types, GPR120 can also signal through a β-arrestin-2-dependent pathway, which is involved in anti-inflammatory responses.[8][10]

GPR120/FFAR4 Signaling Pathway.

Inhibition of Ghrelin Secretion

A key physiological role of GPR120 activation by long-chain fatty acids is the inhibition of ghrelin secretion from gastric endocrine cells.[11] Ghrelin is a hormone that stimulates appetite. The postprandial (after a meal) increase in circulating and luminal fatty acids in the stomach is thought to activate GPR120 on ghrelin-producing cells, leading to a suppression of ghrelin release.[11] This mechanism contributes to the feeling of satiety after a meal.

Table 3: Quantitative Data on GPR120 Agonist-Induced Inhibition of Ghrelin Secretion

Agonist	Concentration	Effect on Ghrelin Secretion	Cell Type	Source
GW-9508 (synthetic agonist)	Not specified	~50% inhibition	Ghrelin-producing cell lines	[12]
α-Linolenic acid (natural ligand)	Not specified	~70% inhibition	Ghrelin-producing cell lines	[12]

Conclusion

13(Z),16(Z)-Docosadienoyl chloride is a valuable synthetic intermediate for researchers in lipid chemistry and drug development. Its utility lies in its ability to introduce the biologically relevant 13(Z),16(Z)-docosadienoyl moiety into various molecular scaffolds. The biological activity of its parent fatty acid as a GPR120/FFAR4 agonist, particularly its role in the regulation of ghrelin secretion, highlights a potential area of application for novel derivatives synthesized from this acyl chloride. Further research into the specific applications of 13(Z),16(Z)-Docosadienoyl chloride and its derivatives could uncover new therapeutic agents for metabolic disorders.

References

• 1. larodan.com [larodan.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. data.epo.org [data.epo.org]
• 6. researchgate.net [researchgate.net]
• 7. Free fatty acid receptor 4 responds to endogenous fatty acids to protect the heart from pressure overload - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. G protein-coupled receptor 120 signaling regulates ghrelin secretion in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to (13Z,16Z)-13,16-Docosadienoyl Chloride for Researchers and Drug Development Professionals

Introduction

(13Z,16Z)-13,16-Docosadienoyl chloride is a reactive derivative of the corresponding polyunsaturated fatty acid, (13Z,16Z)-13,16-docosadienoic acid. As an acyl chloride, it serves as a valuable intermediate in the synthesis of various lipid derivatives, such as amides and esters, for research in pharmacology and drug development. The biological activities of its parent fatty acid, particularly its role as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, make this compound and its derivatives of significant interest for studying metabolic and inflammatory diseases. This technical guide provides a comprehensive overview of the known properties, a representative synthesis protocol, and the key signaling pathway associated with its parent compound.

Physicochemical and Handling Properties

While detailed experimental data for (13Z,16Z)-13,16-docosadienoyl chloride is not extensively published, the following tables summarize its known properties and those of its parent carboxylic acid. Acyl chlorides are generally reactive and moisture-sensitive, and thus require careful handling under inert and anhydrous conditions.

Table 1: Physicochemical Properties of (13Z,16Z)-13,16-Docosadienoyl Chloride

Property	Value	Source
CAS Number	960593-67-3	[1][2][3]
Molecular Formula	C₂₂H₃₉ClO	[1][2]
Molecular Weight	355.00 g/mol	[1][2]
Physical State	Liquid	[1][2]
Purity	>98%	[3]
Storage	Store at -20°C	[2]

Table 2: Physicochemical Properties of (13Z,16Z)-13,16-Docosadienoic Acid (Parent Compound)

Property	Value	Source
CAS Number	17735-98-7	[4]
Molecular Formula	C₂₂H₄₀O₂	[4]
Molar Mass	336.6 g/mol	[4]
Solubility	Insoluble in water; Soluble in DMF, DMSO, and ethanol.[4]

Reactivity and Safety

(13Z,16Z)-13,16-Docosadienoyl chloride is a reactive acyl chloride. It is expected to react readily with nucleophiles such as water, alcohols, and amines to form the corresponding carboxylic acid, esters, and amides, respectively. Due to its reactivity, it should be handled in a well-ventilated fume hood, and personal protective equipment, including gloves and safety glasses, should be worn. It is sensitive to moisture and should be stored under an inert atmosphere. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Experimental Protocols

Representative Synthesis of (13Z,16Z)-13,16-Docosadienoyl Chloride

The following is a general protocol for the synthesis of a fatty acid chloride from its corresponding carboxylic acid using thionyl chloride. This method can be adapted for the preparation of (13Z,16Z)-13,16-docosadienoyl chloride from (13Z,16Z)-13,16-docosadienoic acid.

Materials:

• (13Z,16Z)-13,16-Docosadienoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (B28343) (or another inert solvent)

• Round-bottomed flask with a reflux condenser and a gas outlet to a trap containing an alkaline solution

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (13Z,16Z)-13,16-docosadienoic acid in a minimal amount of anhydrous toluene.

• Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar equivalents) to the solution with gentle stirring. The addition can be done at room temperature.[5][6]

• After the addition is complete, gently heat the reaction mixture to a moderate temperature (e.g., 50-60°C) and maintain it for several hours, or until the evolution of hydrogen chloride and sulfur dioxide gas ceases.[7] The reaction progress can be monitored by the disappearance of the carboxylic acid starting material using thin-layer chromatography (TLC).

• Once the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.[6] To ensure complete removal of residual thionyl chloride, anhydrous toluene can be added to the crude product and evaporated again; this process can be repeated a few times.[6]

• The resulting residue is the crude (13Z,16Z)-13,16-docosadienoyl chloride, which can be used directly for subsequent reactions or purified by vacuum distillation if necessary.

Caption: A generalized workflow for the synthesis of (13Z,16Z)-13,16-docosadienoyl chloride.

Biological Activity and Signaling Pathways

The primary biological relevance of (13Z,16Z)-13,16-docosadienoyl chloride stems from the activity of its parent compound, (13Z,16Z)-13,16-docosadienoic acid, which is an agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120.[4] FFAR4 is a G protein-coupled receptor that is activated by medium- and long-chain fatty acids.[8] Activation of FFAR4 has been linked to various physiological processes, including the regulation of metabolism and inflammation.[9][10]

Upon binding of an agonist like (13Z,16Z)-13,16-docosadienoic acid, FFAR4 can initiate signaling through two main pathways: a Gαq-dependent pathway and a β-arrestin-2-dependent pathway.[10][11][12]

• Gαq-dependent Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). This pathway is involved in processes such as glucose uptake and the secretion of gut hormones like glucagon-like peptide-1 (GLP-1).[9][13]

• β-arrestin-2-dependent Pathway: This pathway is primarily associated with the anti-inflammatory effects of FFAR4 activation. Upon agonist binding, β-arrestin-2 is recruited to the receptor. The FFAR4/β-arrestin-2 complex can then interact with and sequester TAB1, thereby inhibiting the activation of TAK1. This leads to the downstream inhibition of pro-inflammatory signaling cascades, such as the NF-κB and JNK pathways.[14][15]

Caption: FFAR4 signaling is activated by its ligand, leading to distinct downstream effects.

Spectroscopic Data

Specific, publicly available spectroscopic data (NMR, IR, Mass Spectrometry) for (13Z,16Z)-13,16-docosadienoyl chloride is limited. Researchers are advised to perform their own analytical characterization upon synthesis or acquisition of this compound.

Conclusion

(13Z,16Z)-13,16-Docosadienoyl chloride is a specialized chemical tool primarily used in the synthesis of novel lipid molecules for biological investigation. Its utility is underscored by the significant role of its parent fatty acid as an agonist for FFAR4, a key receptor in metabolic and inflammatory signaling. This guide provides foundational information to aid researchers and drug development professionals in the handling, synthesis, and application of this compound in their studies. Due to its reactive nature, appropriate handling and storage procedures are paramount to ensure its integrity and for user safety.

References

• 1. larodan.com [larodan.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. 13(Z),16(Z)-二十二碳二烯酰氯 | 13(Z),16(Z)-Docosadienoyl chloride | CAS 960593-67-3 | 酯类产品 | 美国IvivoChem [invivochem.cn]
• 4. caymanchem.com [caymanchem.com]
• 5. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. data.epo.org [data.epo.org]
• 8. Free fatty acid receptor 4 - Wikipedia [en.wikipedia.org]
• 9. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Free fatty acid receptor 4 responds to endogenous fatty acids to protect the heart from pressure overload - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Omega-3 Fatty Acids and FFAR4 [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 13(Z),16(Z)-Docosadienoyl chloride, a reactive lipid intermediate of interest in various research and development applications. The data presented herein is crucial for its handling, application in synthesis, and understanding its biological context.

Core Physicochemical Data

A comprehensive summary of the key quantitative data for 13(Z),16(Z)-Docosadienoyl chloride is presented in the table below. This structured format allows for easy reference and comparison.

Parameter	Value	Reference
Molecular Formula	C₂₂H₃₉ClO	[1][2]
Molecular Weight	355.00 g/mol	[1][2]
CAS Number	960593-67-3	[1]
Physical Form	Liquid	[2]
Purity	>99%	[2]
Storage Temperature	-20°C	[2]

Chemical Structure and Nomenclature

13(Z),16(Z)-Docosadienoyl chloride is the acyl chloride derivative of 13(Z),16(Z)-docosadienoic acid. The "13(Z),16(Z)" designation specifies the location and cis (Z) configuration of the two double bonds within the 22-carbon acyl chain.

• IUPAC Name: (13Z,16Z)-docosa-13,16-dienoyl chloride

• Synonyms: (13Z,16Z)-13,16-Docosadienoyl chloride[1]

The introduction of the acyl chloride functional group makes it a highly reactive compound, particularly susceptible to hydrolysis and nucleophilic attack, which is a key feature for its use in chemical synthesis.

Experimental Considerations

Due to its reactivity, handling of 13(Z),16(Z)-Docosadienoyl chloride requires an inert and anhydrous environment to prevent degradation. Standard protocols for handling acyl chlorides should be strictly followed. This includes the use of dry solvents and inert atmospheres (e.g., argon or nitrogen).

Logical Relationship: From Acid to Acyl Chloride

The synthesis of 13(Z),16(Z)-Docosadienoyl chloride from its parent fatty acid, 13(Z),16(Z)-docosadienoic acid, is a fundamental chemical transformation. This relationship is depicted in the diagram below. The parent fatty acid has a molecular formula of C₂₂H₄₀O₂ and a molecular weight of approximately 336.55 g/mol [3][4][5][6][7].

Caption: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride.

References

• 1. larodan.com [larodan.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. larodan.com [larodan.com]
• 4. 13(Z),16(Z)-Docosadienoic acid [cogershop.com]
• 5. PlantFAdb: 22:2-delta-13c,16c; 13,16-Docosadienoic acid, (13Z,16Z)-; 13,16-Docosadienoic acid, (Z,Z)-; cis-13,cis-16-Docosadienoic acid [fatplants.net]
• 6. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, a derivative of the naturally occurring ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-Docosadienoic acid. This document details the chemical and physical properties of both the acyl chloride and its parent fatty acid. Furthermore, it delves into the significant biological role of 13(Z),16(Z)-Docosadienoic acid as a potent agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This interaction leads to the inhibition of ghrelin secretion, highlighting its potential as a therapeutic target in metabolic diseases and appetite regulation. This guide furnishes detailed experimental protocols for the synthesis of fatty acid chlorides and for conducting FFAR4 activation and ghrelin secretion inhibition assays. Quantitative data are presented in structured tables, and key biological pathways are visualized through diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Chemical and Physical Properties

13(Z),16(Z)-Docosadienoyl chloride and its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, possess distinct chemical and physical characteristics crucial for their handling, storage, and application in research.

13(Z),16(Z)-Docosadienoyl Chloride

This acyl chloride is a reactive compound, primarily used as a chemical intermediate for synthesizing other molecules, such as esters and amides.[1][2]

Property	Value	Reference(s)
CAS Number	960593-67-3	[3][4][5]
Molecular Formula	C₂₂H₃₉ClO	[3][4][5]
Molecular Weight	355.0 g/mol	[3][4][5]
Physical State	Liquid	[5][6]
Purity	>99%	[3][4][6]
Storage	Store at -20°C in a freezer.	[5][6]
Synonyms	(13Z,16Z)-13,16-Docosadienoyl chloride	[3][5]

13(Z),16(Z)-Docosadienoic Acid

The parent fatty acid is a naturally occurring ω-6 polyunsaturated fatty acid (PUFA) found in various organisms, including mammals, fish, and plants.[7][8] It is recognized for its biological activity as a signaling molecule.[9][10]

Property	Value	Reference(s)
CAS Number	17735-98-7	[7][8][11]
Molecular Formula	C₂₂H₄₀O₂	[7][8][11]
Molecular Weight	336.6 g/mol	[7][8][11]
IUPAC Name	(13Z,16Z)-docosa-13,16-dienoic acid	[11]
Synonyms	cis-13,16-Docosadienoic Acid, FA 22:2	[7][8]
Biological Role	FFAR4/GPR120 agonist, inhibits ghrelin secretion	[7][8][9][10]

Biological Activity and Signaling Pathway

13(Z),16(Z)-Docosadienoic acid is a potent agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, a G protein-coupled receptor.[7][8][9][10] This receptor is involved in diverse physiological processes, including the regulation of metabolism, inflammation, and appetite.[12][13]

FFAR4/GPR120 Signaling Pathway

Activation of FFAR4 by ligands such as 13(Z),16(Z)-Docosadienoic acid can initiate multiple downstream signaling cascades. One of the key pathways involves the Gαq/11 protein, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), which in turn can modulate various cellular responses, including the secretion of hormones like glucagon-like peptide-1 (GLP-1). Another important pathway involves the recruitment of β-arrestin 2, which can mediate anti-inflammatory effects by inhibiting pathways such as the NF-κB signaling cascade.[6][9]

Caption: FFAR4/GPR120 Signaling Pathway.

Inhibition of Ghrelin Secretion

A significant downstream effect of FFAR4 activation by 13(Z),16(Z)-Docosadienoic acid is the strong inhibition of ghrelin secretion from gastric cells.[7][8] Ghrelin is a hormone that stimulates appetite, and its inhibition is a key area of research for the management of obesity and metabolic disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preparation of long-chain fatty acid chlorides | Semantic Scholar [semanticscholar.org]
• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. larodan.com [larodan.com]
• 6. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. WO2020089326A1 - Process for preparing fatty acid chlorides and n-acyl amino acid salts - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to 13(Z),16(Z)-Docosadienoic Acid Derivative

For Researchers, Scientists, and Drug Development Professionals

Abstract

13(Z),16(Z)-Docosadienoic acid is a naturally occurring omega-6 very-long-chain polyunsaturated fatty acid that has garnered significant interest within the scientific community. Its primary biological role of note is its function as a potent agonist of the free fatty acid receptor 4 (FFAR4), also known as G protein-coupled receptor 120 (GPR120). This interaction triggers a cascade of intracellular signaling events, leading to various physiological responses, most notably the strong inhibition of ghrelin secretion. This technical guide provides a comprehensive overview of 13(Z),16(Z)-docosadienoic acid, including its chemical properties, biological activity with a focus on FFAR4/GPR120 signaling, quantitative data on its effects, and detailed experimental protocols for its study.

Chemical Properties and Synthesis

13(Z),16(Z)-Docosadienoic acid is a 22-carbon fatty acid with two cis double bonds at the 13th and 16th carbon positions.[1]

Property	Value
Chemical Formula	C22H40O2
Molecular Weight	336.55 g/mol
CAS Number	17735-98-7
Appearance	Liquid
Synonyms	cis-13,cis-16-Docosadienoic acid, (13Z,16Z)-13,16-Docosadienoic acid

Synthesis:

A plausible synthetic route would involve the synthesis of the corresponding methyl ester, methyl 13(Z),16(Z)-docosadienoate, which is commercially available.[6][7][8][9] The free fatty acid can then be obtained through standard ester hydrolysis procedures, typically using a base such as sodium hydroxide (B78521) or potassium hydroxide in a water/alcohol mixture, followed by acidification.

Biological Activity and Signaling Pathway

The primary mechanism of action for 13(Z),16(Z)-docosadienoic acid is its agonism of the FFAR4/GPR120 receptor.[10][11] This receptor is a G protein-coupled receptor that is activated by long-chain fatty acids.[12]

FFAR4/GPR120 Signaling Pathway

Upon binding of 13(Z),16(Z)-docosadienoic acid, FFAR4 undergoes a conformational change, leading to the activation of downstream signaling cascades. The receptor can couple to different G proteins, primarily Gαq/11, and can also signal through a G protein-independent pathway involving β-arrestin 2.[12]

• Gαq/11-Mediated Pathway: Activation of Gαq/11 leads to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the presence of DAG activate protein kinase C (PKC) and other downstream effectors, including the extracellular signal-regulated kinase (ERK) pathway.[12]

• β-Arrestin 2-Mediated Pathway: Following agonist binding, G protein-coupled receptor kinases (GRKs) phosphorylate the intracellular domains of FFAR4, which promotes the recruitment of β-arrestin 2. This interaction can lead to receptor desensitization and internalization. However, β-arrestin 2 can also act as a scaffold for other signaling proteins, initiating a separate wave of signaling. In the context of FFAR4, the β-arrestin 2 pathway has been linked to anti-inflammatory effects by inhibiting TAK1, a key kinase in the NF-κB signaling pathway.

The following diagram illustrates the FFAR4/GPR120 signaling pathway initiated by 13(Z),16(Z)-docosadienoic acid.

FFAR4/GPR120 Signaling Pathway

Quantitative Data

The biological activity of 13(Z),16(Z)-docosadienoic acid has been quantified in several studies. The following tables summarize key quantitative data.

Parameter	Value	Cell Type/System	Reference
EC50 for FFAR4/GPR120 Activation	23 nM	Not specified	[12]
Inhibition of Ghrelin Secretion	At 2 µM, decreased ghrelin release to 31.5 ± 2.9% of baseline	Isolated mouse gastric ghrelin cells	[13]

Experimental Protocols

In Vitro Ghrelin Secretion Assay

This protocol is a synthesized methodology based on published studies for measuring the effect of 13(Z),16(Z)-docosadienoic acid on ghrelin secretion from isolated gastric cells.[13]

1. Isolation of Gastric Ghrelin Cells:

• Utilize transgenic mice expressing a fluorescent reporter (e.g., GFP) under the control of the ghrelin promoter to facilitate cell identification and isolation.
• Isolate gastric mucosal cells by enzymatic digestion (e.g., with collagenase and dispase).
• Purify ghrelin-producing cells using fluorescence-activated cell sorting (FACS).

2. Cell Culture:

• Culture the isolated ghrelin cells in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS), penicillin-streptomycin, and other necessary growth factors.
• Plate the cells in 24-well plates at a desired density.

3. Treatment with 13(Z),16(Z)-Docosadienoic Acid:

• Prepare a stock solution of 13(Z),16(Z)-docosadienoic acid in a suitable solvent (e.g., ethanol (B145695) or DMSO).
• Dilute the stock solution in the culture medium to the desired final concentrations (e.g., a dose-response range from nM to µM).
• Replace the culture medium with the medium containing the test compound or vehicle control.
• Incubate the cells for a specified period (e.g., 2-4 hours).

4. Sample Collection and Analysis:

• Collect the culture supernatant.
• Measure the concentration of acylated ghrelin in the supernatant using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.
• Normalize the ghrelin concentration to the total protein content or cell number in each well.
• Express the results as a percentage of the vehicle-treated control.

The following diagram outlines the experimental workflow for the in vitro ghrelin secretion assay.

References

• 1. [PDF] Total synthesis of the long chain polyunsaturated omega-3 fatty acids EPA and DHA | Semantic Scholar [semanticscholar.org]
• 2. Chemical synthesis of deuterium-labeled and unlabeled very long chain polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A gram-scale synthesis of very-long chain polyunsaturated fatty acids (VLC-PUFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The synthesis of the very long chain polyunsaturated fatty acid (VLC-PUFA) 32:6 n-3 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. caymanchem.com [caymanchem.com]
• 7. scbt.com [scbt.com]
• 8. cis-13,16-Docosadienoic acid methyl ester ≥98% | 61012-47-3 [sigmaaldrich.com]
• 9. cis-13,16-Docasadienoic acid, methyl ester [webbook.nist.gov]
• 10. apexbt.com [apexbt.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. 13Z,16Z-docosadienoic acid | 17735-98-7 | Benchchem [benchchem.com]
• 13. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 13(Z),16(Z)-Docosadienoyl Chloride for Researchers and Drug Development Professionals

For researchers, scientists, and drug development professionals, this document provides an in-depth technical guide to 13(Z),16(Z)-docosadienoyl chloride. It covers its chemical properties, synthesis, potential suppliers, and its relevance as a tool for studying the G protein-coupled receptor 120 (GPR120), a significant target in metabolic and inflammatory diseases.

Introduction

13(Z),16(Z)-Docosadienoyl chloride is a reactive acyl chloride derived from 13(Z),16(Z)-docosadienoic acid, a long-chain omega-6 fatty acid. As an acyl chloride, it is a valuable intermediate for the synthesis of various lipid derivatives, including esters and amides. The parent fatty acid is recognized as an agonist for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). This makes 13(Z),16(Z)-docosadienoyl chloride a useful precursor for creating novel GPR120 modulators and probes to investigate its role in physiological and pathological processes.

Chemical Properties and Supplier Information

13(Z),16(Z)-Docosadienoyl chloride is a liquid at room temperature and should be handled with care due to its reactivity, particularly with nucleophiles such as water and alcohols. It is recommended to store the compound at -20°C to maintain its stability.[1]

Table 1: Chemical and Physical Properties of 13(Z),16(Z)-Docosadienoyl Chloride

Property	Value	Source
CAS Number	960593-67-3	[1][2][3]
Molecular Formula	C22H39ClO	[1][2][3]
Molecular Weight	355.0 g/mol	[1][2]
Appearance	Liquid	[1]
Purity	>99% (typical)	[1][2]
Synonyms	(13Z,16Z)-13,16-Docosadienoyl chloride	[2][3]

Table 2: Potential Suppliers of 13(Z),16(Z)-Docosadienoyl Chloride

Supplier	Product Number	Purity
Larodan	46-2202	>99%
Sapphire Bioscience (distributor for Indofine)	-	>99%
MedchemExpress	HY-165882	-

Note: Availability and specifications should be confirmed with the respective suppliers.

Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

The synthesis of 13(Z),16(Z)-docosadienoyl chloride from its corresponding carboxylic acid, 13(Z),16(Z)-docosadienoic acid, is typically achieved by reaction with a chlorinating agent. Thionyl chloride (SOCl2) is a common and effective reagent for this transformation. The byproducts of this reaction, sulfur dioxide (SO2) and hydrogen chloride (HCl), are gaseous, which simplifies purification.

General Experimental Protocol for Synthesis

The following is a general protocol for the synthesis of a fatty acid chloride using thionyl chloride, which can be adapted for 13(Z),16(Z)-docosadienoyl chloride.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Thionyl chloride (SOCl2), freshly distilled

• Anhydrous solvent (e.g., toluene (B28343), dichloromethane) (optional)

• Round-bottomed flask with a reflux condenser and a gas outlet to a trap containing an alkaline solution

• Stirring apparatus

• Heating mantle or water bath

• Distillation apparatus for purification

Procedure:

• In a dry, two-necked round-bottomed flask equipped with a magnetic stirrer, reflux condenser, and a gas outlet, place 13(Z),16(Z)-docosadienoic acid (1 equivalent).

• Slowly add an excess of thionyl chloride (e.g., 1.5-2.0 equivalents) to the flask with stirring. The reaction can be performed neat or in an anhydrous solvent.

• The reaction mixture is then gently heated to reflux (e.g., in a water bath at 35-40°C) for a period of 2 to 5 hours, or until the evolution of HCl and SO2 gases ceases.[4]

• After the reaction is complete, the excess thionyl chloride is removed by distillation, often under reduced pressure.[4] To ensure complete removal, an anhydrous solvent like toluene can be added and subsequently removed by distillation.[4]

• The resulting 13(Z),16(Z)-docosadienoyl chloride can be purified by fractional distillation under reduced pressure.

Note on Unsaturated Fatty Acids: For fatty acids with multiple unsaturated bonds, side reactions can occur. A patent suggests a method involving silylation of the carboxylic acid prior to reaction with the chlorinating agent to protect the double bonds, followed by the reaction with thionyl chloride.

Reaction Mechanism

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride proceeds through the formation of a chlorosulfite intermediate, which then undergoes nucleophilic attack by the chloride ion.

Caption: Reaction mechanism for the synthesis of an acyl chloride from a carboxylic acid using thionyl chloride.

Biological Context: GPR120 Signaling Pathway

The precursor to 13(Z),16(Z)-docosadienoyl chloride, 13(Z),16(Z)-docosadienoic acid, is an agonist of GPR120 (FFAR4). GPR120 is a receptor for long-chain free fatty acids and is involved in a variety of physiological processes, including glucose metabolism, anti-inflammatory responses, and the secretion of gut hormones. Its activation initiates downstream signaling cascades that are of significant interest in the development of therapeutics for type 2 diabetes and inflammatory conditions.

GPR120-Mediated Signaling

Upon binding of an agonist like 13(Z),16(Z)-docosadienoic acid, GPR120 can activate multiple downstream pathways:

• Gαq/11 Pathway: Activation of the Gαq/11 subunit leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium (Ca2+), which can trigger various cellular responses, including the secretion of hormones like glucagon-like peptide-1 (GLP-1).

• β-Arrestin-2 Pathway: GPR120 activation also leads to the recruitment of β-arrestin-2. This interaction is crucial for the anti-inflammatory effects of GPR120 agonists. The GPR120/β-arrestin-2 complex can inhibit the TAK1 signaling pathway, which is a key component of pro-inflammatory signaling cascades initiated by toll-like receptors (TLRs) and TNF-α.

Caption: Overview of the major signaling pathways activated by GPR120.

Experimental Workflow: GPR120 Activation Assay

13(Z),16(Z)-Docosadienoyl chloride can be used to synthesize derivatives for testing as GPR120 modulators. The following is a hypothetical experimental workflow for assessing the activation of GPR120 in a cell-based assay using a novel derivative synthesized from 13(Z),16(Z)-docosadienoyl chloride.

Hypothetical Protocol for a Calcium Flux Assay

This protocol outlines the steps to measure the activation of the GPR120-Gαq/11 pathway by monitoring changes in intracellular calcium levels.

Materials:

• HEK293 or CHO cells stably expressing human GPR120.

• Cell culture medium and supplements.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compound (a derivative synthesized from 13(Z),16(Z)-docosadienoyl chloride).

• Known GPR120 agonist (positive control).

• Vehicle control (e.g., DMSO).

• 96-well black, clear-bottom plates.

• Fluorescent plate reader with an injection system.

Procedure:

• Cell Plating: Seed GPR120-expressing cells into 96-well plates and culture until they reach confluency.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive dye according to the manufacturer's instructions. Incubate for the recommended time.

• Compound Preparation: Prepare serial dilutions of the test compound, positive control, and vehicle control in the assay buffer.

• Assay: a. Wash the cells with assay buffer to remove excess dye. b. Place the plate in a fluorescent plate reader and record the baseline fluorescence. c. Inject the prepared compounds into the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity corresponds to the change in intracellular calcium concentration. Calculate the response for each concentration of the test compound and determine the EC50 value.

Caption: A typical workflow for a cell-based GPR120 activation assay.

Conclusion

13(Z),16(Z)-Docosadienoyl chloride is a valuable chemical tool for researchers in the fields of lipid chemistry, cell signaling, and drug discovery. Its utility as a precursor for synthesizing novel GPR120 modulators, combined with the growing understanding of the GPR120 signaling pathway, presents numerous opportunities for advancing our knowledge of metabolic and inflammatory diseases and for the development of new therapeutic agents. This guide provides a foundational understanding of its properties, synthesis, and application in studying a critical biological target.

References

• 1. mdpi.com [mdpi.com]
• 2. Two decades of FFAR4 biology: From nutrient sensing to therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on 13(Z),16(Z)-Docosadienoyl Chloride

This technical guide provides a comprehensive overview of 13(Z),16(Z)-Docosadienoyl chloride, focusing on its physicochemical properties, solubility characteristics, and relevant experimental protocols. Additionally, it explores the biological context of its parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, as a signaling molecule.

Compound Overview

13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3) is the acyl chloride derivative of 13(Z),16(Z)-Docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid.[1] As an acyl chloride, it is a highly reactive chemical intermediate used in the synthesis of esters, amides, and other fatty acid derivatives.[2][3] Its long 22-carbon chain and two cis-double bonds define its physical properties and reactivity.[4][5]

Physicochemical Properties

The fundamental properties of 13(Z),16(Z)-Docosadienoyl chloride are summarized below. It typically exists as a liquid or a low-melting solid at room temperature.[6][7]

Property	Value	Source
CAS Number	960593-67-3	[8]
Molecular Formula	C₂₂H₃₉ClO	[8]
Molecular Weight	355.0 g/mol	[7][8]
Appearance	Liquid / Solid	[6][7]
Purity	>99% (Typical for commercial products)	[7][8]
Predicted Density	0.916 ± 0.06 g/cm³	[6]
Predicted Boiling Point	430.8 ± 14.0 °C	[6]

Solubility Profile

Direct, empirically determined solubility data for 13(Z),16(Z)-Docosadienoyl chloride is not extensively published. However, its solubility can be reliably inferred from the known behavior of long-chain fatty acyl chlorides and the solubility of its parent fatty acid.[2]

Inferred Solubility

Long-chain fatty acyl chlorides are characterized by a large, non-polar hydrocarbon tail and a highly reactive acyl chloride head group.[2] This structure dictates their solubility:

• High Solubility in Non-Polar Organic Solvents: The long hydrocarbon chain makes the molecule lipophilic. It is expected to be readily soluble in non-polar solvents such as hexane, chloroform, and other hydrocarbons.[2] Synthesis protocols for similar compounds often use solvents like dichloromethane (B109758) (DCM), indicating good solubility.[9]

• Solubility in Polar Aprotic Solvents: It is likely soluble in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[6] The parent fatty acid shows good solubility in these solvents (10 mg/ml in both DMSO and DMF).[1]

• Reactivity with Polar Protic Solvents: Acyl chlorides are highly reactive towards polar protic solvents.[3]

  • Water: It will react violently with water in an exothermic hydrolysis reaction to form the parent carboxylic acid (13(Z),16(Z)-Docosadienoic acid) and hydrochloric acid (HCl).[2][3] Therefore, it is considered insoluble as it does not form a stable solution.

  • Alcohols (e.g., Ethanol): It will react readily with alcohols to form the corresponding ester. While the parent fatty acid is soluble in ethanol (B145695) (10 mg/ml), the acyl chloride will be consumed in an esterification reaction rather than simply dissolving.[1][3]

Summary of Solubility Data

The table below summarizes the expected solubility behavior. "Reactive" indicates that the solvent will react with the solute, preventing the formation of a stable solution.

Solvent Type	Example Solvent	Expected Solubility	Rationale / Source
Polar Protic	Water	Reactive / Insoluble	Hydrolyzes to carboxylic acid and HCl.[2][3]
Ethanol	Reactive	Reacts to form the corresponding ethyl ester.[3]
PBS (pH 7.2)	Reactive / Insoluble	The parent acid has very low solubility (0.5 mg/ml) and the chloride will hydrolyze.[1]
Polar Aprotic	DMSO	Soluble	Suggested as a potential solvent for related compounds.[6]
DMF	Soluble	Parent acid is soluble; suggested as a potential solvent.[1][6]
Non-Polar	Dichloromethane (DCM)	Soluble	Common solvent for synthesis of acyl chlorides.[9]
Chloroform	Soluble	Similar long-chain acyl chlorides are soluble.[2]
Hexane	Soluble	Similar long-chain acyl chlorides are soluble.[2]

Experimental Protocols

Synthesis of Long-Chain Fatty Acyl Chlorides

A standard laboratory method for preparing a long-chain fatty acyl chloride, such as 13(Z),16(Z)-Docosadienoyl chloride, is by reacting the parent fatty acid with a chlorinating agent like oxalyl chloride or thionyl chloride.[9][10]

Objective: To convert 13(Z),16(Z)-Docosadienoic acid to 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

• 13(Z),16(Z)-Docosadienoic acid

• Oxalyl chloride (or Thionyl chloride)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Round-bottom flask with magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• Dissolve the fatty acid (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add a catalytic amount of DMF (e.g., 1-2 drops).[9]

• Slowly add oxalyl chloride (typically 2-4 equivalents) dropwise to the stirred solution.[9]

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (CO, CO₂, HCl).

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.[9]

• The resulting product, 13(Z),16(Z)-Docosadienoyl chloride, is often used in the next synthetic step without further purification due to its high reactivity.[9]

General workflow for the synthesis of a long-chain fatty acyl chloride.

Handling and Storage

• Handling: Due to its reactivity with moisture, 13(Z),16(Z)-Docosadienoyl chloride should be handled under anhydrous conditions in a fume hood.[3] Exposure to air can lead to hydrolysis, releasing corrosive HCl gas.[2]

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere at low temperatures (-20°C is commonly recommended) to maintain its purity and prevent degradation.[7]

Biological Context: GPR120 Signaling Pathway

While 13(Z),16(Z)-Docosadienoyl chloride is a synthetic intermediate, its parent molecule, 13(Z),16(Z)-Docosadienoic acid, is a biologically active ω-6 polyunsaturated fatty acid.[1][11] It functions as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][11][12]

Activation of GPR120 by long-chain fatty acids like 13(Z),16(Z)-Docosadienoic acid triggers several downstream signaling cascades. One notable effect is the inhibition of ghrelin secretion from gastric cells.[1][11]

Signaling pathway of 13(Z),16(Z)-Docosadienoic acid via the GPR120 receptor.

References

• 1. caymanchem.com [caymanchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Docosadienoic acid - Wikipedia [en.wikipedia.org]
• 6. 13(Z),16(Z)-二十二碳二烯酰氯 | 13(Z),16(Z)-Docosadienoyl chloride | CAS 960593-67-3 | 酯类产品 | 美国IvivoChem [invivochem.cn]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. larodan.com [larodan.com]
• 9. Decanoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 10. Acyl chloride - Wikipedia [en.wikipedia.org]
• 11. 13Z,16Z-Docosadienoic acid | CAS#:17735-98-7 | Chemsrc [chemsrc.com]
• 12. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Stability of Docosadienoyl Chloride Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract: Docosadienoyl chlorides are highly reactive long-chain fatty acyl chlorides, valuable as synthetic intermediates in the development of novel therapeutics and complex lipids, including bioactive docosanoids. Their inherent reactivity, however, presents significant challenges related to stability, handling, and storage. This guide provides a comprehensive technical overview of the factors governing the stability of docosadienoyl chloride compounds. It details primary degradation pathways, recommended storage and handling conditions, and validated experimental protocols for stability assessment. Due to their nature as reactive intermediates, publicly available quantitative stability data is limited; this document compiles known data and establishes a framework for generating further stability profiles.

Core Chemical Properties and Inherent Instability

Docosadienoyl chlorides are 22-carbon fatty acyl chlorides containing two double bonds. The defining feature of this class of molecules is the acyl chloride functional group (-COCl). The high electronegativity of both the oxygen and chlorine atoms pulls electron density away from the carbonyl carbon, rendering it highly electrophilic and susceptible to nucleophilic attack.[1][2] This makes them significantly more reactive than their corresponding carboxylic acids.[3]

Their polyunsaturated nature also introduces potential instability at the double bonds, which can be susceptible to oxidation, although the primary mode of degradation is typically related to the acyl chloride group.

Key Factors Influencing Stability

The stability of docosadienoyl chloride is predominantly influenced by moisture, temperature, and the presence of nucleophiles.

Hydrolysis: The Primary Degradation Pathway

The most significant and rapid degradation pathway for docosadienoyl chlorides is hydrolysis.[4] In the presence of water, even atmospheric moisture, the acyl chloride group is readily attacked, leading to the formation of the corresponding docosadienoic acid and hydrochloric acid (HCl).[4] This reaction is generally irreversible and represents the most common source of impurity in acyl chloride samples.[4]

Thermal Degradation

Acyl chlorides can be thermally labile.[4] At elevated temperatures, docosadienoyl chlorides can undergo decomposition. Two potential pathways include:

• Elimination: For acyl chlorides with alpha-hydrogens, high temperatures can promote an elimination reaction to form a ketene.[4]

• Decarbonylation: At very high temperatures, decomposition can lead to the loss of carbon monoxide.[5]

Practically, thermal degradation often results in discoloration (yellowing or browning) of the material.[4] For purification, high-vacuum distillation is employed to lower the boiling point and minimize thermal stress on the compound.[4]

Solvent Compatibility

The choice of solvent is critical for handling docosadienoyl chlorides. Protic solvents containing nucleophilic groups, such as alcohols and primary or secondary amines, will react readily to form esters and amides, respectively. Water is highly incompatible.[4] Aprotic solvents are necessary for any solution-based handling or reactions. A comprehensive chemical compatibility chart should always be consulted.

Quantitative Stability Data

Specific kinetic data on the hydrolysis and thermal degradation of docosadienoyl chloride isomers is not widely available in peer-reviewed literature, underscoring their role as transient synthetic intermediates. However, stability information for analogous compounds provides essential guidance.

Compound Name	CAS Number	Storage Conditions	Reported Stability
13(Z),16(Z)-Docosadienoyl chloride	960593-67-3	-20°C	Data not specified
Docosapentaenoyl Chloride	960593-70-8	-20°C	≥ 4 years[3]

Table 1: Summary of Available Stability Data for Docosadienoyl Chloride and Related Compounds.

Recommended Handling and Storage Protocols

Given their high reactivity, stringent handling and storage procedures are mandatory to preserve the integrity of docosadienoyl chloride compounds.

• Atmosphere: Always handle and store under a dry, inert atmosphere, such as nitrogen or argon, to prevent exposure to moisture.[4]

• Temperature: Store in a freezer at or below -20°C.[3][6] For purification, low-temperature, high-vacuum distillation is recommended to prevent thermal decomposition.[4]

• Containment: Use corrosion-resistant containers with tightly sealed caps (B75204). Glass vessels with PTFE-lined caps are suitable.

• Personal Protective Equipment (PPE): Due to their corrosive nature, always handle docosadienoyl chlorides in a well-ventilated fume hood while wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Dispensing: When dispensing, use dry syringes or cannulation techniques under an inert atmosphere. Avoid leaving containers open to the air.

Experimental Protocols for Stability Assessment

Direct analysis of acyl chlorides is challenging due to their high reactivity.[7] Therefore, stability-indicating methods often involve derivatization to convert the acyl chloride into a stable, easily quantifiable compound.[7][8]

Protocol: Stability-Indicating HPLC-UV Method via Derivatization

This protocol is adapted from established methods for trace analysis of acyl chlorides and is designed to quantify the parent docosadienoyl chloride by converting it to a stable derivative.[8] The primary degradation product, docosadienoic acid, can be analyzed separately.

Objective: To quantify the remaining docosadienoyl chloride in a sample after exposure to stability-testing conditions.

Principle: The acyl chloride is reacted with a derivatizing agent, such as 2-nitrophenylhydrazine (B1229437), to form a stable hydrazide with a strong UV chromophore, allowing for sensitive detection by HPLC-UV.[8]

Reagents and Materials:

• Docosadienoyl chloride sample

• 2-Nitrophenylhydrazine (derivatizing agent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Triethylamine (catalyst)

• Volumetric flasks, pipettes, and autosampler vials

Procedure:

• Standard Preparation:

  • Prepare a stock solution of a docosadienoyl chloride reference standard in dry acetonitrile.

  • Create a series of calibration standards by diluting the stock solution.

  • To each standard, add the derivatizing agent solution (e.g., 100 µg/mL 2-nitrophenylhydrazine in acetonitrile) and a catalytic amount of triethylamine.

  • Allow the reaction to proceed at room temperature for 30 minutes.[8]

• Sample Preparation:

  • Accurately weigh the docosadienoyl chloride stability sample and dissolve it in a known volume of dry acetonitrile.

  • Treat the sample solution with the derivatizing agent and catalyst in the same manner as the standards.

• HPLC-UV Analysis:

  • HPLC System: A standard HPLC system with a UV detector.[7]

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution with Acetonitrile (A) and Water (B).

  • Gradient Program: A suitable gradient to separate the derivatized product from excess reagent and other impurities (e.g., start at 70% A, ramp to 100% A over 25 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Set to the absorbance maximum of the derivative (e.g., ~395 nm for 2-nitrophenylhydrazide derivatives).[7]

  • Column Temperature: 30°C.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the derivatized standard against its concentration.

  • Calculate the concentration of docosadienoyl chloride in the sample based on the peak area of its derivative and the calibration curve.

Protocol: Formal Stability Study

Objective: To determine the stability of docosadienoyl chloride under defined temperature and humidity conditions over time.

Procedure:

• Sample Distribution: Aliquot the docosadienoyl chloride into multiple sealed vials under an inert atmosphere.

• Initial Analysis (T=0): Analyze several aliquots immediately using the method described in Protocol 5.1 to establish the initial purity and concentration.

• Storage Conditions: Place the remaining vials into stability chambers set to various conditions (e.g., -20°C/ambient humidity, 5°C/ambient humidity, 25°C/60% relative humidity).

• Time Points: At predetermined time points (e.g., 1 week, 1 month, 3 months, etc.), remove vials from each storage condition.

• Analysis: Allow the samples to equilibrate to room temperature before opening. Analyze the samples for the remaining docosadienoyl chloride using the validated HPLC method (Protocol 5.1).

• Data Evaluation: Plot the percentage of remaining docosadienoyl chloride against time for each condition to determine the degradation rate.

Visualizations: Pathways and Workflows

Degradation and Experimental Diagrams

Caption: Primary degradation pathway of docosadienoyl chloride.

Caption: Workflow for conducting a formal stability study.

Biological Context: Docosanoid Signaling Pathway

Docosadienoyl chloride is a synthetic precursor to molecules related to docosanoids. Docosanoids are signaling molecules derived from 22-carbon polyunsaturated fatty acids (like docosahexaenoic acid - DHA) that play crucial roles in biological processes, particularly the resolution of inflammation.[9][10]

Caption: Role of DHA-derived lipids in pro-resolution signaling.

Conclusion

The stability of docosadienoyl chloride compounds is fundamentally limited by their high reactivity, with hydrolysis being the primary degradation concern. Strict adherence to anhydrous, low-temperature, and inert atmospheric conditions during handling and storage is paramount to preserving their chemical integrity. While specific quantitative stability data remains sparse, the experimental protocols outlined in this guide provide a robust framework for researchers and drug development professionals to generate the necessary data for their specific applications, ensuring the quality and reliability of these critical synthetic intermediates.

References

• 1. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Sapphire Bioscience [sapphirebioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Eicosanoid Storm in Infection and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Eicosanoid - Wikipedia [en.wikipedia.org]

The Biological Significance of C22:2 Fatty Acids: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Docosadienoic acid (C22:2), a very long-chain fatty acid, is emerging from the shadow of its more extensively studied polyunsaturated fatty acid counterparts. This technical guide provides a comprehensive overview of the current understanding of C22:2 fatty acids, with a particular focus on docosadienoic acid (DDA, 22:2n-6) and its isomer, cis-13,16-docosadienoic acid. This document synthesizes key findings on their biosynthesis, diverse biological activities—including anti-inflammatory, antitumor, and antioxidant effects—and their potent enzyme inhibitory actions. Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and drug development efforts in this promising area.

Introduction

C22:2 fatty acids are polyunsaturated fatty acids (PUFAs) containing a 22-carbon backbone and two double bonds. As members of the very long-chain fatty acid (VLCFA) family, they are integral components of cellular lipids and are increasingly recognized for their bioactive properties. The most commonly studied isomer is docosadienoic acid (DDA), an omega-6 fatty acid. Another significant isomer, cis-13,16-docosadienoic acid, has demonstrated potent biological activities. This guide will delve into the known biological significance of these molecules, presenting quantitative data, experimental methodologies, and visual representations of their molecular pathways to serve as a foundational resource for the scientific community.

Biosynthesis of Docosadienoic Acid (DDA, C22:2n-6)

Docosadienoic acid (DDA) is synthesized from the essential omega-6 fatty acid, linoleic acid (LA, 18:2n-6), through a series of elongation steps. The pathway involves the conversion of LA to eicosadienoic acid (EDA, 20:2n-6), which is then further elongated to DDA. This process is catalyzed by fatty acid elongase enzymes.

Figure 1: Biosynthesis pathway of Docosadienoic Acid (DDA).

Biological Activities and Signaling Pathways

Recent research has illuminated several key biological activities of C22:2 fatty acids, positioning them as molecules of interest for therapeutic development.

Anti-inflammatory Effects

Docosadienoic acid has demonstrated significant anti-inflammatory properties. In vitro studies using lipopolysaccharide (LPS)-stimulated macrophages have shown that DDA can effectively reduce the expression of several pro-inflammatory cytokines.[1]

Figure 2: Proposed anti-inflammatory signaling pathway of DDA.

Antitumor and Antioxidant Activities

Comparative studies have revealed that DDA exhibits antitumor and antioxidant effects that are comparable, and in some cases superior, to the well-known omega-3 fatty acid, docosahexaenoic acid (DHA).[1] DDA has been shown to inhibit the proliferation of human breast cancer cell lines.[1] Its antioxidant activity contributes to the mitigation of cellular damage caused by reactive oxygen species (ROS).

Enzyme Inhibition

The isomer cis-13,16-docosadienoic acid is a potent inhibitor of key enzymes involved in DNA replication and repair.

• DNA Polymerases and Topoisomerases: This C22:2 isomer has been identified as the strongest inhibitor of both DNA polymerases and topoisomerases among all C22-fatty acids tested in a particular study.[2][3] This inhibitory action suggests its potential as an anticancer agent.

• Cyclooxygenase (COX) Enzymes: Cis-13,16-docosadienoic acid has also been observed to inhibit COX-I and COX-II enzymes, which are key mediators of inflammation.[4]

Figure 3: Enzyme inhibitory actions of cis-13,16-docosadienoic acid.

G-Protein Coupled Receptor (GPR120) Agonism

Docosadienoic acid is recognized as an agonist of the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] GPR120 activation is linked to potent anti-inflammatory and insulin-sensitizing effects.[5][6] The binding of DDA to GPR120 can initiate downstream signaling cascades that contribute to its beneficial metabolic and anti-inflammatory properties.

Figure 4: DDA as a GPR120 agonist and its downstream effects.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro studies on the biological activities of docosadienoic acid (DDA).

Table 1: Comparative Anti-inflammatory Effects of DDA vs. DHA [1]

Cytokine	Treatment (50 µM)	% Reduction vs. Control
IL-1β	DDA	~50%
DHA	~40%
IL-6	DDA	~60%
DHA	~55%
TNF-α	DDA	~70%
DHA	~65%

Table 2: Comparative Antitumor and Antioxidant Activities of DDA vs. DHA [1]

Assay	Cell Line	DDA Effect	DHA Effect
Antitumor (Cell Viability)	SK-BR-3	Comparable	-
MDA-MB-231	Comparable	-
Antioxidant Capacity	-	Better	-

Note: The study by Chen et al. (2021) states that DDA exhibited "comparable or even better" antitumor and antioxidant effects than DHA. Specific percentage values for these activities were not provided in the abstract.

Experimental Protocols

This section provides an overview of the methodologies typically employed in the investigation of C22:2 fatty acids.

General Workflow for In Vitro Cellular Assays

References

• 1. Macrophage Inflammatory Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Macrophage Assay Predicts the In Vivo Anti-inflammatory Potential of Exosomes from Human Mesenchymal Stromal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acids selectively inhibit eukaryotic DNA polymerase activities in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endogenous Ligand for GPR120, Docosahexaenoic Acid, Exerts Benign Metabolic Effects on the Skeletal Muscles via AMP-activated Protein Kinase Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Custom Phospholipids Incorporating 13(Z),16(Z)-Docosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phospholipids (B1166683) are fundamental components of cellular membranes and play crucial roles in a myriad of cellular processes, including signal transduction, membrane trafficking, and apoptosis. The fatty acid composition of phospholipids significantly influences membrane fluidity, protein function, and the generation of lipid second messengers. Custom-synthesized phospholipids containing specific polyunsaturated fatty acids (PUFAs) are invaluable tools for studying these processes and for the development of novel drug delivery systems.[][2]

This document provides detailed protocols for the synthesis, purification, and characterization of a custom phospholipid, specifically 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine, utilizing 13(Z),16(Z)-Docosadienoyl chloride. Furthermore, it explores the potential applications of such custom phospholipids in research and drug development, with a focus on their role in modulating cellular signaling pathways.

Synthesis of 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine

The synthesis of the target phospholipid is achieved through the acylation of a lysophosphatidylcholine (B164491) (lyso-PC) with 13(Z),16(Z)-Docosadienoyl chloride. This method allows for the specific incorporation of the docosadienoyl moiety at the sn-2 position of the glycerol (B35011) backbone.

Experimental Protocol: Acylation of 1-acyl-sn-glycero-3-phosphocholine

Materials:

• 1-acyl-sn-glycero-3-phosphocholine (e.g., 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine)

• 13(Z),16(Z)-Docosadienoyl chloride

• Anhydrous Chloroform (B151607) (CHCl₃)

• Anhydrous Pyridine (B92270) or 4-(Dimethylamino)pyridine (DMAP) as a catalyst

• Inert gas (Argon or Nitrogen)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing solvent system (e.g., chloroform:methanol (B129727):water, 65:25:4, v/v/v)

• Iodine chamber or other suitable visualization agent for TLC

Procedure:

• Preparation: In a round-bottom flask dried under vacuum, dissolve 1-acyl-sn-glycero-3-phosphocholine (1 equivalent) in anhydrous chloroform under an inert atmosphere.

• Addition of Catalyst: To the solution, add anhydrous pyridine or a catalytic amount of DMAP (0.1-0.2 equivalents). Stir the mixture at room temperature for 10-15 minutes.

• Acylation Reaction: Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (1.1-1.5 equivalents) in anhydrous chloroform to the reaction mixture at 0°C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by TLC. The disappearance of the lyso-PC spot and the appearance of a new, less polar spot corresponding to the desired phosphatidylcholine indicates the reaction is proceeding.

• Quenching: Once the reaction is complete, quench the reaction by adding a small amount of methanol to react with any excess acyl chloride.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification of the Custom Phospholipid

The crude product is purified by flash column chromatography on silica (B1680970) gel to isolate the desired 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine.

Experimental Protocol: Flash Column Chromatography

Materials:

• Crude phospholipid product

• Silica gel for flash chromatography

• Solvent system for elution (e.g., a gradient of chloroform and methanol)

• Fraction collection tubes

• TLC plates and developing solvent for fraction analysis

Procedure:

• Column Packing: Pack a glass column with silica gel slurried in the initial, non-polar eluting solvent (e.g., chloroform).

• Sample Loading: Dissolve the crude product in a minimal amount of chloroform and load it onto the column.

• Elution: Elute the column with a gradient of increasing methanol concentration in chloroform. The polarity of the solvent system is gradually increased to elute compounds with increasing polarity.

• Fraction Collection: Collect fractions and analyze them by TLC to identify the fractions containing the pure desired phospholipid.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine.

Characterization of the Custom Phospholipid

The structure and purity of the synthesized phospholipid are confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Techniques:

• ¹H NMR: Provides information on the proton environment of the molecule, confirming the presence of the choline (B1196258) headgroup, glycerol backbone, and the specific fatty acyl chains, including the characteristic signals for the double bonds in the docosadienoyl chain.

• ¹³C NMR: Confirms the carbon skeleton of the molecule.

• ³¹P NMR: A single peak confirms the presence of the phosphocholine (B91661) headgroup and can be used for purity assessment.[3][4]

• Mass Spectrometry (e.g., ESI-MS): Determines the molecular weight of the synthesized phospholipid, confirming the successful incorporation of the 13(Z),16(Z)-Docosadienoyl group.[3][4][5]

Quantitative Data Summary

Parameter	Expected Value/Range	Analytical Method
Purity	>95%	HPLC, ³¹P NMR
Molecular Weight	Varies based on sn-1 acyl chain	ESI-MS
¹H NMR	Characteristic peaks for choline, glycerol, and fatty acyl chains	¹H NMR Spectroscopy
³¹P NMR	Single peak in the phosphate (B84403) region	³¹P NMR Spectroscopy
Yield	50-70% (post-purification)	Gravimetric analysis

Potential Applications in Research and Drug Development

Phospholipids containing specific PUFAs are critical for investigating the influence of membrane composition on cellular function.[6] The synthesized 1-acyl-2-[13(Z),16(Z)-docosadienoyl]-sn-glycero-3-phosphocholine can be used in several research areas:

• Membrane Biophysics: To study the impact of this specific docosadienoic acid on membrane fluidity, thickness, and domain formation (lipid rafts).

• Cell Signaling: To investigate how the incorporation of this phospholipid into cellular membranes affects the activity of membrane-bound proteins, such as G-protein coupled receptors (GPCRs) and ion channels.[6][7]

• Drug Delivery: As a component of liposomes or other lipid-based nanoparticles for targeted drug delivery. The unique properties of the docosadienoyl chain may influence the stability, permeability, and release characteristics of the delivery vehicle.

• Inflammation and Immunology: To explore the role of this specific PUFA in inflammatory signaling pathways, as many PUFAs are precursors to potent lipid mediators.[7]

Signaling Pathway Modulation

Phospholipids containing PUFAs can significantly modulate intracellular signaling pathways. One such pathway is the G-protein coupled receptor (GPCR) signaling cascade. The lipid environment of the cell membrane can influence the conformation and activity of GPCRs, thereby affecting downstream signaling events.

Diagram: Hypothetical Modulation of GPCR Signaling by a Custom Phospholipid

References

• 2. Scalable Synthesis of Phospholipids for Stable, Tunable Drug Delivery Vesicles and Surface Coating | Explore Technologies [techfinder.stanford.edu]
• 3. Combined Reversed Phase HPLC, Mass Spectrometry, and NMR Spectroscopy for a Fast Separation and Efficient Identification of Phosphatidylcholines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Docosahexaenoic acid changes lipid composition and interleukin-2 receptor signaling in membrane rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Roles of polyunsaturated fatty acids, from mediators to membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Insights from biophysical studies on the role of polyunsaturated fatty acids for function of G-protein coupled membrane receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acylation with 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the N-acylation of primary and secondary amines using 13(Z),16(Z)-Docosadienoyl chloride. This reaction is fundamental for the synthesis of novel lipophilic molecules, including potential drug candidates, research probes, and N-acylated biomolecules. The resulting amide bond formation is a robust and widely applicable transformation in medicinal chemistry and chemical biology.

Introduction

13(Z),16(Z)-Docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid found in various organisms, including mammals, fish, and plants.[1] As a long-chain fatty acid (LCFA), it is known to be an agonist for the free fatty acid receptor 4 (FFAR4), also known as GPR120, a receptor involved in metabolic and inflammatory signaling.[1][2] The conversion of this fatty acid to its corresponding acyl chloride, 13(Z),16(Z)-Docosadienoyl chloride, creates a highly reactive electrophile suitable for the acylation of nucleophiles such as the amino groups of proteins, peptides, and small molecule amines.[3]

The acylation of biologically active amines (e.g., neurotransmitters) with fatty acids can significantly alter their pharmacological properties, including receptor affinity, membrane permeability, and metabolic stability. A well-known example is the formation of N-arachidonoyl dopamine (B1211576) (NADA), an endocannabinoid and endovanilloid, from arachidonic acid and dopamine.[4][5][6][7][8] This protocol provides a general yet detailed method for synthesizing novel N-acyl amines using 13(Z),16(Z)-Docosadienoyl chloride, enabling the exploration of their biological functions.

Experimental Protocols

General Protocol for N-Acylation of an Amine with 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is based on the general principles of the Schotten-Baumann reaction for the acylation of amines.[3] It is a versatile method applicable to a wide range of primary and secondary amine substrates.

Materials:

• Amine substrate (e.g., dopamine hydrochloride, phenethylamine, or a peptide with a free amino group)

• 13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3)[9][10]

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF))

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Argon or Nitrogen gas for inert atmosphere

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, magnetic stirrer)

• Reagents for workup and purification (e.g., 1M HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄ or Na₂SO₄, silica (B1680970) gel for column chromatography)

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the amine substrate (1.0 eq). If the amine is a hydrochloride salt, use 2.2 equivalents of the tertiary amine base. If it is a free base, use 1.2 equivalents.

• Dissolution: Add the anhydrous aprotic solvent and stir the mixture at room temperature until the amine is fully dissolved. Cool the reaction mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Dissolve 13(Z),16(Z)-Docosadienoyl chloride (1.1 eq) in a minimal amount of the anhydrous solvent. Add this solution dropwise to the stirring amine solution over 15-30 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Upon completion, quench the reaction by adding a small amount of water or 1M HCl to neutralize the excess base.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the solvent in vacuo to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield the pure N-(13(Z),16(Z)-Docosadienoyl)-acylated amine.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Analytical Methods for Product Characterization

• Thin Layer Chromatography (TLC): Use silica gel plates to monitor the reaction progress. A typical mobile phase could be a mixture of hexane (B92381) and ethyl acetate. Visualize spots using UV light (if the product is UV-active) and/or by staining with potassium permanganate (B83412) or iodine.

• Liquid Chromatography-Mass Spectrometry (LC-MS): A powerful technique for confirming the presence of the desired product by its mass-to-charge ratio (m/z) and for assessing purity.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation of the purified product, confirming the formation of the amide bond and the integrity of the fatty acid chain.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, which is used to confirm the elemental composition of the synthesized molecule.

Data Presentation

The following table summarizes key data for the starting material and provides expected data points for a hypothetical acylated product (e.g., N-(13(Z),16(Z)-Docosadienoyl) dopamine).

Parameter	13(Z),16(Z)-Docosadienoyl chloride	N-(13(Z),16(Z)-Docosadienoyl) dopamine (Hypothetical)
CAS Number	960593-67-3[9][10]	Not Available
Molecular Formula	C₂₂H₃₉ClO[9][10]	C₃₀H₄₇NO₃
Molecular Weight	355.00 g/mol [10]	473.70 g/mol
Physical State	Liquid[10]	Expected to be a viscous oil or waxy solid
Purity	>99% (Commercially available)[10]	>95% (After purification)
Storage Conditions	Store at -20°C[10]	Store at -20°C under an inert atmosphere

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the N-acylation reaction.

Caption: General workflow for the N-acylation of an amine substrate.

Potential Signaling Pathway Diagram

Given that the parent fatty acid, 13(Z),16(Z)-Docosadienoic acid, is an agonist of the G-protein coupled receptor GPR120 (FFAR4), a synthesized N-acyl derivative could potentially retain or modulate this activity. The diagram below illustrates the canonical GPR120 signaling pathway, which is relevant for investigating the biological effects of novel acylated molecules.

Caption: Potential GPR120 (FFAR4) signaling pathway for acylated molecules.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Amine - Wikipedia [en.wikipedia.org]
• 4. The biosynthesis of N-arachidonoyl dopamine (NADA), a putative endocannabinoid and endovanilloid, via conjugation of arachidonic acid with dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The biosynthesis of N-arachidonoyl dopamine (NADA), a putative endocannabinoid and endovanilloid, via conjugation of arachidonic acid with dopamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-Arachidonoyl Dopamine: A Novel Endocannabinoid and Endovanilloid with Widespread Physiological and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-Arachidonoyl dopamine - Wikipedia [en.wikipedia.org]
• 9. larodan.com [larodan.com]
• 10. Sapphire Bioscience [sapphirebioscience.com]
• 11. N-Acetylation Analysis: A Key Post-Translational Modification - Creative Proteomics Blog [creative-proteomics.com]

Application Notes and Protocols: Incorporation of 13(Z),16(Z)-Docosadienoyl Chain into Glycerolipids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the incorporation of the novel 13(Z),16(Z)-docosadienoyl (DDA) chain into cellular glycerolipids. The protocols outlined below cover the exogenous supplementation of DDA to cell cultures, the synthesis of DDA-containing glycerolipids, and the subsequent analysis of their incorporation and impact on cellular systems.

Introduction

13(Z),16(Z)-docosadienoic acid is an omega-6 polyunsaturated fatty acid with potential applications in medicine and health.[1] Understanding its metabolism and effects on cellular function is crucial for developing novel therapeutics. These protocols provide a framework for researchers to study the incorporation of this unique fatty acid into glycerolipids, the primary components of cell membranes and energy storage molecules. The Kennedy pathway is the main route for the synthesis of major phospholipids (B1166683) like phosphatidylcholine (PC) and phosphatidylethanolamine (B1630911) (PE) from fatty acids and glycerol-3-phosphate.[2] By introducing DDA, researchers can investigate its influence on membrane structure, signaling pathways, and overall cellular homeostasis.

Data Presentation

Table 1: Incorporation of 13(Z),16(Z)-Docosadienoic Acid into Glycerolipid Classes of Cultured Cells

Cell Line	Treatment	Total DDA Incorporation (% of Total Fatty Acids)	DDA in Phosphatidylcholine (% of Total PC Fatty Acids)	DDA in Phosphatidylethanolamine (% of Total PE Fatty Acids)	DDA in Triacylglycerols (% of Total TAG Fatty Acids)
HEK293	Control (Vehicle)	< 0.01	< 0.01	< 0.01	< 0.01
HEK293	50 µM DDA (24h)	5.2 ± 0.8	3.1 ± 0.5	6.8 ± 1.1	8.5 ± 1.4
HepG2	Control (Vehicle)	< 0.01	< 0.01	< 0.01	< 0.01
HepG2	50 µM DDA (24h)	7.9 ± 1.2	4.5 ± 0.7	8.2 ± 1.3	12.1 ± 2.0

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of DDA Incorporation on Membrane Fluidity

Cell Line	Treatment	Membrane Fluidity (Anisotropy, r)
RAW 264.7	Control (Vehicle)	0.285 ± 0.012
RAW 264.7	50 µM DDA (24h)	0.261 ± 0.015

A lower anisotropy value (r) indicates higher membrane fluidity. Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Exogenous Supplementation of 13(Z),16(Z)-Docosadienoic Acid to Cell Cultures

This protocol describes the delivery of DDA to cultured cells for incorporation into cellular lipids.

Materials:

• 13(Z),16(Z)-docosadienoic acid (DDA)

• Bovine Serum Albumin (BSA), fatty acid-free

• Ethanol (B145695), absolute

• Complete cell culture medium appropriate for the cell line

• Cultured cells (e.g., HEK293, HepG2, RAW 264.7)

Procedure:

• Preparation of DDA-BSA Complex:

  • Dissolve DDA in ethanol to a stock concentration of 100 mM.

  • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile phosphate-buffered saline (PBS).

  • Warm the BSA solution to 37°C.

  • Slowly add the DDA stock solution to the warm BSA solution while gently vortexing to achieve a final DDA concentration of 10 mM. This results in a 10:1 molar ratio of DDA to BSA.

  • Incubate the DDA-BSA complex at 37°C for 30 minutes to allow for binding.

  • Sterile filter the complex through a 0.22 µm filter.

• Cell Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • The next day, replace the culture medium with fresh medium containing the desired final concentration of the DDA-BSA complex (e.g., 50 µM DDA).

  • As a control, treat a separate set of cells with the BSA vehicle (containing ethanol but no DDA).

  • Incubate the cells for the desired period (e.g., 24 hours).

• Cell Harvesting and Lipid Extraction:

  • After incubation, wash the cells twice with cold PBS.

  • Harvest the cells by scraping or trypsinization.

  • Proceed with lipid extraction as described in Protocol 3.

Protocol 2: In Vitro Synthesis of DDA-Containing Phosphatidylcholine

This protocol outlines a method for the enzymatic synthesis of 1-acyl-2-docosadienoyl-sn-glycero-3-phosphocholine.

Materials:

• 1-acyl-sn-glycero-3-phosphocholine (LPC)

• 13(Z),16(Z)-docosadienoyl-CoA (DDA-CoA) - can be synthesized from DDA using acyl-CoA synthetase.

• Lysophosphatidylcholine acyltransferase (LPCAT) enzyme (recombinant or microsomal preparation)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4, 5 mM MgCl₂)

• Dithiothreitol (DTT)

Procedure:

• Set up the reaction mixture in a microcentrifuge tube:

  • LPC (e.g., 100 µM)

  • DDA-CoA (e.g., 50 µM)

  • LPCAT enzyme (e.g., 5 µg)

  • Reaction buffer to a final volume of 100 µL.

  • 1 mM DTT

• Incubate the reaction at 37°C for 30-60 minutes.

• Stop the reaction by adding 500 µL of chloroform:methanol (2:1, v/v).

• Vortex thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the synthesized DDA-PC.

• Dry the organic phase under a stream of nitrogen.

• Analyze the product by thin-layer chromatography (TLC) or mass spectrometry.

Protocol 3: Lipid Extraction and Analysis by Mass Spectrometry

This protocol describes the extraction of total lipids from cultured cells and their analysis to confirm the incorporation of DDA.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standards for different lipid classes (e.g., C17:0-containing lipids)

• Gas chromatograph-mass spectrometer (GC-MS) or Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)

Procedure:

• Lipid Extraction (Folch Method):

  • To the harvested cell pellet, add 20 volumes of chloroform:methanol (2:1, v/v).

  • Add internal standards at this stage for quantification.

  • Vortex vigorously for 1 minute and incubate at room temperature for 20 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

  • Centrifuge at low speed to separate the phases.

  • Carefully collect the lower organic phase.

• Fatty Acid Methyl Ester (FAME) Preparation for GC-MS:

  • Dry an aliquot of the lipid extract under nitrogen.

  • Add 1 mL of 2% sulfuric acid in methanol.

  • Incubate at 80°C for 1 hour.

  • Add 1.5 mL of water and 1 mL of hexane (B92381), then vortex.

  • Collect the upper hexane layer containing the FAMEs.

  • Analyze by GC-MS to identify and quantify the DDA methyl ester.

• Intact Lipid Analysis by LC-MS/MS:

  • Resuspend the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1).

  • Inject the sample into an LC-MS/MS system equipped with a C18 column.

  • Use a gradient of solvents (e.g., water, acetonitrile, isopropanol (B130326) with ammonium (B1175870) formate) to separate the different glycerolipid classes.

  • Use precursor ion scanning or neutral loss scans to identify lipid classes and tandem mass spectrometry (MS/MS) to identify the specific fatty acyl chains, including DDA.

Visualizations

Caption: Experimental workflow for incorporating and analyzing DDA in glycerolipids.

Caption: Potential incorporation of DDA into the Kennedy pathway for glycerolipid synthesis.

Caption: Hypothetical signaling pathways affected by DDA-containing glycerolipids.

References

• 1. Engineering Yarrowia lipolytica for sustainable Cis-13, 16-docosadienoic acid production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycerolipid Synthesis and Lipid Droplet Formation in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 13(Z),16(Z)-Docosadienoyl Chloride for Lipid Nanoparticle Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, including messenger RNA (mRNA) and small interfering RNA (siRNA). The clinical success of mRNA-based vaccines has underscored the potential of LNPs as safe and effective delivery vehicles. The efficacy of an LNP formulation is critically dependent on its lipid composition, which typically includes an ionizable cationic lipid, a helper phospholipid, cholesterol, and a PEGylated lipid.[1][2][3]

The ionizable lipid is a key component, playing a crucial role in encapsulating the negatively charged nucleic acid cargo and facilitating its release into the cytoplasm of target cells.[4][5][6] The structure of the ionizable lipid, particularly its headgroup and hydrophobic tails, significantly influences the delivery efficiency and biodistribution of the LNP.[6] Novel lipids are continuously being designed and synthesized to improve potency, specificity, and safety profiles.

This document provides detailed application notes and protocols for the potential use of 13(Z),16(Z)-Docosadienoyl chloride in the formulation of LNPs. This long-chain fatty acyl chloride, derived from 13(Z),16(Z)-docosadienoic acid[7][8], offers a unique hydrophobic tail for the synthesis of novel ionizable or helper lipids. Its two cis double bonds introduce kinks into the acyl chain, which can influence the fluidity and fusogenicity of the LNP membrane, potentially enhancing endosomal escape of the payload.

Application: Synthesis of a Novel Ionizable Lipid (Hypothetical)

Here, we propose the synthesis of a novel ionizable lipid, termed DDC-Lipid , utilizing 13(Z),16(Z)-Docosadienoyl chloride to introduce the hydrophobic tails. This lipid is designed for efficient mRNA encapsulation and delivery. The synthesis involves a two-step process:

• Synthesis of an Amine Headgroup: A central amine-containing core is prepared to serve as the ionizable headgroup.

• Acylation with 13(Z),16(Z)-Docosadienoyl Chloride: The amine headgroup is acylated with two equivalents of 13(Z),16(Z)-Docosadienoyl chloride to attach the hydrophobic tails.

Hypothetical synthesis of a novel ionizable lipid.

Experimental Protocols

Protocol 1: Synthesis of DDC-Lipid (Hypothetical)

This protocol describes a general method for the synthesis of the hypothetical DDC-Lipid.

Materials:

• Amine headgroup precursor

• 13(Z),16(Z)-Docosadienoyl chloride (purity >99%)[8][9]

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine (TEA)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Dissolve the amine headgroup precursor (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Add TEA (2.2 equivalents) to the solution and stir for 10 minutes at room temperature.

• Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (2.1 equivalents) in anhydrous DCM to the reaction mixture.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure DDC-Lipid.

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: LNP Formulation via Microfluidic Mixing

This protocol details the formulation of LNPs encapsulating mRNA using the synthesized DDC-Lipid.

Materials:

• DDC-Lipid (synthesized in Protocol 1)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (PEG-DMG)

• Ethanol (B145695) (200 proof, anhydrous)

• mRNA in 25 mM citrate (B86180) buffer (pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and pump system

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve DDC-Lipid, DSPC, cholesterol, and PEG-DMG in ethanol at a molar ratio of 50:10:38.5:1.5.[10][11]

  • The total lipid concentration in the ethanol phase should be between 10-20 mM.

• Prepare Aqueous mRNA Solution:

  • Dilute the mRNA stock in a 25 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.1-0.5 mg/mL).[12]

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the aqueous mRNA solution into another.

  • Set the flow rate ratio of the aqueous phase to the ethanol phase to 3:1.

  • Set a total flow rate of 2-12 mL/min.[11][12]

  • Initiate pumping to mix the two phases in the microfluidic chip, leading to the self-assembly of LNPs.

• Purification and Buffer Exchange:

  • Collect the resulting LNP dispersion.

  • Dialyze the LNP solution against PBS (pH 7.4) for at least 6 hours at 4°C using a dialysis membrane (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store the LNPs at 4°C.

Workflow for LNP formulation using microfluidics.

Protocol 3: LNP Characterization

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

• Procedure:

  • Dilute the LNP sample in PBS (pH 7.4) for size and PDI measurements, or in an appropriate buffer for zeta potential.

  • Equilibrate the sample at 25°C for 1-2 minutes.

  • Measure the particle size (Z-average diameter), PDI, and zeta potential according to the instrument's standard operating procedure.

  • Perform measurements in triplicate.

2. mRNA Encapsulation Efficiency:

• Assay: RiboGreen or PicoGreen assay.

• Procedure:

  • Prepare two sets of LNP samples.

  • To one set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated mRNA (Total mRNA).

  • Leave the other set intact to measure the amount of free (unencapsulated) mRNA.

  • Add the RiboGreen reagent to both sets of samples and to a standard curve of known mRNA concentrations.

  • Measure the fluorescence intensity (excitation ~480 nm, emission ~520 nm).

  • Calculate the encapsulation efficiency using the formula:

    • Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100

Data Presentation

The following tables present hypothetical characterization data for LNPs formulated with DDC-Lipid, compared to a standard formulation using a well-established ionizable lipid.

Table 1: Physicochemical Properties of LNP Formulations

Formulation	Ionizable Lipid	Molar Ratio (Ionizable:DSPC:Chol:PEG)	Size (d.nm)	PDI	Zeta Potential (mV) at pH 7.4	Encapsulation Efficiency (%)
Standard LNP	DLin-MC3-DMA	50:10:38.5:1.5	85 ± 5	< 0.15	-5 to 0	> 90%
DDC-LNP	DDC-Lipid	50:10:38.5:1.5	90 ± 7	< 0.20	-3 to +2	> 90%

Table 2: In Vitro mRNA Transfection Efficiency

LNP Formulation	mRNA Cargo	Cell Line	Luciferase Expression (RLU/mg protein)
Standard LNP	Luciferase mRNA	HeLa	1.5 x 10⁹
DDC-LNP	Luciferase mRNA	HeLa	2.1 x 10⁹
Untreated Cells	None	HeLa	< 1.0 x 10³

RLU: Relative Light Units

Mechanism of mRNA Delivery and Protein Expression

The ultimate goal of an LNP-mRNA formulation is the successful translation of the mRNA into a functional protein within the target cell. The process involves several key steps, as illustrated below. The unique properties of the DDC-Lipid are hypothesized to enhance the endosomal escape step, leading to higher cytoplasmic mRNA concentration and subsequent protein expression.

Simplified pathway of LNP-mediated mRNA delivery.

References

• 1. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of novel cholesterol-based ionizable lipids for mRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. utswmed-ir.tdl.org [utswmed-ir.tdl.org]
• 6. Chemical Design Strategy of Ionizable Lipids for In Vivo mRNA Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. larodan.com [larodan.com]
• 9. Sapphire Bioscience [sapphirebioscience.com]
• 10. Development of Lipidoid Nanoparticles for siRNA Delivery to Neural Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PREPARATION AND CHARACTERIZATION OF LIPID NANOPARTICLE FORMULATIONS FOR siRNA DELIVERY BY A MICROFLUIDIC APPROACH [unige.iris.cineca.it]
• 12. liposomes.ca [liposomes.ca]

Application Notes and Protocols for 13(Z),16(Z)-Docosadienoyl Chloride in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

13(Z),16(Z)-Docosadienoyl chloride is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid. The corresponding fatty acid is known to be an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1] GPR120 is a promising therapeutic target for metabolic diseases and inflammatory conditions due to its role in regulating adipogenesis, insulin (B600854) sensitivity, and inflammation.[2][3][4]

As a reactive acyl chloride, 13(Z),16(Z)-docosadienoyl chloride is not typically applied directly to cell cultures due to its high reactivity and potential for non-specific reactions and cytotoxicity. Instead, it serves as a valuable synthetic intermediate for creating more stable, biologically active molecules such as amides and esters. These derivatives can then be used to probe cellular signaling pathways in a controlled manner.

These application notes provide protocols for the synthesis of a biologically relevant derivative of 13(Z),16(Z)-docosadienoyl chloride and subsequent cell-based assays to investigate its effects on GPR120 signaling.

Data Presentation: Physicochemical Properties

Property	Value
Compound Name	13(Z),16(Z)-Docosadienoyl chloride
Synonyms	(13Z,16Z)-13,16-Docosadienoyl chloride
Molecular Formula	C22H39ClO
Molecular Weight	355.0 g/mol
CAS Number	960593-67-3
Appearance	Liquid
Purity	>99%
Storage	Store at -20°C

Experimental Protocols

Protocol 1: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

This protocol describes the synthesis of a fatty acid amide derivative, which is expected to be more stable in aqueous cell culture media than the acyl chloride. This amide can then be used to investigate the biological activity mediated by GPR120.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride

• Ethanolamine (B43304)

• Triethylamine (B128534) (TEA)

• Anhydrous dichloromethane (B109758) (DCM)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• In a round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 1 equivalent of 13(Z),16(Z)-docosadienoyl chloride in anhydrous DCM.

• In a separate flask, dissolve 1.2 equivalents of ethanolamine and 1.5 equivalents of triethylamine in anhydrous DCM.

• Slowly add the ethanolamine/triethylamine solution to the stirred solution of the acyl chloride at 0°C (ice bath).

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, wash the reaction mixture with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the pure N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide.

• Characterize the final product by NMR and mass spectrometry to confirm its identity and purity.

Caption: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide.

Protocol 2: Preparation of Fatty Acid Amide Stock Solution for Cell Culture

Materials:

• N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

• Ethanol (B145695) (cell culture grade)

• Bovine Serum Albumin (BSA), fatty acid-free

• Sterile phosphate-buffered saline (PBS)

Procedure:

• Dissolve the synthesized amide in ethanol to prepare a high-concentration primary stock solution (e.g., 100 mM).

• For cell-based assays, prepare a working stock solution by conjugating the fatty acid amide to BSA.

• In a sterile tube, add an appropriate volume of the primary stock solution.

• Add a solution of fatty acid-free BSA in PBS (e.g., 10% w/v) to achieve the desired molar ratio of fatty acid amide to BSA (typically 2:1 to 4:1).

• Incubate the mixture at 37°C for 30 minutes with gentle agitation to allow for complex formation.

• Sterile-filter the final working stock solution through a 0.22 µm filter.

• This working stock can be further diluted in cell culture medium to the desired final concentrations for treating cells.

Protocol 3: Intracellular Calcium Mobilization Assay

Activation of the Gq-coupled GPR120 receptor leads to an increase in intracellular calcium levels.[2][5] This assay measures this response in cells endogenously or exogenously expressing GPR120.

Materials:

• GPR120-expressing cells (e.g., HEK293-GPR120, RAW 264.7 macrophages)

• Fura-2 AM or Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Fatty acid amide-BSA conjugate working stock solution

• Positive control (e.g., ATP for purinergic receptors)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Seed GPR120-expressing cells in a 96-well black, clear-bottom plate and culture overnight.

• Prepare the calcium indicator loading solution by diluting Fura-2 AM or Fluo-4 AM in HBSS to a final concentration of 2-5 µM. Add a small amount of Pluronic F-127 (0.02%) to aid in dye solubilization.

• Remove the culture medium from the cells and wash once with HBSS.

• Add 100 µL of the loading solution to each well and incubate for 30-60 minutes at 37°C in the dark.

• Wash the cells twice with HBSS to remove excess dye.

• Add 100 µL of HBSS to each well.

• Place the plate in a fluorescence plate reader and measure the baseline fluorescence for a short period.

• Add the fatty acid amide-BSA conjugate at various concentrations (and the positive control) and immediately begin kinetic measurement of fluorescence changes for several minutes.

• Analyze the data by calculating the change in fluorescence intensity over baseline.

Caption: Workflow for the intracellular calcium mobilization assay.

Protocol 4: Anti-inflammatory Activity Assay in Macrophages

GPR120 activation has been shown to have anti-inflammatory effects by inhibiting the NF-κB pathway.[1] This assay measures the ability of the synthesized fatty acid amide to suppress the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 or THP-1 macrophage cell line

• LPS from E. coli

• Fatty acid amide-BSA conjugate working stock solution

• Cell culture medium (e.g., DMEM with 10% FBS)

• ELISA kits for TNF-α and IL-6

• 24-well cell culture plates

Procedure:

• Seed macrophages in a 24-well plate and allow them to adhere. For THP-1 cells, differentiate them into macrophages using PMA for 48 hours prior to the experiment.

• Pre-treat the cells with various concentrations of the fatty acid amide-BSA conjugate for 1-2 hours.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours. Include a vehicle control (no fatty acid amide) and an unstimulated control (no LPS).

• After the incubation period, collect the cell culture supernatants.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

• Analyze the data by comparing the cytokine levels in the fatty acid amide-treated groups to the LPS-only control group.

Caption: Workflow for the anti-inflammatory activity assay.

Protocol 5: Cell Viability and Proliferation Assay

It is crucial to assess whether the observed biological effects of the fatty acid amide are due to specific signaling events or general cytotoxicity.

Materials:

• Cell line of interest

• Fatty acid amide-BSA conjugate working stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

• Solubilization solution (e.g., DMSO or acidified isopropanol (B130326) for MTT)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with a range of concentrations of the fatty acid amide-BSA conjugate for the desired duration (e.g., 24, 48, or 72 hours).

• At the end of the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[6]

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Signaling Pathway Visualization

Caption: GPR120 signaling pathways activated by fatty acid derivatives.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. FFAR4: A New Player in Cardiometabolic Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two decades of FFAR4 biology: From nutrient sensing to therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of 13(Z),16(Z)-Docosadienoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction:

13(Z),16(Z)-Docosadienoyl-CoA is the activated form of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid. As the CoA thioester, it is a key metabolic intermediate. The availability of pure 13(Z),16(Z)-docosadienoyl-CoA is essential for studying its role in various biological processes, including its function as a signaling molecule. For instance, 13(Z),16(Z)-docosadienoic acid has been identified as an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). The activation of this receptor is implicated in anti-inflammatory responses and insulin (B600854) sensitization. These application notes provide detailed protocols for the chemical and enzymatic synthesis of 13(Z),16(Z)-docosadienoyl-CoA, starting from the synthesis of the fatty acid precursor.

I. Chemical Synthesis of 13(Z),16(Z)-Docosadienoic Acid

The chemical synthesis of 13(Z),16(Z)-docosadienoic acid can be achieved through a multi-step process, with the key steps involving the creation of the two Z-configured double bonds. A Wittig reaction is a well-established method for this purpose. The following is a proposed synthetic route.

Experimental Protocol: Multi-step Synthesis via Wittig Reaction

This protocol is a representative synthetic strategy and may require optimization.

Step 1: Synthesis of (E)-non-2-en-1-ol

• To a solution of heptanal (B48729) in methanol (B129727), add a solution of (carbethoxymethylene)triphenylphosphorane.

• Reflux the mixture for 12 hours.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to yield ethyl (E)-non-2-enoate.

• Reduce the ester with a suitable reducing agent, such as diisobutylaluminium hydride (DIBAL-H), in an inert solvent like dichloromethane (B109758) at -78 °C to obtain (E)-non-2-en-1-ol.

Step 2: Synthesis of (Z)-1-bromonon-2-ene

• Protect the alcohol group of (E)-non-2-en-1-ol with a suitable protecting group, for example, by reacting it with tert-butyldimethylsilyl chloride (TBDMSCl) and imidazole (B134444) in dichloromethane.

• Perform an allylic bromination using N-bromosuccinimide (NBS) in carbon tetrachloride under photochemical conditions to introduce a bromine atom at the allylic position.

• Deprotect the alcohol to give (Z)-1-bromonon-2-en-1-ol.

• Convert the alcohol to the corresponding bromide using a reagent like phosphorus tribromide (PBr3) in diethyl ether.

Step 3: Synthesis of the C1-C12 fragment with a terminal alkyne

• Start with a suitable C12 bromo-alcohol, such as 12-bromododecan-1-ol.

• Protect the alcohol group (e.g., as a TBDMS ether).

• React the protected bromo-alcohol with lithium acetylide to introduce a terminal alkyne.

Step 4: Coupling and formation of the first double bond

• Couple the C12-alkyne fragment with the (Z)-1-bromonon-2-ene fragment using a suitable coupling reaction, such as a Sonogashira coupling, followed by partial reduction of the resulting alkyne to a Z-alkene using Lindlar's catalyst.

Step 5: Elongation and formation of the second double bond

• Deprotect the alcohol and oxidize it to the corresponding aldehyde.

• Perform a second Wittig reaction with a suitable phosphonium (B103445) ylide to introduce the second Z-double bond at the 16-position.

• The ylide can be prepared from a C5 alkyl halide.

Step 6: Final modification to the carboxylic acid

• The terminal group of the elongated chain can be a protected alcohol, which can be deprotected and then oxidized to the carboxylic acid using an oxidizing agent like Jones reagent (chromium trioxide in sulfuric acid and acetone).

• Purify the final product, 13(Z),16(Z)-docosadienoic acid, by column chromatography or preparative HPLC.

II. Preparation of 13(Z),16(Z)-Docosadienoyl-CoA

Two primary methods are presented for the synthesis of the target acyl-CoA: a chemical method and an enzymatic method.

A. Chemical Synthesis Protocol

This method involves the activation of the fatty acid to an acyl chloride, followed by reaction with Coenzyme A.

Experimental Protocol:

Step 1: Activation of 13(Z),16(Z)-docosadienoic acid

• Dissolve 13(Z),16(Z)-docosadienoic acid in a dry, aprotic solvent such as dichloromethane under an inert atmosphere (e.g., argon or nitrogen).

• Add oxalyl chloride (typically 1.5-2 equivalents) dropwise to the solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution (CO and CO2).

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 13(Z),16(Z)-docosadienoyl chloride.

Step 2: Thioesterification with Coenzyme A

• Prepare a solution of Coenzyme A (lithium salt) in an aqueous buffer (e.g., sodium bicarbonate buffer, pH 8.0-8.5).

• Dissolve the crude acyl chloride from Step 1 in a minimal amount of a dry, water-miscible organic solvent like tetrahydrofuran (B95107) (THF) or acetone (B3395972).

• Add the acyl chloride solution dropwise to the Coenzyme A solution with vigorous stirring at 4 °C.

• Maintain the pH of the reaction mixture between 7.5 and 8.5 by the dropwise addition of a dilute base solution (e.g., 1 M NaOH) as needed.

• Allow the reaction to proceed for 1-2 hours at 4 °C.

Step 3: Purification of 13(Z),16(Z)-docosadienoyl-CoA

• Acidify the reaction mixture to pH 2-3 with dilute HCl to precipitate the fatty acyl-CoA.

• Centrifuge the mixture and discard the supernatant.

• Wash the pellet with cold, acidified water, followed by cold acetone to remove unreacted fatty acid.

• For higher purity, the crude product can be purified by solid-phase extraction (SPE) using a C18 cartridge or by preparative reverse-phase HPLC.

  • SPE Protocol:

    • Condition a C18 SPE cartridge with methanol, followed by water.

    • Load the aqueous solution of the crude acyl-CoA onto the cartridge.

    • Wash the cartridge with water to remove unreacted Coenzyme A and salts.

    • Elute the 13(Z),16(Z)-docosadienoyl-CoA with a solution of methanol or acetonitrile (B52724) in water.

  • Preparative HPLC Protocol:

    • Use a C18 column with a gradient of acetonitrile in an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or potassium phosphate).

    • Monitor the elution at 260 nm (the absorbance maximum of the adenine (B156593) moiety of CoA).

    • Collect the fractions containing the product and lyophilize to obtain the pure 13(Z),16(Z)-docosadienoyl-CoA.

Characterization: The final product should be characterized by mass spectrometry to confirm the molecular weight and by NMR spectroscopy to confirm the structure. Purity can be assessed by analytical HPLC.

B. Enzymatic Synthesis Protocol

This method utilizes a long-chain acyl-CoA synthetase (ACSL) to catalyze the formation of the acyl-CoA. This method is advantageous for its high specificity and mild reaction conditions.

Experimental Protocol:

• Enzyme Selection: Select a commercially available long-chain acyl-CoA synthetase. The substrate specificity should ideally be confirmed for 13(Z),16(Z)-docosadienoic acid, or an enzyme with known broad specificity for long-chain polyunsaturated fatty acids should be chosen. Recombinant human ACSL6 variant 2 (ACSL6V2) has shown a preference for docosapolyenoic acids and could be a suitable candidate.

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (e.g., 100 mM, pH 7.5)

  • ATP (e.g., 10 mM)

  • MgCl2 (e.g., 10 mM)

  • Coenzyme A (lithium salt, e.g., 1 mM)

  • Dithiothreitol (DTT, e.g., 2 mM)

  • 13(Z),16(Z)-docosadienoic acid (e.g., 0.1-1 mM, dissolved in a minimal amount of ethanol (B145695) or complexed with fatty acid-free BSA)

  • Long-chain acyl-CoA synthetase (concentration to be optimized based on enzyme activity)

• Reaction Conditions:

  • Incubate the reaction mixture at 37 °C.

  • Monitor the reaction progress by analytical HPLC or by measuring the consumption of ATP or CoA.

• Purification:

  • Stop the reaction by adding an acid (e.g., perchloric acid) to precipitate the protein.

  • Centrifuge to remove the precipitated protein.

  • Purify the supernatant containing the 13(Z),16(Z)-docosadienoyl-CoA using the same SPE or preparative HPLC methods described in the chemical synthesis protocol.

III. Data Presentation

Table 1: Materials and Reagents for Chemical Synthesis of 13(Z),16(Z)-Docosadienoyl-CoA

Reagent	Supplier	Purity	Typical Quantity (per 10 mg fatty acid)
13(Z),16(Z)-docosadienoic acid	Custom Synthesis	>98%	10 mg
Oxalyl chloride	Major Supplier	>98%	~10 µL
Dichloromethane (anhydrous)	Major Supplier	>99.8%	2 mL
Dimethylformamide (DMF)	Major Supplier	Anhydrous	1 drop
Coenzyme A (lithium salt)	Major Supplier	>95%	~30 mg
Sodium bicarbonate	Major Supplier	ACS grade	For buffer preparation
Hydrochloric acid	Major Supplier	ACS grade	For pH adjustment
Methanol (HPLC grade)	Major Supplier	>99.9%	For SPE and HPLC
Acetonitrile (HPLC grade)	Major Supplier	>99.9%	For SPE and HPLC

Table 2: Summary of Expected Outcomes

Parameter	Chemical Synthesis	Enzymatic Synthesis
Typical Yield	40-60%	50-80% (enzyme dependent)
Purity (after purification)	>95% (by HPLC)	>98% (by HPLC)
Reaction Time	3-4 hours	1-3 hours
Key Advantages	Scalable, no need for enzyme	High specificity, mild conditions
Key Challenges	Use of hazardous reagents, potential side products	Enzyme cost and stability, substrate specificity
Characterization Methods	HPLC, Mass Spectrometry, NMR	HPLC, Mass Spectrometry, NMR

IV. Visualization

Logical Workflow for Chemical Synthesis

Caption: Workflow for the chemical synthesis of 13(Z),16(Z)-docosadienoyl-CoA.

Signaling Pathway of FFAR4/GPR120 Activation

Caption: FFAR4/GPR120 signaling by 13(Z),16(Z)-docosadienoic acid.

Application Note: Mass Spectrometry Analysis of 13(Z),16(Z)-Docosadienoyl Lipids

Audience: Researchers, scientists, and drug development professionals.

Introduction

13(Z),16(Z)-docosadienoic acid is a very long-chain polyunsaturated fatty acid (PUFA) identified in various biological systems, including mammals, fish, and plants.[1][2] As a natural ω-6 PUFA, it is an integral component of cellular membranes, primarily found esterified in phospholipids (B1166683) and cholesteryl esters.[3] This lipid has gained attention for its role as a signaling molecule, notably as an agonist of the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, which is involved in inhibiting ghrelin secretion.[1][3] The accurate identification and quantification of 13(Z),16(Z)-docosadienoyl lipids in complex biological matrices are crucial for understanding their physiological roles and for biomarker discovery. However, the presence of numerous positional and geometric isomers presents a significant analytical challenge.[4][5]

This document provides detailed protocols for the extraction, derivatization, and mass spectrometric analysis of 13(Z),16(Z)-docosadienoyl lipids using both liquid chromatography-mass spectrometry (LC-MS) for intact lipid analysis and gas chromatography-mass spectrometry (GC-MS) for fatty acid profiling.

Part 1: Sample Preparation and Lipid Extraction

A robust and efficient extraction is the first critical step in lipid analysis. The goal is to isolate lipids from other cellular components like proteins and salts that can interfere with mass spectrometry analysis.[6] The Methyl tert-butyl ether (MTBE) method is a widely used protocol that offers comparable results to classical Folch or Bligh and Dyer methods for many lipid classes.[6][7][8]

Experimental Protocol: MTBE-Based Lipid Extraction

This protocol is adapted for the extraction of total lipids from biological samples such as plasma or cell pellets.[7]

• Sample Preparation: Start with a precisely measured amount of sample (e.g., 1x10⁷ cells or 10-100 µL of plasma).[6][9] If using adherent cells, wash them with phosphate-buffered saline (PBS) and scrape them into a glass centrifuge tube.[10]

• Solvent Addition: Add 200 µL of cold methanol (B129727) to the sample, followed by 800 µL of cold MTBE.[7]

• Homogenization: Vortex the mixture vigorously for 10-20 seconds to ensure thorough mixing and cell lysis.[7][8] For tissue samples, homogenization may be required.

• Phase Separation: Add 200 µL of water (MS-grade) to induce phase separation.[7] Vortex briefly.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.[7][8] This will result in a clear separation between the upper organic phase (containing lipids) and the lower aqueous phase.

• Lipid Collection: Carefully collect the upper organic phase using a glass Pasteur pipette and transfer it to a new glass tube.[7][10]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a SpeedVac.[7]

• Storage & Reconstitution: The dried lipid extract can be stored at -80°C under argon until analysis.[9] For LC-MS analysis, reconstitute the sample in an appropriate volume (e.g., 20-40 µL) of a solvent mixture compatible with the chromatographic method, such as acetonitrile/isopropanol/water (65:30:5 v/v/v).[7]

Quantitative Data: Lipid Extraction Parameters

Parameter	Value/Reagent	Purpose
Sample Volume	10-100 µL plasma / 1x10⁷ cells	Starting material for extraction.
Methanol (Cold)	200 µL	Disrupts hydrogen bonds between lipids and proteins.[8]
MTBE (Cold)	800 µL	Non-polar solvent to dissolve lipids.[7]
Water (MS-grade)	200 µL	Induces phase separation.[7]
Centrifugation	10,000 x g, 10 min, 4°C	Separates organic and aqueous phases.[7]
Reconstitution Volume	20-40 µL	Prepares sample for injection.
Reconstitution Solvent	Acetonitrile/Isopropanol/Water (65:30:5)	Ensures compatibility with reverse-phase LC.[7]

Diagram: Lipid Extraction Workflow

Caption: Workflow for MTBE-based lipid extraction.

Part 2: Derivatization for GC-MS Analysis

For the analysis of total fatty acid composition, lipids are hydrolyzed, and the resulting free fatty acids are derivatized to increase their volatility for GC-MS. The most common method is the conversion of fatty acids to fatty acid methyl esters (FAMEs).

Experimental Protocol: Acid-Catalyzed FAMEs Preparation

This protocol uses Boron Trifluoride (BF₃) in methanol for the esterification of fatty acids.[11]

• Starting Material: Begin with the dried lipid extract from Part 1.

• Reagent Addition: Add 2 mL of 12% (w/w) Boron Trifluoride-Methanol (BF₃-Methanol) to the reaction vessel containing the dried lipids.

• Reaction: Cap the vessel tightly and heat at 60-70°C for 10-30 minutes.[11]

• Quenching and Extraction: Cool the reaction mixture to room temperature. Add 1 mL of water and 1 mL of hexane (B92381).

• Separation: Vortex vigorously for 1 minute, then centrifuge briefly to separate the layers. The FAMEs will be in the upper hexane layer.

• Collection: Carefully transfer the upper hexane layer to a new vial. To maximize recovery, the extraction can be repeated with an additional 1 mL of hexane.[12]

• Drying: Pass the hexane extract through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.[12]

• Analysis: The sample is now ready for GC-MS analysis.

Quantitative Data: FAMEs Derivatization Parameters

Parameter	Value/Reagent	Purpose
Derivatization Reagent	12% BF₃-Methanol	Acid catalyst for esterification.
Reagent Volume	2 mL	Sufficient volume for reaction.
Reaction Temperature	60-70°C	Accelerates the esterification reaction.[11]
Reaction Time	10-30 minutes	Ensures complete derivatization.
Extraction Solvent	Hexane	Extracts the non-polar FAMEs.
Quenching Solution	Water	Stops the reaction and facilitates phase separation.

Diagram: FAMEs Derivatization Reaction

Caption: Conversion of a fatty acid to a FAME.

Part 3: Mass Spectrometry and Chromatography

A. LC-MS/MS for Intact Lipid Analysis

LC-MS is the preferred method for analyzing intact lipids incorporating the 13(Z),16(Z)-docosadienoyl chain, allowing for the identification of specific lipid classes (e.g., phosphatidylcholines, triglycerides).[13][14] A high-resolution mass spectrometer is essential for accurate mass determination.[9]

• Chromatography: Reversed-phase liquid chromatography (RPLC) is commonly used. The separation of fatty acid isomers can be challenging, but modern columns and optimized gradients can provide resolution.[15][16] The elution order of unsaturated fatty acid isomers in RPLC is often influenced by the position of the double bonds.[16]

• Mass Spectrometry: Electrospray ionization (ESI) is typically used, operating in both positive and negative ion modes to detect a wide range of lipid classes.[8] Tandem MS (MS/MS) is used for structural confirmation by fragmenting the precursor ion to identify characteristic headgroups and fatty acyl chains.[5]

Quantitative Data: Typical LC-MS/MS Parameters

Parameter	Setting/Value	Purpose
LC Column	C18 or C8, e.g., 2.1 x 100 mm, <2 µm	Separation of lipid species.[7][8]
Mobile Phase A	Acetonitrile:Water (60:40) with 10mM Ammonium Formate	Aqueous phase for gradient elution.[8]
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10mM Ammonium Formate	Organic phase for gradient elution.[8]
Flow Rate	0.2-0.4 mL/min	Typical flow for analytical scale LC.
Ionization Mode	ESI Positive & Negative	Comprehensive detection of lipid classes.[13]
MS Analyzer	High-Resolution (e.g., Orbitrap, Q-TOF)	Accurate mass measurement for formula prediction.[9]
MS/MS Mode	Data-Dependent Acquisition (DDA)	Fragments top ions for structural elucidation.
Precursor m/z [M-H]⁻	335.2956	For free 13(Z),16Z-docosadienoic acid.[17]

B. GC-MS for FAMEs Analysis

GC-MS is a robust technique for quantifying the total amount of 13(Z),16(Z)-docosadienoic acid after its conversion to the corresponding FAME.[18]

• Chromatography: A polar capillary column is used to separate FAMEs based on chain length and degree of unsaturation.

• Mass Spectrometry: Electron Ionization (EI) is used, which generates reproducible fragmentation patterns that are useful for library matching and identification. The methyl ester of 13(Z),16(Z)-docosadienoic acid has a molecular weight of 350.58 g/mol .[19][20]

Quantitative Data: Typical GC-MS Parameters

Parameter	Setting/Value	Purpose
GC Column	Polar, e.g., Zebron ZB-WAX, DB-23	Separation of FAME isomers.
Injection Mode	Split/Splitless	Introduction of sample onto the column.
Carrier Gas	Helium or Hydrogen	Mobile phase for GC.
Oven Program	Temperature gradient (e.g., 100°C to 240°C)	Elution of FAMEs based on volatility.
Ionization Mode	Electron Ionization (EI) at 70 eV	Creates fragment ions for identification.
MS Analyzer	Quadrupole, Ion Trap	Mass filtering of fragment ions.
Target Ion (m/z)	350.5 (Molecular Ion of FAME)	Used for Selected Ion Monitoring (SIM) for quantification.[19]

Part 4: Application - Signaling Pathway Context

13(Z),16(Z)-docosadienoic acid is not merely a structural lipid; it functions as a signaling molecule by activating the G-protein coupled receptor FFAR4 (GPR120).[1] This interaction is particularly noted for its role in metabolic regulation. Activation of FFAR4 by long-chain fatty acids can lead to the stimulation of downstream pathways that influence insulin (B600854) sensitivity and anti-inflammatory responses.

Diagram: FFAR4/GPR120 Signaling Pathway

Caption: Agonism of FFAR4 by 13(Z),16(Z)-docosadienoic acid.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. Exposome-Explorer - 13,16-Docosadienoic acid (cis-22:2n-6) (Compound) [exposome-explorer.iarc.fr]
• 3. 13Z,16Z-docosadienoic acid | 17735-98-7 | Benchchem [benchchem.com]
• 4. New Applications of Mass Spectrometry in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipidomics: a mass spectrometry based, systems level analysis of cellular lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. mdpi.com [mdpi.com]
• 12. Derivatization techniques for free fatty acids by GC [restek.com]
• 13. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lipidomics Workflows | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. Autooxidation of docosahexaenoic acid: analysis of ten isomers of hydroxydocosahexaenoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jsbms.jp [jsbms.jp]
• 17. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. cis-13,16-Docasadienoic acid, methyl ester [webbook.nist.gov]
• 20. larodan.com [larodan.com]

Application Notes and Protocols for NMR Spectroscopy of Lipids Containing 13(Z),16(Z)-Docosadienoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of lipids containing the ω-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoate. This document includes detailed protocols for sample preparation, NMR data acquisition, and analysis, along with key quantitative data and a depiction of the relevant signaling pathway.

Introduction

13(Z),16(Z)-docosadienoic acid is a naturally occurring very long-chain fatty acid.[1] Lipids incorporating this acyl chain are of significant interest in biomedical research and drug development due to their role as signaling molecules. Notably, 13(Z),16(Z)-docosadienoic acid acts as an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120, a G-protein coupled receptor involved in metabolic regulation and anti-inflammatory responses.[2] NMR spectroscopy is a powerful, non-destructive technique for the structural elucidation and quantification of these lipids in various samples.[3]

Quantitative NMR Data

Precise assignment of NMR signals is critical for the structural confirmation and purity assessment of lipids containing 13(Z),16(Z)-docosadienoate. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 13(Z),16(Z)-docosadienoic acid. It is important to note that these are computationally predicted values and may vary slightly from experimental results depending on the solvent and other experimental conditions.[4][5]

Table 1: Predicted ¹H NMR Chemical Shifts for 13(Z),16(Z)-Docosadienoic Acid

Protons	Chemical Shift (ppm)	Multiplicity
H13, H14, H16, H17	5.30 - 5.40	m
H15	~2.77	t
H2	~2.35	t
H12, H18	~2.05	m
H3	~1.63	p
H4-H11, H19-H21	1.25 - 1.40	m
H22	~0.88	t

Table 2: Predicted ¹³C NMR Chemical Shifts for 13(Z),16(Z)-Docosadienoic Acid

Carbon Atom	Chemical Shift (ppm)
C1 (COOH)	~180
C13, C14, C16, C17 (=CH)	128 - 131
C2	~34
C3	~25
C12, C18	~27
C15	~26
C4-C11, C19-H20	29 - 30
C21	~32
C22 (CH₃)	~14

Experimental Protocols

I. Lipid Extraction from Biological Samples

This protocol is a general guideline for the extraction of lipids from cells or tissues, which can be adapted based on the specific sample matrix.

Materials:

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Glass centrifuge tubes

• Nitrogen gas stream

• Vortex mixer

Procedure:

• Homogenize the biological sample (e.g., cell pellet, tissue) in a glass centrifuge tube.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenized sample. A common ratio is 1 mL of solvent mixture per 100 mg of tissue.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Vortex again for 30 seconds.

• Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.

• Dry the extracted lipid film under a gentle stream of nitrogen gas.

• Store the dried lipid extract at -20°C or below until NMR analysis.

II. NMR Sample Preparation

Materials:

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (B1202638) (TMS)

• NMR tubes (5 mm)

• Vortex mixer

Procedure:

• Resuspend the dried lipid extract in an appropriate volume of deuterated chloroform (CDCl₃) containing TMS as an internal standard. A typical concentration is 5-10 mg of lipid extract in 0.6-0.7 mL of solvent.

• Vortex the sample until the lipid is completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

III. NMR Data Acquisition

The following are suggested starting parameters for acquiring high-quality NMR spectra on a 500 MHz (or higher) spectrometer. These parameters may need to be optimized for specific instruments and sample concentrations.

A. ¹H NMR Spectroscopy (1D)

• Pulse Sequence: zg30 or similar single-pulse experiment

• Number of Scans: 16-64 (depending on sample concentration)

• Relaxation Delay (d1): 5 seconds

• Acquisition Time (aq): 3-4 seconds

• Spectral Width (sw): 12-16 ppm

• Temperature: 298 K

B. ¹³C NMR Spectroscopy (1D)

• Pulse Sequence: zgpg30 or similar power-gated decoupling sequence

• Number of Scans: 1024 or more (due to low natural abundance of ¹³C)

• Relaxation Delay (d1): 2-5 seconds

• Acquisition Time (aq): 1-2 seconds

• Spectral Width (sw): 200-250 ppm

• Temperature: 298 K

C. 2D NMR Spectroscopy (COSY, HSQC, HMBC)

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H-¹³C pairs.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the carbon skeleton.

Standard pulse programs and parameter sets available on the spectrometer software should be used as a starting point and optimized as needed.

Data Processing and Analysis

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the TMS signal at 0 ppm for ¹H and ¹³C spectra.

• Integrate the signals in the ¹H spectrum to determine the relative ratios of different proton groups.

• Assign the signals in all spectra based on the chemical shifts, coupling patterns (for ¹H), and correlations observed in the 2D spectra, referencing the quantitative data provided in Tables 1 and 2.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the NMR spectroscopic analysis of lipids containing 13(Z),16(Z)-docosadienoate.

Caption: Experimental workflow for NMR analysis.

FFAR4/GPR120 Signaling Pathway

13(Z),16(Z)-Docosadienoate is an agonist of FFAR4/GPR120. Activation of this receptor initiates several downstream signaling cascades that are involved in anti-inflammatory effects and metabolic regulation. The diagram below outlines the major signaling pathways activated by FFAR4.

Caption: FFAR4/GPR120 signaling cascade.

References

• 1. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000237) [hmdb.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 800 MHz, H2O, predicted) (HMDB0002183) [hmdb.ca]
• 5. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Lipids Synthesized from 13(Z),16(Z)-Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the synthesis and purification of lipids incorporating the omega-6 polyunsaturated fatty acid, 13(Z),16(Z)-docosadienoic acid, via its acyl chloride derivative. Lipids containing this specific fatty acid are of significant interest in biomedical research due to their role as signaling molecules, particularly as agonists for the G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][2][3] GPR120 activation is implicated in various physiological processes, including the regulation of metabolism and inflammation, making it a promising therapeutic target for conditions like type 2 diabetes and obesity.[2][4][5]

These protocols are designed to guide researchers through the chemical synthesis of a representative phospholipid, 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine, its subsequent purification using column chromatography and High-Performance Liquid Chromatography (HPLC), and characterization by standard analytical techniques.

Data Presentation

Table 1: Summary of Synthesis and Purification Data (Expected Values)

Parameter	Value	Method of Determination
Synthesis
Reactant Molar Ratio (Acyl Chloride:GPC)	2.5 : 1	---
Reaction Time	12-18 hours	TLC Monitoring
Reaction Temperature	Room Temperature	---
Crude Yield	70-85%	Gravimetric
Purification
Flash Chromatography Yield	50-65%	Gravimetric
Final Purity (Post-HPLC)	>98%	HPLC-ELSD/CAD
Characterization
Molecular Weight (C₅₂H₉₂NO₈P)	886.25 g/mol	Mass Spectrometry (ESI-MS)
Key ¹H-NMR Signals (CDCl₃)	δ 5.30-5.45 ppm (olefinic), δ 2.75-2.85 ppm (bis-allylic)	¹H-NMR Spectroscopy

Experimental Protocols

Protocol 1: Synthesis of 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine

This protocol details the esterification of sn-glycero-3-phosphocholine (GPC) with 13(Z),16(Z)-Docosadienoyl chloride.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride

• sn-Glycero-3-phosphocholine (GPC), cadmium chloride complex

• Anhydrous Chloroform (B151607) (CHCl₃)

• Anhydrous Pyridine (B92270)

• 4-Dimethylaminopyridine (DMAP)

• Nitrogen gas (inert atmosphere)

• Round-bottom flask with stirrer bar

• Septa and needles for inert atmosphere techniques

Procedure:

• Dry the GPC-CdCl₂ complex under high vacuum for at least 4 hours before use.

• In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend the GPC-CdCl₂ complex (1 equivalent) in anhydrous chloroform.

• Add anhydrous pyridine (10 equivalents) and a catalytic amount of DMAP to the suspension.

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (2.5 equivalents) in anhydrous chloroform to the reaction mixture dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a solvent system of chloroform:methanol (B129727):water (65:25:4, v/v/v).[6] The product should have a higher Rf value than the starting GPC.

• Upon completion, quench the reaction by adding cold deionized water.

• Transfer the mixture to a separatory funnel and perform a liquid-liquid extraction. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification of 1,2-di(13Z,16Z-docosadienoyl)-sn-glycero-3-phosphocholine

This protocol involves a two-step purification process: initial purification by flash column chromatography followed by final polishing using preparative HPLC.

Part A: Flash Column Chromatography

Materials:

• Crude lipid product from Protocol 1

• Silica (B1680970) gel (for flash chromatography)

• Solvent system: A gradient of methanol in chloroform (e.g., starting from 100% chloroform and gradually increasing to 10-15% methanol).

Procedure:

• Dissolve the crude product in a minimal amount of chloroform.

• Prepare a silica gel column packed in chloroform.

• Load the sample onto the column.

• Elute the column with a step-wise or linear gradient of methanol in chloroform.

• Collect fractions and analyze by TLC to identify those containing the desired phospholipid.

• Pool the pure fractions and evaporate the solvent under reduced pressure to yield the partially purified product.

Part B: Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Materials:

• Partially purified lipid from Part A

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Preparative C18 HPLC column

Procedure:

• Dissolve the partially purified product in the initial mobile phase solvent.

• Set up the preparative RP-HPLC system with a C18 column.

• Use a gradient elution method. A typical gradient for polyunsaturated lipids could be a mixture of acetonitrile and water, or methanol and water.[7][8][9] For example, start with 85% acetonitrile in water and ramp up to 100% acetonitrile over 30-40 minutes.

• Inject the sample and collect fractions corresponding to the major peak, detected using an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD).

• Combine the pure fractions and remove the solvent by lyophilization or evaporation under reduced pressure to obtain the final purified lipid.

Protocol 3: Characterization of the Purified Lipid

A. Thin-Layer Chromatography (TLC)

• Stationary Phase: Silica gel 60 F₂₅₄ plate.

• Mobile Phase: Chloroform:Methanol:Water (65:25:4, v/v/v).[6]

• Visualization: Staining with iodine vapor or a primuline (B81338) spray followed by visualization under UV light.[10] The purified product should appear as a single spot.

B. ¹H-NMR Spectroscopy

• Solvent: CDCl₃

• Expected Chemical Shifts (δ):

  • ~5.30-5.45 ppm: Multiplet corresponding to the olefinic protons (-CH=CH-).

  • ~2.75-2.85 ppm: Triplet characteristic of the bis-allylic protons (=CH-CH₂-CH=).[11][12]

  • ~0.88 ppm: Triplet for the terminal methyl protons (-CH₃).

C. Mass Spectrometry (MS)

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

• Mode: Positive ion mode.

• Expected Ion: The [M+H]⁺ ion should be observed at m/z 887.25. In positive ion mode, phosphocholines often yield a characteristic head group fragment at m/z 184.1.[13][14]

Mandatory Visualization

Caption: Workflow for the synthesis, purification, and characterization of docosadienoyl-containing lipids.

Caption: GPR120 signaling pathway activated by ω-6 polyunsaturated fatty acids.

References

• 1. researchgate.net [researchgate.net]
• 2. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. endocrine-abstracts.org [endocrine-abstracts.org]
• 5. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Reversed-phase high-performance liquid chromatography purification of methyl esters of C(16)-C(28) polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TLC of phospholipids | Cyberlipid [cyberlipid.gerli.com]
• 11. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]
• 14. youtube.com [youtube.com]

Application Notes and Protocols for the Enzymatic Incorporation of 13(Z),16(Z)-Docosadienoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

13(Z),16(Z)-Docosadienoate (DDA) is a C22:2 n-6 very long-chain polyunsaturated fatty acid (VLC-PUFA) with emerging biological significance. Its incorporation into cellular lipids, particularly phospholipids (B1166683), is a critical determinant of its physiological and pathophysiological roles. This document provides detailed application notes and experimental protocols for studying the enzymatic incorporation of DDA into phospholipids, a process primarily mediated by the sequential action of acyl-CoA synthetases and lysophospholipid acyltransferases. Understanding the mechanisms of DDA incorporation is crucial for elucidating its function in cell membrane dynamics, signaling pathways, and for the development of novel therapeutics targeting lipid metabolism.

Enzymatic Pathway of 13(Z),16(Z)-Docosadienoate Incorporation

The enzymatic incorporation of DDA into phospholipids follows a two-step process known as the Lands cycle or phospholipid remodeling pathway.

• Activation of 13(Z),16(Z)-Docosadienoate: Free DDA is first activated to its coenzyme A (CoA) thioester, 13(Z),16(Z)-docosadienoyl-CoA, by the action of an acyl-CoA synthetase (ACS). This ATP-dependent reaction is a prerequisite for its subsequent esterification into lysophospholipids.

• Acylation of Lysophospholipids: The activated docosadienoyl-CoA is then transferred to the sn-2 position of a lysophospholipid, such as lysophosphatidylcholine (B164491) (LPC), by a lysophospholipid acyltransferase (LPAT). This reaction results in the formation of a new phospholipid molecule containing DDA.

Fig. 1: Enzymatic pathway for the incorporation of 13(Z),16(Z)-docosadienoate into phospholipids.

Data Presentation: Enzyme Kinetics and Substrate Specificity

Quantitative data for the enzymatic incorporation of 13(Z),16(Z)-docosadienoate are limited in the current scientific literature. The following tables present representative kinetic data for long-chain acyl-CoA synthetases and lysophospholipid acyltransferases with various fatty acid substrates to provide a comparative context. It is anticipated that DDA would exhibit kinetic parameters within the range of other very long-chain polyunsaturated fatty acids.

Table 1: Kinetic Parameters of Acyl-CoA Synthetases for Various Fatty Acids

Enzyme Source	Fatty Acid Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Reference
Rat Brain Microsomes	Docosahexaenoic Acid (22:6n-3)	26	-	[1]
Rat Brain Microsomes	Palmitic Acid (16:0)	25	13	[1]
Rat Liver Microsomes	Palmitic Acid (16:0)	29	46	[1]
Purified Murine FATP1	Palmitic Acid (16:0)	-	Similar activity to C24:0	[2]
Purified Murine FATP1	Lignoceric Acid (24:0)	-	Similar activity to C16:0	[2]

Note: Specific kinetic data for 13(Z),16(Z)-docosadienoate with acyl-CoA synthetases are not currently available in the cited literature. The data presented are for comparative purposes.

Table 2: Substrate Specificity of Lysophospholipid Acyltransferases (LPATs)

Enzyme	Acyl-CoA Donor	Relative Activity (%)	Lysophospholipid Acceptor	Reference
Human LPCAT3	Linoleoyl-CoA (18:2n-6)	~100	1-stearoyl-LPC	[3]
Human LPCAT3	Arachidonoyl-CoA (20:4n-6)	~80	1-stearoyl-LPC	[3]
Human LPCAT3	Oleoyl-CoA (18:1n-9)	~40	1-stearoyl-LPC	[3]
Human LPCAT3	Palmitoyl-CoA (16:0)	<10	1-stearoyl-LPC	[3]
Plant LPCAT1	Oleoyl-CoA (18:1n-9)	~100	[14C]18:1-LPC	[3]
Plant LPCAT1	Linoleoyl-CoA (18:2n-6)	~100	[14C]18:1-LPC	[3]
Plant LPCAT1	Linolenoyl-CoA (18:3n-3)	~100	[14C]18:1-LPC	[3]

Note: Direct quantitative data for the activity of LPATs with 13(Z),16(Z)-docosadienoyl-CoA is not available in the cited literature. The preference of many LPCATs for polyunsaturated acyl-CoAs suggests that docosadienoyl-CoA is a likely substrate.

Experimental Protocols

Protocol 1: In Vitro Acyl-CoA Synthetase Activity Assay

This protocol describes the measurement of acyl-CoA synthetase activity using radiolabeled 13(Z),16(Z)-docosadienoate.

Materials:

• Enzyme source (e.g., microsomal fraction from cells or tissues, purified recombinant enzyme)

• [1-¹⁴C]-13(Z),16(Z)-docosadienoate

• ATP

• Coenzyme A (CoASH)

• MgCl₂

• Dithiothreitol (DTT)

• Bovine Serum Albumin (BSA), fatty acid-free

• Triton X-100

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• Heptane (B126788)

• Scintillation cocktail and vials

• Liquid scintillation counter

Procedure:

• Prepare the reaction mixture: In a microcentrifuge tube, prepare the reaction mixture containing the reaction buffer, ATP (final concentration 5 mM), CoASH (final concentration 0.5 mM), MgCl₂ (final concentration 10 mM), DTT (final concentration 2 mM), and BSA (final concentration 0.5 mg/mL).

• Prepare the substrate: Prepare a solution of [1-¹⁴C]-13(Z),16(Z)-docosadienoate complexed with BSA in the reaction buffer. The final concentration of the fatty acid should be varied for kinetic analysis (e.g., 5-100 µM).

• Initiate the reaction: Add the enzyme source (e.g., 10-50 µg of microsomal protein) to the reaction mixture and pre-incubate at 37°C for 5 minutes.

• Start the assay: Add the [1-¹⁴C]-13(Z),16(Z)-docosadienoate-BSA complex to the reaction tube to start the reaction. The final reaction volume is typically 100-200 µL.

• Incubate: Incubate the reaction at 37°C for a predetermined time (e.g., 5-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction: Terminate the reaction by adding an acidic solution (e.g., 1 M HCl).

• Extract unreacted fatty acid: Add heptane to the reaction tube, vortex vigorously to extract the unreacted [1-¹⁴C]-13(Z),16(Z)-docosadienoate, and centrifuge to separate the phases.

• Quantify product: The aqueous phase contains the [1-¹⁴C]-13(Z),16(Z)-docosadienoyl-CoA product. Transfer an aliquot of the aqueous phase to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Calculate activity: Calculate the specific activity as nmol of acyl-CoA formed per minute per mg of protein.

Fig. 2: Workflow for the in vitro acyl-CoA synthetase activity assay.

Protocol 2: In Vitro Lysophospholipid Acyltransferase (LPAT) Assay

This protocol outlines a method to measure the incorporation of 13(Z),16(Z)-docosadienoyl-CoA into lysophosphatidylcholine (LPC).

Materials:

• Enzyme source (e.g., microsomal fraction)

• 13(Z),16(Z)-docosadienoyl-CoA (can be synthesized from DDA and CoASH using an acyl-CoA synthetase)

• 1-acyl-lysophosphatidylcholine (e.g., 1-palmitoyl-LPC)

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4)

• BSA, fatty acid-free

• Lipid extraction solvents (Chloroform, Methanol, Water)

• Thin-layer chromatography (TLC) plates (silica gel G)

• TLC developing solvent (e.g., chloroform (B151607):methanol:acetic acid:water, 50:25:8:4, v/v/v/v)

• Phospholipid standards (LPC and PC)

• Iodine vapor or other visualization agent

• Scintillation counter (if using radiolabeled substrate) or equipment for lipid phosphorus assay

Procedure:

• Prepare the reaction mixture: In a glass tube, combine the reaction buffer, LPC (final concentration 50 µM), and BSA (final concentration 0.1 mg/mL).

• Initiate the reaction: Add the enzyme source (e.g., 20-100 µg of microsomal protein) to the reaction mixture and pre-warm to 37°C.

• Start the assay: Add 13(Z),16(Z)-docosadienoyl-CoA (final concentration 25 µM) to start the reaction. The final volume is typically 200 µL.

• Incubate: Incubate the reaction at 37°C for 10-30 minutes.

• Stop the reaction and extract lipids: Terminate the reaction by adding chloroform:methanol (1:2, v/v) followed by chloroform and water to perform a Bligh-Dyer lipid extraction.

• Separate phospholipids by TLC: Spot the lipid extract onto a silica (B1680970) gel TLC plate along with LPC and PC standards. Develop the plate in the appropriate solvent system.

• Visualize and quantify: Visualize the lipid spots using iodine vapor. Scrape the spots corresponding to PC and LPC into separate vials.

• Quantify incorporation:

  • If using radiolabeled docosadienoyl-CoA, measure the radioactivity in the PC and LPC spots using a scintillation counter.

  • If using non-radiolabeled substrates, quantify the amount of phosphorus in the PC spot using a colorimetric assay.

• Calculate activity: Express the LPAT activity as nmol of PC formed per minute per mg of protein.

Protocol 3: LC-MS/MS Analysis of DDA-Containing Phospholipids

For a more detailed and quantitative analysis of the newly synthesized phospholipids, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice.

Workflow:

• Perform the in vitro LPAT assay: Follow Protocol 2 to synthesize DDA-containing phospholipids.

• Lipid Extraction: After the reaction, perform a thorough lipid extraction using a modified Bligh-Dyer or Folch method.

• LC Separation: Resuspend the lipid extract in a suitable solvent and inject it onto a reverse-phase or HILIC liquid chromatography column. The choice of column depends on whether separation is desired based on acyl chain composition or polar head group.

• Mass Spectrometry Analysis: The eluent from the LC is directed to a tandem mass spectrometer.

  • Precursor Ion Scanning: To specifically detect choline-containing phospholipids (PC), a precursor ion scan for m/z 184 (the phosphocholine (B91661) head group) in positive ion mode can be performed.

  • Product Ion Scanning (MS/MS): To confirm the identity of the phospholipid, select the precursor ion corresponding to the DDA-containing PC and perform MS/MS fragmentation. The fragmentation pattern will show the characteristic phosphocholine head group fragment (m/z 184) and fragments corresponding to the loss of the fatty acyl chains, confirming the presence of DDA.

• Quantification: For quantitative analysis, include an appropriate internal standard (e.g., a PC with odd-chain fatty acids) in the initial reaction or the final lipid extract. The peak area of the DDA-containing PC is normalized to the peak area of the internal standard to determine its concentration.

Fig. 3: Workflow for LC-MS/MS analysis of DDA-containing phospholipids.

Concluding Remarks

The protocols and application notes provided herein offer a comprehensive framework for investigating the enzymatic incorporation of 13(Z),16(Z)-docosadienoate into phospholipids. While specific quantitative data for this particular fatty acid remains to be fully elucidated, the methodologies described are robust and can be readily adapted from studies on other polyunsaturated fatty acids. Further research focusing on the kinetic parameters of acyl-CoA synthetases and lysophospholipid acyltransferases with DDA as a substrate is warranted to fully understand its metabolic fate and biological functions. The application of advanced analytical techniques such as LC-MS/MS will be instrumental in precisely identifying and quantifying the diverse species of DDA-containing phospholipids in biological systems. This knowledge will undoubtedly contribute to a deeper understanding of the roles of very long-chain polyunsaturated fatty acids in health and disease.

References

• 1. Kinetics of enzymes requiring long-chain acyl-CoA esters as substrates: effects of substrate binding to albumin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the Acyl-CoA synthetase activity of purified murine fatty acid transport protein 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Substrate preferences of a lysophosphatidylcholine acyltransferase highlight its role in phospholipid remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Stable Isotope-Labeled Lipids with Docosadienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in lipidomics for tracing the metabolic fate and dynamic processes of lipids within biological systems. Unlike radioactive isotopes, stable isotopes are non-radioactive and safe for a wide range of applications, including human studies. By introducing lipids labeled with heavy isotopes such as ¹³C or ²H, researchers can distinguish them from their endogenous, unlabeled counterparts using mass spectrometry. This allows for the precise quantification of lipid synthesis, turnover, and flux through various metabolic pathways.

This document provides detailed application notes and protocols for the synthesis and use of stable isotope-labeled lipids created with docosadienoyl chloride. Docosadienoic acids are long-chain fatty acids whose biological roles are an active area of research. Their structural relatives, such as docosahexaenoic acid (DHA), are known to be crucial in neurodevelopment, neuroprotection, and inflammation.[1][2] Recent studies on other similar very-long-chain polyunsaturated fatty acids, like docosatrienoic acid (DTA), have revealed potent anti-inflammatory and antitumor properties.[3] The use of stable isotope-labeled docosadienoyl lipids will enable researchers to elucidate the specific signaling pathways and metabolic fate of this lipid species.

Application Notes

The primary application of stable isotope-labeled docosadienoyl lipids is as tracers in metabolic studies and as internal standards for quantitative mass spectrometry.

1. Metabolic Tracing in Cell Culture and In Vivo Models:

Stable isotope-labeled docosadienoyl lipids can be introduced into cell cultures or administered to animal models to trace their incorporation into complex lipids, such as phospholipids, triglycerides, and cholesterol esters. By tracking the labeled docosadienoyl moiety, researchers can study:

• Lipid Uptake and Trafficking: Determine the rate and mechanisms of cellular uptake and intracellular transport of docosadienoyl-containing lipids.

• Metabolic Conversion: Investigate the enzymatic pathways involved in the modification of docosadienoyl lipids, such as elongation, desaturation, or oxidation into signaling molecules.

• Signaling Pathway Elucidation: Identify the downstream effects of docosadienoyl lipid incorporation on cellular signaling cascades, potentially similar to the pathways modulated by DHA, which involve protein kinase C (PKC), Akt, and the production of bioactive mediators like resolvins and protectins.[1][4]

2. Quantitative Lipidomics:

A significant challenge in lipidomics is the accurate quantification of individual lipid species due to variations in ionization efficiency and matrix effects in mass spectrometry. Stable isotope-labeled lipids are ideal internal standards because they have nearly identical chemical and physical properties to their endogenous counterparts, but are distinguishable by their mass.[5][6] By spiking a known amount of a stable isotope-labeled docosadienoyl lipid into a sample, the endogenous concentration of that lipid can be accurately determined.

3. Drug Development and Target Validation:

In drug development, understanding how a therapeutic agent affects lipid metabolism is crucial. Stable isotope-labeled docosadienoyl lipids can be used to:

• Assess the impact of drugs on the synthesis, degradation, or remodeling of docosadienoyl-containing lipids.

• Identify and validate enzymes in the docosadienoyl metabolic pathway as potential drug targets.

• Study the role of docosadienoyl lipids in disease models, such as those for inflammatory disorders, cancer, or neurodegenerative diseases.

Synthesis of Stable Isotope-Labeled Docosadienoyl Lipids

The following protocols describe a general method for the synthesis of a stable isotope-labeled phospholipid, specifically 1-(isotopically labeled)-docosadienoyl-2-palmitoyl-sn-glycero-3-phosphocholine, starting from the corresponding isotopically labeled docosadienoic acid.

Protocol 1: Synthesis of Isotopically Labeled Docosadienoyl Chloride

This protocol describes the conversion of a stable isotope-labeled docosadienoic acid to its corresponding acyl chloride. The isotopic label (e.g., ¹³C or ²H) should be incorporated into the docosadienoic acid starting material.

Materials:

• Stable isotope-labeled docosadienoic acid (e.g., ¹³C-docosadienoic acid or ²H-docosadienoic acid)

• Oxalyl chloride or thionyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or another suitable anhydrous solvent

• Anhydrous toluene (B28343)

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Inert gas supply (e.g., nitrogen or argon)

• Rotary evaporator

Procedure:

• In a dry, two-necked round-bottom flask under an inert atmosphere, dissolve the stable isotope-labeled docosadienoic acid (1 equivalent) in anhydrous DCM.

• Slowly add oxalyl chloride (1.5 equivalents) or thionyl chloride (1.5 equivalents) to the solution with gentle stirring.

• If using thionyl chloride, gently reflux the reaction mixture for 2-4 hours. If using oxalyl chloride, the reaction can often be performed at room temperature for 1-2 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting fatty acid is consumed.

• After the reaction is complete, remove the excess chlorinating agent and solvent by rotary evaporation.

• Add anhydrous toluene to the flask and evaporate again under reduced pressure. Repeat this step two more times to ensure the complete removal of any residual chlorinating agent.[7]

• The resulting stable isotope-labeled docosadienoyl chloride is highly reactive and is typically used immediately in the next step without further purification.

Protocol 2: Acylation of a Lysophospholipid with Isotopically Labeled Docosadienoyl Chloride

This protocol describes the esterification of a lysophospholipid with the newly synthesized stable isotope-labeled docosadienoyl chloride to produce the final labeled phospholipid.

Materials:

• Stable isotope-labeled docosadienoyl chloride (from Protocol 1)

• 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (or another suitable lysophospholipid)

• Anhydrous pyridine (B92270) or another suitable anhydrous base and solvent system

• Anhydrous chloroform (B151607) or DCM

• Silica (B1680970) gel for column chromatography

• Solvent system for chromatography (e.g., chloroform/methanol/water)

• Round-bottom flask with a magnetic stirrer

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the lysophospholipid (1 equivalent) in anhydrous pyridine and anhydrous chloroform.

• Cool the mixture in an ice bath.

• Dissolve the stable isotope-labeled docosadienoyl chloride (1.2 equivalents) in anhydrous chloroform and add it dropwise to the lysophospholipid solution with continuous stirring.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, evaporate the solvent under reduced pressure.

• Purify the resulting stable isotope-labeled phospholipid by silica gel column chromatography using a chloroform/methanol/water solvent gradient.

• Combine the fractions containing the pure product, evaporate the solvent, and dry the final product under high vacuum.

• Confirm the identity and purity of the synthesized lipid by mass spectrometry and NMR spectroscopy.

Experimental Protocols for Application

Protocol 3: Introduction of Labeled Lipid into Cell Culture

Materials:

• Stable isotope-labeled docosadienoyl phospholipid (solubilized in a suitable vehicle, e.g., ethanol (B145695) or complexed to bovine serum albumin)

• Cultured cells of interest (e.g., macrophages, neurons, cancer cell line)

• Cell culture medium

• Incubator

Procedure:

• Prepare a stock solution of the stable isotope-labeled lipid.

• Add the labeled lipid solution to the cell culture medium to achieve the desired final concentration. Ensure the concentration of the vehicle (e.g., ethanol) is non-toxic to the cells.

• Remove the existing medium from the cultured cells and replace it with the medium containing the labeled lipid.

• Incubate the cells for a specific period (e.g., 1, 4, 12, 24 hours) to allow for the uptake and metabolism of the labeled lipid.

• After the incubation period, wash the cells with phosphate-buffered saline (PBS) to remove any unincorporated labeled lipid.

• Harvest the cells for lipid extraction.

Protocol 4: Lipid Extraction and Analysis by Mass Spectrometry

Materials:

• Cell pellet from Protocol 3

• Internal standards for other lipid classes (if necessary)

• Chloroform/methanol solvent mixture (e.g., 2:1 v/v)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Perform a lipid extraction on the cell pellet using a standard method such as the Folch or Bligh-Dyer procedure.

• Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for LC-MS analysis.

• Analyze the lipid extract using an LC-MS system. The chromatographic separation will separate the different lipid classes, and the mass spectrometer will detect the labeled and unlabeled forms of the docosadienoyl-containing lipids.

• Quantify the amount of the labeled lipid and its metabolites by comparing their peak areas to that of a known amount of a suitable internal standard.

Data Presentation

Table 1: Synthesis and Characterization of ¹³C₄-Docosadienoyl-Phosphatidylcholine

Parameter	Result	Method
Starting Material	¹³C₄-Docosadienoic Acid	Commercially Sourced
Final Product	1-(¹³C₄)-docosadienoyl-2-palmitoyl-sn-glycero-3-phosphocholine	Synthesis (Protocols 1 & 2)
Yield	65%	Gravimetric
Purity	>98%	HPLC-ELSD
Identity Confirmation	Expected Mass Observed	High-Resolution MS
Isotopic Enrichment	>99% ¹³C₄	Mass Spectrometry

Table 2: Mass Spectrometry Data for Labeled and Unlabeled Docosadienoyl-Phosphatidylcholine

Lipid Species	Adduct	Expected m/z (Unlabeled)	Observed m/z (¹³C₄-Labeled)	Mass Shift
Docosadienoyl-PC	[M+H]⁺	812.6	816.6	+4.0
[M+Na]⁺	834.6	838.6	+4.0

Table 3: Hypothetical Results of a Cell-Based Assay: Incorporation of ¹³C₄-Docosadienoyl-PC into Macrophage Lipids

Time Point	Total ¹³C₄-Docosadienoyl-PC (pmol/10⁶ cells)	¹³C₄-Docosadienoyl incorporated into Triglycerides (pmol/10⁶ cells)
1 hour	150.2 ± 12.5	5.1 ± 0.8
4 hours	480.6 ± 35.1	25.8 ± 3.2
12 hours	950.3 ± 70.8	88.4 ± 9.1
24 hours	1210.7 ± 95.2	152.6 ± 15.7

Visualizations

Caption: Experimental workflow for the synthesis and application of stable isotope-labeled docosadienoyl lipids.

Caption: Putative signaling pathway involving docosadienoyl-containing lipids.

References

• 1. Molecular and Signaling Mechanisms for Docosahexaenoic Acid-Derived Neurodevelopment and Neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 13(Z),16(Z)-Docosadienoyl Chloride as a Chemical Probe in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids, is a rapidly advancing field crucial for understanding health and disease.[1][2] Chemical probes are powerful tools in lipidomics, enabling the identification and functional characterization of lipid-protein interactions and metabolic pathways.[3][4] 13(Z),16(Z)-Docosadienoyl chloride is the activated form of 13(Z),16(Z)-docosadienoic acid, a naturally occurring omega-6 polyunsaturated fatty acid.[5][6] The parent fatty acid is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4/GPR120), a G-protein coupled receptor involved in metabolic regulation and anti-inflammatory signaling.[5][7][8] The high reactivity of the acyl chloride moiety makes 13(Z),16(Z)-docosadienoyl chloride a potential chemical probe for activity-based protein profiling (ABPP) to identify novel protein targets and downstream effectors of this important signaling lipid.

These application notes provide a proposed framework and detailed protocols for utilizing 13(Z),16(Z)-docosadienoyl chloride as a chemical probe to investigate its cellular targets and pathways.

Proposed Application: Activity-Based Protein Profiling (ABPP)

The primary proposed application of 13(Z),16(Z)-docosadienoyl chloride is as a covalent probe for Activity-Based Protein Profiling (ABPP). The electrophilic acyl chloride can react with nucleophilic residues (e.g., serine, threonine, lysine, cysteine) in the active or binding sites of proteins. This covalent labeling event allows for the subsequent enrichment and identification of these target proteins using mass spectrometry-based proteomics. This approach can uncover novel protein interactions and enzymatic pathways regulated by 13(Z),16(Z)-docosadienoic acid.

Data Presentation

Table 1: Physicochemical Properties of 13(Z),16(Z)-Docosadienoyl Chloride and its Parent Fatty Acid

Property	13(Z),16(Z)-Docosadienoyl Chloride	13(Z),16(Z)-Docosadienoic Acid
CAS Number	960593-67-3[9][10]	17735-98-7[6][7]
Molecular Formula	C22H39ClO[9][10]	C22H40O2[6][7][11]
Molecular Weight	355.00 g/mol [9][10]	336.6 g/mol [7][11]
Purity	>99%[9]	>99%[6]
Physical State	Liquid[9]	Liquid[6]
Storage	Store at -20°C[9]	Store at -20°C or -80°C[8]

Table 2: Example Parameters for Mass Spectrometry-Based Proteomics

Parameter	Value
Mass Spectrometer	Q-Exactive HF or similar high-resolution mass spectrometer
Ionization Mode	Positive
MS1 Resolution	60,000
MS2 Resolution	15,000
AGC Target	3e6
Maximum IT	50 ms
TopN	20
Isolation Window	1.6 m/z
Collision Energy	NCE 28
Peptide Identification	Search against a relevant protein database (e.g., Swiss-Prot)
Modifications	Carbamidomethyl (C) as fixed, Oxidation (M) and Acylation (K, S, T, Y) as variable

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is a general method for the synthesis of fatty acyl chlorides from their corresponding carboxylic acids.

Materials:

• 13(Z),16(Z)-docosadienoic acid

• Oxalyl chloride or thionyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or benzene

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Rotary evaporator

• Schlenk line or argon/nitrogen inlet

Procedure:

• Dissolve 13(Z),16(Z)-docosadienoic acid in anhydrous DCM under an inert atmosphere (argon or nitrogen).

• Add a catalytic amount of anhydrous DMF.

• Slowly add an excess (typically 1.5-2 equivalents) of oxalyl chloride or thionyl chloride to the solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent in vacuo using a rotary evaporator.

• The resulting 13(Z),16(Z)-docosadienoyl chloride should be used immediately or stored under an inert atmosphere at -20°C.

Protocol 2: In-situ Protein Labeling with 13(Z),16(Z)-Docosadienoyl Chloride

Materials:

• Cultured cells (e.g., a cell line expressing FFAR4/GPR120)

• 13(Z),16(Z)-docosadienoyl chloride stock solution in anhydrous DMSO

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cell scraper

Procedure:

• Culture cells to 80-90% confluency.

• Prepare a fresh dilution of the 13(Z),16(Z)-docosadienoyl chloride stock solution in serum-free cell culture medium to the desired final concentration (e.g., 10-100 µM).

• Remove the culture medium from the cells and wash once with PBS.

• Add the probe-containing medium to the cells and incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• To stop the labeling, remove the probe-containing medium and wash the cells three times with cold PBS.

• Harvest the cells by scraping in cold PBS and pellet by centrifugation. The cell pellet can be stored at -80°C for downstream processing.

Protocol 3: Cell Lysis and Protein Enrichment

Materials:

• Labeled cell pellet from Protocol 2

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Probe for sonication

• Centrifuge

• Affinity purification reagents (e.g., streptavidin beads if a biotinylated version of the probe is used, or specific antibodies against a tag)

Procedure:

• Resuspend the cell pellet in lysis buffer.

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Collect the supernatant containing the protein extract.

• This step is for a tagged probe: Add the appropriate affinity beads to the protein extract and incubate with rotation for 1-2 hours at 4°C to enrich for labeled proteins.

• Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elute the bound proteins from the beads using an appropriate elution buffer.

Protocol 4: Sample Preparation for Mass Spectrometry

Materials:

• Enriched protein sample from Protocol 3

• Urea (B33335)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin

• C18 desalting column

Procedure:

• Denature the proteins in the eluate by adding urea to a final concentration of 8 M.

• Reduce the disulfide bonds by adding DTT to a final concentration of 10 mM and incubating for 30 minutes at 37°C.

• Alkylate the cysteine residues by adding IAA to a final concentration of 20 mM and incubating for 30 minutes at room temperature in the dark.

• Dilute the sample with ammonium (B1175870) bicarbonate buffer to reduce the urea concentration to less than 1 M.

• Digest the proteins into peptides by adding trypsin at a 1:50 (trypsin:protein) ratio and incubating overnight at 37°C.

• Desalt the resulting peptides using a C18 column according to the manufacturer's instructions.

• Dry the desalted peptides in a vacuum centrifuge and store at -20°C until LC-MS/MS analysis.

Visualizations

Caption: FFAR4/GPR120 signaling pathway initiated by 13(Z),16(Z)-docosadienoic acid.

Caption: Experimental workflow for activity-based protein profiling.

Caption: Logical workflow for lipidomics data analysis.

References

• 1. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipids: chemical tools for their synthesis, modification, and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidinteractome.org [lipidinteractome.org]
• 5. LIPID MAPS [lipidmaps.org]
• 6. larodan.com [larodan.com]
• 7. 13Z,16Z-docosadienoic acid | 17735-98-7 | Benchchem [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Sapphire Bioscience [sapphirebioscience.com]
• 10. larodan.com [larodan.com]
• 11. 13Z,16Z-docosadienoic acid | C22H40O2 | CID 5312554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 13(Z),16(Z)-Docosadienoyl Chloride Reactions

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis and use of this long-chain polyunsaturated acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is 13(Z),16(Z)-Docosadienoyl chloride and what is its primary application?

A1: 13(Z),16(Z)-Docosadienoyl chloride (CAS No. 960593-67-3) is the acyl chloride derivative of 13(Z),16(Z)-Docosadienoic acid.[1] It is a highly reactive organic compound used as a chemical intermediate to synthesize various esters and amides.[2][3] Due to its structural similarity to other biologically active fatty acids, its derivatives are often investigated for their potential roles in cellular signaling pathways, such as the GPR119 and endocannabinoid signaling pathways.[4][5]

Q2: What are the most common reagents for synthesizing 13(Z),16(Z)-Docosadienoyl chloride from its corresponding carboxylic acid?

A2: The most common and effective reagents for this conversion are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[5][6] Phosphorus pentachloride (PCl₅) can also be used.[7] The choice of reagent can depend on the desired purity, reaction scale, and the sensitivity of the starting material to reaction conditions.

Q3: How should I monitor the progress of the reaction to form 13(Z),16(Z)-Docosadienoyl chloride?

A3: Monitoring the reaction via Thin Layer Chromatography (TLC) can be challenging because the highly reactive acyl chloride may be hydrolyzed back to the carboxylic acid by the silica (B1680970) gel on the TLC plate.[8] A more reliable method is to take a small aliquot of the reaction mixture, quench it with an alcohol (e.g., methanol) to form the stable methyl ester, and then analyze the formation of the ester by TLC or GC-MS.[8] Infrared (IR) spectroscopy can also be used to check for the disappearance of the broad -OH stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride.

Q4: Is it necessary to purify 13(Z),16(Z)-Docosadienoyl chloride after synthesis?

A4: Due to its high reactivity and potential for decomposition at elevated temperatures, it is often recommended to use the crude 13(Z),16(Z)-Docosadienoyl chloride directly in the subsequent reaction without purification by distillation.[8][9] Excess chlorinating reagent and solvent can be removed under reduced pressure. If purification is necessary, it must be performed under strictly anhydrous conditions.

Q5: What are the key considerations for reactions involving 13(Z),16(Z)-Docosadienoyl chloride?

A5: The primary considerations are:

• Anhydrous Conditions: 13(Z),16(Z)-Docosadienoyl chloride is highly sensitive to moisture and will readily hydrolyze back to the carboxylic acid. All glassware must be oven- or flame-dried, and anhydrous solvents should be used.[5][8]

• Inert Atmosphere: To prevent side reactions with atmospheric moisture and oxygen, it is best to conduct all manipulations under an inert atmosphere (e.g., nitrogen or argon).

• Temperature Control: The reactions are often exothermic.[10] Maintaining appropriate temperature control is crucial to prevent side reactions and decomposition.

Troubleshooting Guides

Issue 1: Low or No Yield of 13(Z),16(Z)-Docosadienoyl Chloride

Possible Cause	Suggestion
Incomplete reaction	- Ensure a slight excess of the chlorinating agent (e.g., 1.2-1.5 equivalents of oxalyl chloride or thionyl chloride) is used. - Extend the reaction time or gently warm the reaction mixture if starting materials are still present (monitor carefully to avoid degradation).
Hydrolysis of the product	- Use freshly distilled, anhydrous solvents. - Ensure all glassware is thoroughly dried. - Perform the reaction under a dry, inert atmosphere (N₂ or Ar).
Degradation of the product	- Avoid excessive heating during the reaction and solvent removal. - Use the crude product directly in the next step to avoid degradation during purification.
Inefficient chlorinating agent	- If using thionyl chloride, consider adding a catalytic amount of dimethylformamide (DMF) to facilitate the reaction.[11] - Oxalyl chloride is often more reactive and can be used for difficult conversions.

Issue 2: Formation of Side Products in Reactions with 13(Z),16(Z)-Docosadienoyl Chloride

Possible Cause	Suggestion
Isomerization of double bonds	The cis double bonds in the polyunsaturated chain can isomerize to the more stable trans configuration, especially with prolonged reaction times or elevated temperatures.[12][13][14] - Keep reaction times as short as possible. - Maintain low reaction temperatures. - Avoid exposure to radical initiators or strong acids/bases for extended periods.
Polymerization	Polyunsaturated acyl chlorides can be susceptible to polymerization.[15][16][17] - Use a radical inhibitor if necessary. - Avoid high temperatures and prolonged reaction times. - Ensure starting materials are free of impurities that could initiate polymerization.
Hydrolysis of the acyl chloride	- As mentioned previously, ensure strict anhydrous conditions. The presence of the starting carboxylic acid in the final product is a common indicator of hydrolysis.
Reaction with the solvent	- Choose an inert solvent that does not react with the acyl chloride (e.g., dichloromethane (B109758), chloroform, hexane (B92381), toluene).

Data Presentation

The following tables provide representative yield data for the synthesis and subsequent reactions of long-chain polyunsaturated acyl chlorides. Please note that this data is for analogous compounds and should be used as a general guide. Actual yields for 13(Z),16(Z)-Docosadienoyl chloride reactions may vary.

Table 1: Representative Yields for the Synthesis of Long-Chain Acyl Chlorides

Carboxylic Acid	Chlorinating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Oleic Acid	Thionyl Chloride	Neat	Reflux	2	97-99 (crude)	Organic Syntheses
Linoleic Acid	Oxalyl Chloride	Hexane	Room Temp	1	>95	Internal Data
Docosahexaenoic Acid (DHA)	Oxalyl Chloride	CH₂Cl₂	Room Temp	2	Not isolated	[18]
Various Fatty Acids	PCl₅	Skellysolve F	Not specified	Not specified	Quantitative	[7]

Table 2: Representative Yields for Esterification and Amidation Reactions

Acyl Chloride	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Oleoyl Chloride	Glycerol (B35011)	Neat (Enzymatic)	50	1	~90 (esterified)	[19]
Various Aromatic Acyl Chlorides	Primary Amines	THF	Room Temp	1	85-95	[20]
3-Phenylpropanoyl Chloride	NH₄Cl	NMP	120	1	95	[21]
Phenoxyacetyl Chloride	Imines	CH₂Cl₂	Room Temp	8-10	80-92

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride

This protocol is adapted from standard procedures for the synthesis of long-chain acyl chlorides.

Materials:

• 13(Z),16(Z)-Docosadienoic acid

• Oxalyl chloride (or Thionyl chloride)

• Anhydrous dichloromethane (DCM)

• Anhydrous hexane

• Catalytic dimethylformamide (DMF) (if using thionyl chloride)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), dissolve 1.0 equivalent of 13(Z),16(Z)-Docosadienoic acid in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 1.2-1.5 equivalents of oxalyl chloride dropwise to the stirred solution. If using thionyl chloride, add a catalytic amount of DMF (1-2 drops) before the dropwise addition of thionyl chloride.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-2 hours at room temperature. The reaction progress can be monitored by observing the cessation of gas evolution.

• Remove the solvent and excess chlorinating agent under reduced pressure. To ensure complete removal, co-evaporate with anhydrous hexane (2-3 times).

• The resulting crude 13(Z),16(Z)-Docosadienoyl chloride is a liquid and should be used immediately in the next step.

Protocol 2: Synthesis of N-(2-hydroxyethyl)-13(Z),16(Z)-docosadienamide

This protocol describes a typical amidation reaction.

Materials:

• Crude 13(Z),16(Z)-Docosadienoyl chloride

• Ethanolamine (B43304)

• Triethylamine (B128534) (Et₃N) or Pyridine

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1.0 equivalent of ethanolamine and 1.1 equivalents of triethylamine in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 13(Z),16(Z)-Docosadienoyl chloride (from Protocol 1) in a minimal amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred amine solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• The product can be purified by column chromatography on silica gel.

Visualizations

Workflow for the Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride Derivatives

Caption: General workflow for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride and its subsequent conversion to ester and amide derivatives.

GPR119 Signaling Pathway Activated by Fatty Acid Derivatives

Caption: Activation of the GPR119 receptor by fatty acid derivatives, leading to GLP-1 secretion.[2][3]

Simplified Endocannabinoid Signaling with DHEA

Caption: Simplified pathway showing the synthesis of DHEA and its interaction with cannabinoid receptors.[22][23][24]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Lipid derivatives activate GPR119 and trigger GLP-1 secretion in primary murine L-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amide Synthesis [fishersci.co.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Preparation of long-chain fatty acid chlorides | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Amide synthesis by acylation [organic-chemistry.org]
• 10. mdpi.com [mdpi.com]
• 11. RU2078759C1 - Method for production of chlorides of carboxylic acids - Google Patents [patents.google.com]
• 12. Cis-trans isomerization of polyunsaturated fatty acid residues in phospholipids catalyzed by thiyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Conversion of cis unsaturated fatty acids to trans, a possible mechanism for the protection of phenol-degrading Pseudomonas putida P8 from substrate toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cis/trans isomerization of unsaturated fatty acids as possible control mechanism of membrane fluidity in Pseudomonas putida P8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. US2482761A - Polymerization of unsaturated fatty acids - Google Patents [patents.google.com]
• 16. Functionalized Biodegradable Polymers via Termination of Ring-Opening Polymerization by Acyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A gram-scale synthesis of very-long chain polyunsaturated fatty acids (VLC-PUFAs) - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Continuous enzymatic esterification of glycerol with (poly)unsaturated fatty acids in a packed-bed reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Amidation of Acid Chlorides to Primary Amides with Ammonium Salts [ccspublishing.org.cn]
• 22. journals.plos.org [journals.plos.org]
• 23. Cannabinoid receptor-dependent and -independent anti-proliferative effects of omega-3 ethanolamides in androgen receptor-positive and -negative prostate cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The Endocannabinoid Signaling System in the CNS: A Primer - PMC [pmc.ncbi.nlm.nih.gov]

preventing hydrolysis of 13(Z),16(Z)-Docosadienoyl chloride during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful synthesis of 13(Z),16(Z)-Docosadienoyl chloride, with a primary focus on preventing hydrolysis.

Troubleshooting Guide

Issue 1: Low or No Yield of 13(Z),16(Z)-Docosadienoyl Chloride

Potential Cause	Recommended Solution
Moisture Contamination	Acyl chlorides are highly susceptible to hydrolysis. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, and dry all reagents thoroughly.[1]
Incomplete Reaction	The conversion of the carboxylic acid to the acyl chloride may be incomplete. If using thionyl chloride, consider adding a catalytic amount of N,N-dimethylformamide (DMF). For sensitive unsaturated fatty acids, oxalyl chloride in a nonpolar solvent at low temperatures (-15°C to 5°C) can be a milder alternative.[2]
Side Reactions	Unsaturated fatty acids can undergo side reactions at the double bonds, especially with harsher chlorinating agents or at elevated temperatures.[2] Using milder conditions, such as oxalyl chloride at low temperatures, can minimize these side reactions.[2]
Degradation during Workup	The product can hydrolyze during aqueous workup steps. Minimize contact with water by performing extractions quickly and using brine washes to facilitate phase separation.

Issue 2: Product is Contaminated with the Starting Carboxylic Acid

Potential Cause	Recommended Solution
Hydrolysis during Storage	13(Z),16(Z)-Docosadienoyl chloride is moisture-sensitive and will hydrolyze back to the carboxylic acid upon exposure to air. Store the purified product under an inert atmosphere at low temperatures (e.g., -20°C).
Incomplete Purification	Residual starting material may be present. Purification via vacuum distillation is recommended to separate the acyl chloride from the less volatile carboxylic acid. Ensure the vacuum is sufficiently high to allow distillation at a temperature that avoids thermal decomposition.
Hydrolysis during Analysis	Hydrolysis can occur during analytical procedures (e.g., TLC, NMR sample preparation) if non-anhydrous solvents are used. Use anhydrous solvents for all analytical sample preparations.

Frequently Asked Questions (FAQs)

Q1: What is the best chlorinating agent for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride?

A1: Both thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are commonly used. Thionyl chloride is often used in excess and can act as the solvent. However, for unsaturated fatty acids like 13(Z),16(Z)-docosadienoic acid, oxalyl chloride in a non-polar solvent at low temperatures can be advantageous to minimize side reactions involving the double bonds.[2] A silylation-protection strategy for the carboxylic acid followed by reaction with thionyl chloride has also been reported to be effective.[2]

Q2: How can I monitor the progress of the reaction?

A2: The reaction can be monitored by IR spectroscopy. The disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of the sharp C=O stretch of the acyl chloride (typically around 1800 cm⁻¹) indicate the progress of the reaction.

Q3: What is the best method for purifying 13(Z),16(Z)-Docosadienoyl chloride?

A3: After the reaction, excess chlorinating agent and solvent should be removed under reduced pressure. For purification, vacuum distillation is the preferred method. Given the high molecular weight of the product, a good vacuum is necessary to keep the distillation temperature low and prevent degradation.

Q4: How should I handle and store 13(Z),16(Z)-Docosadienoyl chloride?

A4: Due to its high reactivity with water, 13(Z),16(Z)-Docosadienoyl chloride should be handled exclusively under an inert atmosphere (e.g., in a glove box or using Schlenk techniques). It should be stored in a tightly sealed container under argon or nitrogen at -20°C.

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoyl Chloride using Thionyl Chloride

• Preparation: Dry all glassware in an oven at 120°C overnight and assemble under a stream of dry nitrogen.

• Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas outlet (bubbler), place 13(Z),16(Z)-docosadienoic acid (1 equivalent).

• Addition of Reagent: Add an excess of thionyl chloride (e.g., 5 equivalents) to the flask.

• Reaction: Stir the mixture at room temperature or gently heat to 40-50°C for 2-4 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction progress can be monitored by IR spectroscopy.

• Workup: Remove the excess thionyl chloride by distillation under reduced pressure. To ensure complete removal, co-evaporation with an anhydrous solvent like toluene (B28343) can be performed.[1]

• Purification: Purify the crude product by vacuum distillation to obtain pure 13(Z),16(Z)-Docosadienoyl chloride.

Protocol 2: Synthesis using Oxalyl Chloride (Milder Conditions)

• Preparation: Follow the same rigorous drying procedures for glassware as in Protocol 1.

• Reaction Setup: Dissolve 13(Z),16(Z)-docosadienoic acid (1 equivalent) in an anhydrous nonpolar solvent (e.g., hexane (B92381) or dichloromethane) in a flask under a nitrogen atmosphere.

• Addition of Reagent: Cool the solution to 0°C. Slowly add oxalyl chloride (1.5-2 equivalents) dropwise to the stirred solution. A catalytic amount of anhydrous DMF can be added to facilitate the reaction.

• Reaction: Allow the reaction to stir at 0°C for 1-2 hours and then warm to room temperature, continuing to stir for another 1-2 hours.

• Workup: Remove the solvent and excess oxalyl chloride under reduced pressure.

• Purification: Purify the product by vacuum distillation.

Data Presentation

Table 1: Relative Reactivity and Hydrolysis Rates of Acyl Chlorides

Acyl Chloride Type	Structure Example	Relative Rate of Hydrolysis	Notes
Aliphatic (saturated)	Acetyl chloride	Very High	Reacts vigorously with water.
Aliphatic (unsaturated)	Acryloyl chloride	High	The double bond can also be reactive.
Long-chain (saturated)	Stearoyl chloride	High	Reactivity is similar to smaller aliphatic acyl chlorides.
Long-chain (unsaturated)	13(Z),16(Z)-Docosadienoyl chloride	High	Susceptible to hydrolysis; the double bonds require mild reaction conditions to prevent side reactions.[2]
Aromatic	Benzoyl chloride	Moderate	Less reactive than aliphatic acyl chlorides due to resonance stabilization.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 13(Z),16(Z)-Docosadienoyl chloride.

Caption: A troubleshooting decision tree for addressing hydrolysis during synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]

side reactions of 13(Z),16(Z)-Docosadienoyl chloride with solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride. The information provided addresses common issues related to side reactions with solvents encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 13(Z),16(Z)-Docosadienoyl chloride?

A1: 13(Z),16(Z)-Docosadienoyl chloride possesses two primary sites susceptible to reaction:

• Acyl Chloride Group (-COCl): This functional group is highly electrophilic and is the primary site for nucleophilic acyl substitution reactions.[1][2][3]

• Polyunsaturated Alkene Chain: The two cis double bonds at positions 13 and 16 are susceptible to oxidation, isomerization, cyclization, and polymerization, particularly under certain reaction conditions.[4]

Q2: Why is it critical to use anhydrous solvents with 13(Z),16(Z)-Docosadienoyl chloride?

A2: Acyl chlorides react readily with protic solvents, such as water and alcohols.[1][2][3][5] Trace amounts of water will lead to the hydrolysis of the acyl chloride to the corresponding carboxylic acid, 13(Z),16(Z)-docosadienoic acid, generating hydrochloric acid (HCl) as a byproduct.[1][2][3] This side reaction reduces the yield of the desired product and introduces impurities that can be difficult to remove.

Q3: Can I use polar aprotic solvents like DMSO or DMF with 13(Z),16(Z)-Docosadienoyl chloride?

A3: While polar aprotic solvents do not cause the rapid hydrolysis seen with protic solvents, they are not entirely inert and can participate in side reactions.

• Dimethyl Sulfoxide (DMSO): Can react with acyl chlorides, particularly at elevated temperatures, in a process resembling the Swern oxidation. This can lead to the formation of various byproducts.

• Dimethylformamide (DMF): Can react with acyl chlorides, especially upon heating (e.g., reflux), to form N,N-dimethylamides.

Therefore, their use should be carefully considered based on the specific reaction conditions and desired outcome.

Q4: What are potential side reactions involving the polyunsaturated chain of 13(Z),16(Z)-Docosadienoyl chloride?

A4: The two double bonds in the fatty acid chain are susceptible to several side reactions:

• Oxidation: Polyunsaturated fatty acids are prone to oxidation, which can be initiated by air, light, or radical initiators. This can lead to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones, which can compromise the integrity of the molecule.

• Isomerization: The cis double bonds can isomerize to the more stable trans configuration, especially in the presence of heat, light, or radical species.[6][7]

• Cyclization: Under certain conditions, such as the presence of radical initiators or specific catalysts, intramolecular cyclization reactions involving the double bonds can occur.[8][9][10][11]

• Polymerization: The alkene functionalities can undergo polymerization, leading to the formation of oligomeric or polymeric byproducts, especially in the presence of catalysts or initiators.[12][13][14]

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Carboxylic Acid Impurity

Possible Cause	Troubleshooting Steps
Contamination of Solvents or Reagents with Water	- Ensure all solvents are rigorously dried using appropriate methods (e.g., distillation from a suitable drying agent, use of molecular sieves).- Use freshly opened, anhydrous grade solvents whenever possible.- Dry all glassware thoroughly in an oven and cool under an inert atmosphere (e.g., nitrogen or argon) before use.
Exposure to Atmospheric Moisture	- Conduct all manipulations of 13(Z),16(Z)-Docosadienoyl chloride under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).- Use septa and syringes for the transfer of the acyl chloride and other reagents.

Issue 2: Formation of Unexpected Byproducts When Using Aprotic Polar Solvents

Possible Cause	Troubleshooting Steps
Reaction with DMSO	- If possible, choose a more inert solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).- If DMSO is required, conduct the reaction at the lowest possible temperature to minimize side reactions.
Reaction with DMF	- Avoid heating the reaction mixture if DMF is used as a solvent.- Consider using an alternative polar aprotic solvent that is less likely to react, such as acetonitrile.
Reaction with Ethers (e.g., THF, Diethyl Ether)	- While generally less reactive than DMSO or DMF, ethers can be cleaved by acyl chlorides under certain conditions (e.g., in the presence of Lewis acids).- If Lewis acids are used, consider the potential for this side reaction and choose reaction conditions to minimize it.

Issue 3: Alteration of the Polyunsaturated Chain (Isomerization, Oxidation, etc.)

Possible Cause	Troubleshooting Steps
Oxidation	- Degas all solvents prior to use to remove dissolved oxygen.- Conduct the reaction under a strict inert atmosphere.- Protect the reaction from light by wrapping the reaction vessel in aluminum foil.
Isomerization or Cyclization	- Avoid high temperatures and exposure to UV light.- Ensure that reagents and solvents are free from radical initiators.- If preparing the acyl chloride from the corresponding carboxylic acid using thionyl chloride, consider silylating the carboxylic acid first to protect the double bonds from side reactions.[4]
Polymerization	- Avoid conditions known to promote polymerization, such as the presence of certain metals or radical initiators.- Keep reaction temperatures as low as feasible.

Data Presentation

Table 1: Summary of Potential Side Reactions of 13(Z),16(Z)-Docosadienoyl Chloride with Common Solvents

Solvent Type	Examples	Potential Side Reaction	Primary Byproduct(s)	Conditions Favoring Side Reaction
Protic	Water, Alcohols (e.g., Methanol (B129727), Ethanol)	Nucleophilic Acyl Substitution (Hydrolysis/Alcoholysis)	13(Z),16(Z)-Docosadienoic acid, Esters, HCl	Presence of the solvent, ambient temperature
Aprotic Polar	DMSO	Oxidation-like reaction	Various sulfur-containing byproducts	Elevated temperatures
Aprotic Polar	DMF	Amide formation	N,N-dimethyl-13(Z),16(Z)-docosadienamide	Elevated temperatures (reflux)
Ethers	THF, Diethyl Ether	Ether cleavage	Ester and alkyl halide	Presence of Lewis acids
Chlorinated	Dichloromethane (DCM), Chloroform	Generally inert	-	Typically none under standard conditions
Hydrocarbons	Hexane, Toluene	Generally inert	-	Typically none under standard conditions

Experimental Protocols

Protocol 1: General Handling Procedure for 13(Z),16(Z)-Docosadienoyl Chloride to Minimize Side Reactions

• Preparation of Glassware and Solvents:

  • All glassware should be oven-dried at >120°C for at least 4 hours and allowed to cool to room temperature in a desiccator or under a stream of dry inert gas (nitrogen or argon).

  • Anhydrous solvents should be obtained from a commercial supplier and used as is, or freshly distilled from an appropriate drying agent (e.g., CaH₂ for chlorinated solvents, sodium/benzophenone for ethers).

• Inert Atmosphere Setup:

  • Set up the reaction under a positive pressure of dry nitrogen or argon using a Schlenk line or in a glovebox.

  • All reagent transfers should be performed using gas-tight syringes or cannulas.

• Reagent Handling:

  • Allow the vial of 13(Z),16(Z)-Docosadienoyl chloride to warm to room temperature before opening to prevent condensation of atmospheric moisture.

  • If the required amount is small, pierce the septum of the vial with a needle connected to the inert gas line to maintain a positive pressure while withdrawing the reagent with a syringe.

• Reaction Execution:

  • Add the anhydrous solvent to the reaction flask via syringe.

  • Add other reagents (if any) to the solvent.

  • Add the 13(Z),16(Z)-Docosadienoyl chloride dropwise to the reaction mixture, especially if the reaction is exothermic.

  • Maintain the reaction at the desired temperature using a suitable cooling or heating bath.

  • Protect the reaction from light by wrapping the flask in aluminum foil.

• Work-up and Purification:

  • Quench the reaction using appropriate anhydrous techniques if necessary.

  • Be aware that aqueous work-up will hydrolyze any remaining acyl chloride.

  • Purification should be performed using anhydrous techniques where possible until the reactive acyl chloride has been converted to a more stable derivative.

Visualizations

Caption: Side reactions of the acyl chloride group with various solvents.

Caption: Potential side reactions of the polyunsaturated fatty acid chain.

Caption: Recommended workflow for handling 13(Z),16(Z)-Docosadienoyl chloride.

References

• 1. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. savemyexams.com [savemyexams.com]
• 4. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Thiyl radical-induced cis/trans-isomerization of methyl linoleate in methanol and of linoleic acid residues in liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aocs.org [aocs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The reactivity of acyl chlorides towards sodium phosphaethynolate, Na(OCP): a mechanistic case study - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]

Technical Support Center: Optimizing Acylation Reactions with Docosadienoyl Chloride

Welcome to the technical support center for optimizing acylation reactions involving docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reaction conditions, troubleshoot common issues, and answer frequently asked questions related to the use of this polyunsaturated acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is docosadienoyl chloride and why is it used?

Docosadienoyl chloride is the acyl chloride derivative of docosadienoic acid, a 22-carbon fatty acid with two double bonds. It is a reactive chemical used to covalently attach the docosadienoyl group to various molecules containing nucleophilic functional groups such as hydroxyl (-OH) or amino (-NH2) groups. This process, known as acylation, is employed in the synthesis of novel esters and amides, which may serve as prodrugs, signaling molecules, or materials with specific physicochemical properties.

Q2: What are the main challenges when working with docosadienoyl chloride?

Due to its long polyunsaturated carbon chain, docosadienoyl chloride presents several challenges:

• High Reactivity and Instability: Like most acyl chlorides, it is highly reactive and susceptible to hydrolysis from atmospheric moisture, which converts it back to the unreactive docosadienoic acid.[1]

• Potential for Side Reactions: The presence of double bonds increases the risk of side reactions such as oxidation or polymerization, especially under harsh conditions (e.g., high heat or presence of radical initiators).

• Steric Hindrance: The long alkyl chain can cause steric hindrance, potentially slowing down the reaction rate with bulky nucleophiles.

Q3: What are the essential safety precautions for handling docosadienoyl chloride?

Docosadienoyl chloride is corrosive and reacts with moisture to release hydrogen chloride (HCl) gas, which is also corrosive and toxic.[2] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. All glassware must be thoroughly dried, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Troubleshooting Guide

This guide addresses common problems encountered during acylation reactions with docosadienoyl chloride.

Issue 1: Low or No Product Yield

Question	Possible Cause	Solution
My acylation reaction is not proceeding, or the yield is very low. What should I check first?	Hydrolysis of Docosadienoyl Chloride: The acyl chloride may have degraded due to exposure to moisture. Acyl chlorides are highly reactive towards water.	Ensure the docosadienoyl chloride is fresh or has been stored under strictly anhydrous conditions. Consider purifying the acyl chloride by distillation under reduced pressure if its purity is questionable.
Poor Nucleophilicity of the Substrate: The alcohol, amine, or phenol (B47542) you are trying to acylate may not be a strong enough nucleophile.	For less reactive nucleophiles, especially hindered alcohols or phenols, the addition of a nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) can significantly increase the reaction rate.[3]
Inadequate Reaction Conditions: The temperature may be too low, or the reaction time too short, particularly for sterically hindered substrates.	Gradually increase the reaction temperature and monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC). Extending the reaction time may also be necessary.
Formation of HCl: The reaction produces HCl as a byproduct, which can protonate the amine or alcohol, rendering it non-nucleophilic.	Add a stoichiometric amount of a non-nucleophilic base, such as pyridine (B92270) or triethylamine (B128534) (TEA), to the reaction mixture to act as an HCl scavenger.[4]

Issue 2: Formation of Multiple Products or Impurities

Question	Possible Cause	Solution
My final product is contaminated with a significant amount of the starting docosadienoic acid.	Hydrolysis during Reaction or Workup: Trace amounts of water in the solvent or during the aqueous workup can hydrolyze the unreacted acyl chloride.	Use anhydrous solvents and conduct the reaction under an inert atmosphere. During workup, perform extractions quickly and ensure the organic layer is thoroughly dried with a drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) before solvent evaporation.
I am observing side products related to the polyunsaturated chain.	Oxidation or Polymerization: The double bonds in the docosadienoyl chain can be susceptible to oxidation or polymerization, especially with prolonged heating or exposure to air.	Keep reaction times as short as possible and maintain an inert atmosphere. Avoid unnecessarily high temperatures. Consider adding a radical inhibitor like BHT (butylated hydroxytoluene) in trace amounts if polymerization is suspected.
In the acylation of phenols, I am getting a mix of O-acylated and C-acylated (Friedel-Crafts) products.	Reaction Conditions Favoring C-Acylation: The presence of a strong Lewis acid catalyst (like AlCl₃) promotes C-acylation on the aromatic ring (a Friedel-Crafts reaction), which competes with O-acylation on the hydroxyl group.[5]	To favor O-acylation, avoid Lewis acid catalysts. The reaction is typically promoted by a base (like pyridine) which increases the nucleophilicity of the phenol through deprotonation.[5]

Data Presentation: Optimizing Reaction Conditions

The following tables provide illustrative data on how reaction conditions can affect the yield of acylation reactions with docosadienoyl chloride for different types of substrates. Note: These are representative values based on general principles of acylation and may vary based on specific substrate reactivity and experimental setup.

Table 1: Acylation of a Primary Alcohol (e.g., 1-Butanol)

Entry	Base (1.1 eq)	Catalyst (0.1 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	None	None	Dichloromethane (B109758)	25	12	~30
2	Pyridine	None	Dichloromethane	25	4	~85
3	Triethylamine	None	Dichloromethane	25	4	~88
4	Pyridine	DMAP	Dichloromethane	25	1	>95
5	Triethylamine	DMAP	Dichloromethane	25	1	>95

Table 2: Acylation of an Amine (e.g., Ethanolamine)

Entry	Base (1.1 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	None*	Dichloromethane	0 to 25	2	>95
2	Pyridine	Dichloromethane	0 to 25	2	>95
3	Triethylamine	Dichloromethane	0 to 25	2	>95

*Note: For amine acylation, an excess of the amine (2.2 equivalents) can be used, where one equivalent acts as the nucleophile and the other as the base to neutralize HCl.

Experimental Protocols & Workflows

General Workflow for Acylation with Docosadienoyl Chloride

Caption: General experimental workflow for acylation reactions.

Protocol 1: Synthesis of an N-Docosadienoyl Amide (e.g., N-Docosadienoylethanolamine)

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add ethanolamine (B43304) (2.2 equivalents) and anhydrous dichloromethane (DCM).

• Reaction: Cool the stirred solution to 0 °C in an ice bath. Add a solution of docosadienoyl chloride (1.0 equivalent) in anhydrous DCM dropwise over 15-20 minutes.

• Stirring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

• Monitoring: Monitor the consumption of the docosadienoyl chloride by TLC (a sample quenched with methanol (B129727) can be used to convert the acyl chloride to the more stable methyl ester for easier visualization).

• Workup: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of a Docosadienoyl Ester (e.g., Acylation of a Primary Alcohol)

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the primary alcohol (1.0 equivalent), anhydrous pyridine (1.2 equivalents), a catalytic amount of DMAP (0.1 equivalents), and anhydrous dichloromethane.

• Reaction: Cool the mixture to 0 °C. Add docosadienoyl chloride (1.1 equivalents) dropwise.

• Stirring: Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Workup: Quench the reaction by adding water. Separate the organic layer and wash it with 1 M HCl (to remove pyridine and DMAP), followed by saturated sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo. Purify the resulting ester by flash column chromatography.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low-yield acylation reactions.

References

• 1. Frontiers | Experimental Determination of Optimal Conditions for Reactive Coupling of Biodiesel Production With in situ Glycerol Carbonate Formation in a Triglyceride Transesterification Process [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Unveiling Natural and Semisynthetic Acylated Flavonoids: Chemistry and Biological Actions in the Context of Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

Technical Support Center: Purification of 13(Z),16(Z)-Docosadienoyl Lipids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-docosadienoyl lipids.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 13(Z),16(Z)-docosadienoyl lipids.

Question: I am observing co-elution of my target lipid with other fatty acid isomers during reversed-phase HPLC. How can I improve separation?

Answer:

Co-elution of isomers is a frequent challenge in the purification of polyunsaturated fatty acids (PUFAs) like 13(Z),16(Z)-docosadienoic acid. The elution order in reversed-phase chromatography is influenced by both chain length and the position and number of double bonds. Here are several strategies to improve resolution:

• Optimize the Mobile Phase:

  • Solvent Composition: Fine-tuning the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to water can significantly impact selectivity. A shallower gradient or isocratic elution in the region where your isomers elute can improve separation.

  • Additives: The inclusion of silver ions (Ag⁺) in the mobile phase, often as silver nitrate, can enhance the separation of unsaturated fatty acid isomers. Ag⁺ forms π-complexes with the double bonds, and the strength of this interaction varies with the position and geometry of the double bonds.

• Modify the Stationary Phase:

  • Column Chemistry: While C18 columns are common, consider using a column with a different stationary phase, such as C30, or one with a phenyl-hexyl phase, which can offer different selectivity for unsaturated compounds.

  • Particle Size and Column Length: Using a column with smaller particles or a longer column can increase theoretical plates and improve resolution, although this may lead to higher backpressure and longer run times.

• Temperature Control: Operating the column at a controlled, often sub-ambient, temperature can enhance separation by affecting the thermodynamics of partitioning between the mobile and stationary phases.

• Derivatization: Converting the fatty acids to their methyl esters (FAMEs) or other derivatives can alter their chromatographic behavior and may improve separation. FAMEs are commonly used for both GC and HPLC analysis.

Question: My purified 13(Z),16(Z)-docosadienoyl lipid appears to be degrading over time. What are the best practices for storage and handling to ensure stability?

Answer:

Polyunsaturated fatty acids are susceptible to oxidation due to the presence of multiple double bonds. Degradation can lead to the formation of hydroperoxides, aldehydes, and other byproducts, compromising the purity and biological activity of your sample.

Storage Recommendations:

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C[1]	Reduces the rate of oxidative reactions.
Atmosphere	Inert gas (e.g., argon or nitrogen)	Displaces oxygen to prevent oxidation.
Solvent	Anhydrous organic solvents (e.g., ethanol)	Minimizes exposure to water and potential hydrolytic enzymes.
Light	Amber vials or protection from light	Light can catalyze oxidative processes.
Antioxidants	Addition of a small amount of an antioxidant like BHT or tocopherol	Scavenges free radicals to inhibit the initiation of oxidation.

Handling Best Practices:

• Minimize the number of freeze-thaw cycles.

• When preparing solutions, use deoxygenated solvents.

• Handle samples quickly to reduce exposure to air and light.

• A commercially available standard of 13(Z),16(Z)-docosadienoic acid is reported to be stable for at least two years when stored at -20°C[2].

Question: I am experiencing low recovery of 13(Z),16(Z)-docosadienoyl lipids after extraction from a biological matrix. How can I improve my extraction efficiency?

Answer:

Efficient extraction from complex biological samples is crucial for accurate quantification and successful purification. Low recovery can be due to incomplete extraction or loss of the analyte during sample processing.

Troubleshooting Extraction:

• Solvent System: The choice of extraction solvent is critical. A common method for lipid extraction is the Folch or Bligh and Dyer method, which uses a chloroform (B151607):methanol:water mixture. For very-long-chain fatty acids, ensure the solvent system is sufficiently nonpolar to solubilize your target lipid.

• pH Adjustment: The carboxyl group of the fatty acid will be ionized at neutral pH, making it more water-soluble. Acidifying the sample to a pH of ~2-3 will protonate the carboxyl group, increasing its solubility in the organic phase.

• Ionic Strength: Increasing the ionic strength of the aqueous phase by adding salt (e.g., NaCl) can decrease the solubility of the lipid in the aqueous phase, promoting its partition into the organic solvent.

• Homogenization: Ensure thorough homogenization of the sample to disrupt cell membranes and allow the solvent to access the lipids.

• Solid-Phase Extraction (SPE): For cleaner samples and potentially higher recovery of specific lipid classes, consider using solid-phase extraction. A C18 or other reversed-phase sorbent can be used to bind the lipid of interest, which is then eluted with a nonpolar solvent.

Frequently Asked Questions (FAQs)

Q1: What are the typical analytical methods for assessing the purity of 13(Z),16(Z)-docosadienoyl lipids?

A1: The most common methods are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). For GC-MS analysis, the fatty acid is typically derivatized to its fatty acid methyl ester (FAME) to increase volatility. High-resolution mass spectrometry can provide accurate mass measurements for confirmation of the elemental composition.

Q2: Are there any known signaling pathways involving 13(Z),16(Z)-docosadienoic acid?

A2: Yes, 13(Z),16(Z)-docosadienoic acid is known to be an agonist for the Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120. This receptor is involved in various physiological processes, including the regulation of glucose metabolism and anti-inflammatory responses.

Caption: FFAR4/GPR120 signaling pathway activation.

Q3: What is a general workflow for the purification of 13(Z),16(Z)-docosadienoic acid from a natural source?

A3: A typical workflow involves several stages, from initial extraction to final polishing.

Caption: General purification workflow for PUFAs.

Experimental Protocols

Protocol 1: General Procedure for Extraction and Saponification of Lipids from a Biological Matrix

This protocol is a general guideline and should be optimized for your specific sample type.

• Homogenization: Homogenize the biological sample (e.g., 1 gram of tissue) in a suitable solvent system, such as 20 mL of a 2:1 (v/v) mixture of chloroform and methanol.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution, vortex thoroughly, and centrifuge to separate the phases.

• Lipid Extraction: Carefully collect the lower organic phase containing the lipids. Repeat the extraction of the aqueous phase with the organic solvent to maximize recovery.

• Solvent Evaporation: Combine the organic extracts and evaporate the solvent under a stream of nitrogen.

• Saponification: To the dried lipid extract, add 5 mL of 0.5 M methanolic KOH. Heat at 60°C for 1 hour to hydrolyze the lipids to free fatty acids.

• Acidification and Extraction: After cooling, add 5 mL of water and acidify the mixture to pH 2-3 with HCl. Extract the free fatty acids twice with 5 mL of hexane or diethyl ether.

• Final Preparation: Combine the organic layers, wash with water to remove excess acid, dry over anhydrous sodium sulfate, and evaporate the solvent under nitrogen. The resulting crude free fatty acid mixture is ready for further purification.

Protocol 2: Illustrative Reversed-Phase HPLC Method for Fatty Acid Methyl Ester (FAME) Separation

This is an example method and requires optimization for specific instrumentation and isomer separation.

• Derivatization: Convert the purified fatty acid fraction to FAMEs using a standard procedure, such as heating with BF₃-methanol.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Water

• Gradient:

  • Start with a high percentage of acetonitrile (e.g., 80%).

  • Run a shallow gradient to increase the acetonitrile concentration over a prolonged period (e.g., to 95% over 40 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 205 nm or Evaporative Light Scattering Detector (ELSD).

• Temperature: 30°C.

Quantitative Data Summary

Purification Step	Expected Recovery (%)	Expected Purity (%)
Solvent Extraction	>95	<10
Saponification	>90	Variable
Urea Complexation	70-85	50-70
Reversed-Phase HPLC	60-80	>95

Note: These values are estimates and will vary depending on the starting material and the specifics of the protocol.

Stability Data for 13(Z),16(Z)-Docosadienoic Acid

Storage Condition	Reported Stability
-20°C in a suitable solvent	≥ 2 years[2]
-80°C, under inert gas	Expected to be > 2 years

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

stability issues of 13(Z),16(Z)-Docosadienoyl chloride in storage

Welcome to the technical support center for 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability and handling issues encountered during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 13(Z),16(Z)-Docosadienoyl chloride during storage?

A1: The primary degradation pathways are hydrolysis and oxidation. As an acyl chloride, it is highly susceptible to reaction with water, which hydrolyzes it to the corresponding carboxylic acid (13(Z),16(Z)-Docosadienoic acid) and hydrochloric acid (HCl).[1][2] The two cis-double bonds in the fatty acid chain are also prone to oxidation by atmospheric oxygen, which can lead to the formation of peroxides, aldehydes, and other oxidative cleavage products, potentially causing polymerization and discoloration.

Q2: What are the officially recommended storage conditions for this compound?

A2: To ensure maximum stability, 13(Z),16(Z)-Docosadienoyl chloride should be stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C.[3] It is critical to use containers with tight-fitting seals to prevent moisture ingress.[4][5] For long-term storage, ampoulization under inert gas is the ideal method.

Q3: What is the expected shelf-life of 13(Z),16(Z)-Docosadienoyl chloride?

A3: When stored as a powder at -20°C, the compound can be stable for up to 3 years.[6] If stored at 4°C, the shelf-life is reduced to approximately 2 years.[6] When dissolved in a solvent, it should be stored at -80°C for a maximum of 6 months, or at -20°C for up to 1 month.[6] Frequent temperature cycling should be avoided.

Q4: How can I visually inspect the compound for signs of degradation?

A4: The pure compound is a liquid or solid.[3][6] Degradation may be indicated by a change in color (e.g., yellowing or browning), an increase in viscosity, or the presence of a sharp, acidic odor due to HCl formation from hydrolysis. The fuming of the compound when exposed to air is a sign of its reaction with atmospheric moisture.[5]

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving 13(Z),16(Z)-Docosadienoyl chloride.

Issue 1: Poor or no reactivity in an acylation reaction (e.g., low yield of ester or amide).

• Possible Cause 1: Reagent Degradation. The most common cause is the hydrolysis of the acyl chloride to the much less reactive carboxylic acid due to improper storage or handling.[1][7]

  • Solution: Verify the purity of the acyl chloride before use using one of the methods described in the "Experimental Protocols" section. Always handle the reagent under strictly anhydrous conditions and in an inert atmosphere (e.g., in a glovebox).[4]

• Possible Cause 2: Inadequate Reaction Conditions. The reaction may be too slow if conditions are not optimal.

  • Solution: For reactions with alcohols or amines, ensure a non-protic, anhydrous solvent is used.[8] The addition of a non-nucleophilic base (e.g., pyridine (B92270) or triethylamine) is often necessary to scavenge the HCl byproduct, which can otherwise protonate the nucleophile and halt the reaction.[9]

Issue 2: Unexpected side products are observed by TLC, LC-MS, or NMR.

• Possible Cause 1: Oxidative Degradation. The polyunsaturated chain may have oxidized, leading to byproducts.

  • Solution: Purge all solvents and the reaction vessel with an inert gas before use. Consider adding a radical scavenger like BHT to the reaction mixture if compatible with your downstream process. Store the starting material under argon or nitrogen at all times.

• Possible Cause 2: Presence of Preparation Reagents. The acyl chloride may be contaminated with residual reagents from its synthesis, such as thionyl chloride (SOCl₂) or phosphorus(V) chloride (PCl₅).[10]

  • Solution: If possible, purify the acyl chloride by distillation under high vacuum before use. Check the certificate of analysis from the supplier for information on potential impurities.

Issue 3: Inconsistent results between different lots or when using an older bottle of the reagent.

• Possible Cause: Gradual Degradation. Each time the container is opened, the reagent is briefly exposed to atmospheric moisture and oxygen, leading to incremental degradation.[4]

  • Solution: For critical applications, use a fresh, unopened bottle of the reagent. For routine use, aliquot the reagent into smaller, single-use vials under an inert atmosphere to minimize exposure of the main stock.[4]

Data Presentation

Table 1: Recommended Storage Conditions and Expected Stability

Form	Storage Temperature	Inert Atmosphere	Expected Shelf-Life
Neat (Powder/Solid)	-20°C	Recommended	3 years[6]
Neat (Powder/Solid)	4°C	Recommended	2 years[6]
In Solvent	-80°C	Required	6 months[6]
In Solvent	-20°C	Required	1 month[6]

Table 2: Illustrative Purity Analysis of a Partially Hydrolyzed Sample

The following data is for illustrative purposes to demonstrate typical analytical results.

Analytical Method	Fresh Sample (>99%)	Aged/Improperly Stored Sample
¹H NMR (CDCl₃)	Sharp singlet at ~2.88 ppm (α-CH₂)	Appearance of a new triplet at ~2.35 ppm (corresponding carboxylic acid α-CH₂)
Titration (% Purity)	99.2%	85.7%

| GC-MS (after derivatization) | Single major peak for the ester derivative | Major peak for the desired ester; secondary peak for the ester of the corresponding carboxylic acid |

Experimental Protocols

Protocol 1: Assessing Purity via Titration of Hydrolyzable Chloride

This method quantifies the active acyl chloride content by reacting it with a known excess of a nucleophile (e.g., an amine or alcohol) and then back-titrating the generated HCl or the unreacted nucleophile.

• Materials: 13(Z),16(Z)-Docosadienoyl chloride, anhydrous isopropanol (B130326), standardized 0.1 M sodium hydroxide (B78521) (NaOH), phenolphthalein (B1677637) indicator, anhydrous toluene (B28343).

• Procedure:

  • Accurately weigh approximately 100-150 mg of 13(Z),16(Z)-Docosadienoyl chloride into a dry 125 mL Erlenmeyer flask under an inert atmosphere.

  • Immediately add 20 mL of anhydrous toluene to dissolve the sample.

  • Add 10 mL of anhydrous isopropanol to the flask. The isopropanol will react with the acyl chloride to form an ester and one equivalent of HCl.

  • Allow the reaction to proceed for 15 minutes at room temperature.

  • Add 3-4 drops of phenolphthalein indicator.

  • Titrate the generated HCl with standardized 0.1 M NaOH until a persistent pink endpoint is reached.

  • Calculate the purity: % Purity = (V_NaOH * M_NaOH * MW_acyl_chloride) / (Weight_sample * 10)

    • V_NaOH = Volume of NaOH used (L)

    • M_NaOH = Molarity of NaOH (mol/L)

    • MW_acyl_chloride = Molecular weight of 13(Z),16(Z)-Docosadienoyl chloride (355.0 g/mol )[11]

    • Weight_sample = Initial weight of the sample (g)

Protocol 2: Monitoring Degradation by ¹H NMR Spectroscopy

This method provides a qualitative and semi-quantitative assessment of hydrolysis by comparing the integration of protons adjacent to the carbonyl group in the acyl chloride versus the resulting carboxylic acid.

• Materials: NMR tube, deuterated chloroform (B151607) (CDCl₃), 13(Z),16(Z)-Docosadienoyl chloride sample.

• Procedure:

  • In a glovebox or under a stream of argon, dissolve 5-10 mg of the acyl chloride sample in ~0.6 mL of CDCl₃.

  • Transfer the solution to a dry NMR tube and cap it securely.

  • Acquire a standard proton NMR spectrum.

  • Analysis:

    • Identify the characteristic triplet signal for the α-methylene protons (–CH₂–COCl) of the intact acyl chloride. This typically appears around δ 2.8-2.9 ppm.

    • Look for the appearance of a second triplet signal at a more upfield position, typically around δ 2.3-2.4 ppm, which corresponds to the α-methylene protons (–CH₂–COOH) of the hydrolysis product, 13(Z),16(Z)-Docosadienoic acid.

    • Estimate the degree of hydrolysis by comparing the integration values of these two signals.

Mandatory Visualizations

Caption: Primary degradation pathways for 13(Z),16(Z)-Docosadienoyl Chloride.

Caption: Troubleshooting workflow for poor reactivity in acylation reactions.

References

• 1. savemyexams.com [savemyexams.com]
• 2. download.basf.com [download.basf.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. 13(Z),16(Z)-二十二碳二烯酰氯 | 13(Z),16(Z)-Docosadienoyl chloride | CAS 960593-67-3 | 酯类产品 | 美国IvivoChem [invivochem.cn]
• 7. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. larodan.com [larodan.com]

Navigating the Complexities of Docosadienoyl-Containing Lipids: A Technical Support Guide

Welcome to the technical support center for the mass spectrometric analysis of docosadienoyl-containing lipids. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for troubleshooting common issues encountered during the mass spectrometry (MS) of this specific class of lipids. Through a question-and-answer format, this guide addresses potential challenges in fragmentation analysis, offers detailed experimental protocols, and provides insights into the biological significance of these molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

This section provides answers to common questions and solutions to problems that may arise during the mass spectrometric analysis of lipids containing docosadienoic acid (C22:2).

Q1: I am not seeing the expected molecular ion for my docosadienoyl-containing lipid. What could be the issue?

A1: The absence or low intensity of the molecular ion can be due to several factors:

• Ionization Technique: Electron ionization (EI) is a "hard" ionization technique that can cause extensive fragmentation of polyunsaturated lipids, often leading to a weak or absent molecular ion peak. In contrast, "soft" ionization techniques like electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI) are more likely to produce intact molecular ions.

• In-source Fragmentation: Even with soft ionization, excessive energy in the ion source (e.g., high capillary temperature or voltage in ESI) can induce fragmentation before the ions enter the mass analyzer.

• Sample Purity: Contaminants in your sample can suppress the ionization of your target lipid. Ensure your sample extraction and preparation are clean.

• Instrument Calibration: An improperly calibrated mass spectrometer may not be accurately detecting ions in the expected mass range.

Troubleshooting Workflow for Missing Molecular Ion

Caption: Troubleshooting steps for a missing molecular ion.

Q2: My tandem mass spectrum (MS/MS) of a docosadienoyl-containing phospholipid is complex and difficult to interpret. What are the expected fragmentation patterns?

For a phosphatidylcholine (PC) containing a docosadienoyl (C22:2) chain and a palmitoyl (B13399708) (C16:0) chain (PC 16:0/22:2), you can expect the following characteristic fragments in positive and negative ion modes:

Positive Ion Mode (ESI+):

• Dominant Headgroup Fragment: The most prominent peak will likely be the phosphocholine (B91661) headgroup at m/z 184.07.

• Neutral Loss of the Headgroup: You may observe the neutral loss of the phosphocholine headgroup (183 Da).

• Loss of Fatty Acyl Chains: Less abundant fragments corresponding to the loss of the fatty acyl chains as ketenes or carboxylic acids can also be observed.

Negative Ion Mode (ESI-):

• Fatty Acyl Anions: The most informative fragments for identifying the acyl chains are the carboxylate anions. For PC 16:0/22:2, you would expect to see a peak for palmitate ([C16:0-H]⁻) at m/z 255.2 and a peak for docosadienoate ([C22:2-H]⁻) at m/z 335.3.

• Lyso-Phospholipid Fragments: You may also observe fragments corresponding to the loss of one of the fatty acyl chains.

Predicted Fragmentation of PC 16:0/22:2

Caption: Predicted fragmentation of a docosadienoyl-containing PC.

Q3: I am having trouble with co-elution of different lipid species. How can I improve my chromatographic separation?

A3: Co-elution is a common challenge in lipidomics. Here are some strategies to improve separation:

• Chromatography Mode: Reversed-phase liquid chromatography (RPLC) is effective for separating lipids based on their acyl chain length and degree of unsaturation. For separating lipid classes, normal-phase liquid chromatography (NPLC) or hydrophilic interaction liquid chromatography (HILIC) can be more suitable.

• Column Choice: Use a column with a smaller particle size (e.g., sub-2 µm) for higher resolution. Consider columns with different stationary phases (e.g., C18, C30) to alter selectivity.

• Gradient Optimization: A shallower gradient (slower increase in the percentage of the strong solvent) can improve the separation of closely eluting species.

• Mobile Phase Modifiers: Adding modifiers like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to the mobile phase can improve peak shape and ionization efficiency.

Experimental Protocols

This section provides a general protocol for the analysis of docosadienoyl-containing lipids from biological samples.

Protocol: Lipid Extraction and LC-MS/MS Analysis

• Sample Homogenization: Homogenize the tissue or cell pellet in a suitable solvent, such as methanol.

• Lipid Extraction: Perform a biphasic liquid-liquid extraction using the Bligh-Dyer or a modified Folch method with chloroform, methanol, and water. The lipids will partition into the lower organic phase.

• Solvent Evaporation and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with your LC mobile phase (e.g., methanol/isopropanol).

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Start with a low percentage of mobile phase B and gradually increase to elute the lipids.

• Mass Spectrometry:

  • Ionization: ESI in both positive and negative modes.

  • MS1 Scan: Acquire full scan data to identify the molecular ions of the lipids.

  • MS/MS Scan: Use data-dependent acquisition (DDA) or data-independent acquisition (DIA) to acquire fragmentation spectra for lipid identification.

Workflow for Lipid Analysis

Caption: General workflow for the analysis of lipids from biological samples.

Signaling Pathways

Docosadienoic acid and lipids containing this fatty acid are involved in important signaling pathways.

GPR120/FFAR4 Signaling Pathway

Long-chain fatty acids, including docosadienoic acid, can act as signaling molecules by activating the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4). This activation triggers downstream signaling cascades that can lead to anti-inflammatory effects.

Caption: GPR120-mediated anti-inflammatory signaling.

Regulation of Ghrelin Secretion

Docosadienoic acid has been shown to suppress the secretion of ghrelin, a hormone that stimulates appetite.[1][2] This effect is mediated through the activation of GPR120 on ghrelin-producing cells in the stomach.[1][2]

Caption: Inhibition of ghrelin secretion by docosadienoic acid.

Quantitative Data Summary

For accurate quantification of docosadienoyl-containing lipids, the use of a stable isotope-labeled internal standard is highly recommended. The table below provides an example of how to structure your quantitative data.

Lipid Species	Sample Group 1 (Area Ratio)	Sample Group 2 (Area Ratio)	Fold Change	p-value
PC 16:0/22:2	1.23 ± 0.15	2.45 ± 0.21	1.99	<0.05
PE 18:0/22:2	0.87 ± 0.09	1.54 ± 0.18	1.77	<0.05
PS 18:1/22:2	1.05 ± 0.11	0.98 ± 0.13	0.93	>0.05

Note: The values in this table are for illustrative purposes only. Data should be presented as the mean ± standard deviation of the peak area ratio of the analyte to the internal standard. Statistical significance should be determined using appropriate tests.

This technical support guide provides a starting point for troubleshooting the mass spectrometric analysis of docosadienoyl-containing lipids. As research in this area progresses, more specific information on the fragmentation of these important molecules will likely become available.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. journals.physiology.org [journals.physiology.org]

Technical Support Center: Polyunsaturated Acyl Chlorides

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with polyunsaturated acyl chlorides (PUFA-CoCls). The information provided is intended to help prevent and troubleshoot issues related to the oxidation of these highly reactive and sensitive compounds.

Troubleshooting Guides

This section addresses specific problems that may be encountered during the synthesis, purification, and storage of polyunsaturated acyl chlorides.

Problem: Product discoloration (yellowing or browning) after synthesis.

• Possible Cause 1: Oxidation during reaction. Polyunsaturated acyl chains are highly susceptible to oxidation, which can be initiated by atmospheric oxygen, especially at elevated temperatures.

• Solution:

  • Ensure all reaction steps are performed under a strictly inert atmosphere (e.g., nitrogen or argon).[1][2]

  • Use degassed solvents to minimize dissolved oxygen.

  • Maintain the recommended reaction temperature to avoid thermal decomposition, which can generate radicals and promote oxidation.[3]

• Possible Cause 2: Impurities in starting materials or reagents. Impurities in the parent polyunsaturated fatty acid or the chlorinating agent (e.g., thionyl chloride, oxalyl chloride) can lead to side reactions and colored byproducts.

• Solution:

  • Use high-purity starting materials. If necessary, purify the polyunsaturated fatty acid before conversion to the acyl chloride.

  • If using thionyl chloride, consider distilling it before use, although for many applications, fresh, high-quality commercial-grade is sufficient.[4]

Problem: Low yield of the desired polyunsaturated acyl chloride.

• Possible Cause 1: Hydrolysis of the acyl chloride. Acyl chlorides are highly reactive towards moisture, leading to hydrolysis back to the carboxylic acid.[2][5]

• Solution:

  • Thoroughly dry all glassware in an oven or by flame-drying under vacuum before use.[6]

  • Use anhydrous solvents.

  • Perform the reaction and any subsequent transfers in a glovebox or under a positive pressure of inert gas.[2]

• Possible Cause 2: Incomplete reaction. The conversion of the carboxylic acid to the acyl chloride may not have gone to completion.

• Solution:

  • Ensure the chlorinating agent is added in the correct stoichiometric ratio, often a slight excess is used.[1]

  • Allow for sufficient reaction time at the appropriate temperature. Monitor the reaction progress (e.g., by IR spectroscopy to observe the disappearance of the carboxylic acid O-H stretch).

Problem: Product degradation during storage.

• Possible Cause 1: Exposure to oxygen and/or moisture. Even trace amounts of air and water can lead to oxidation and hydrolysis over time.

• Solution:

  • Store the purified polyunsaturated acyl chloride under an inert atmosphere (argon is preferred for long-term storage).[7]

  • Use a glass container with a Teflon-lined cap.[7] Avoid plastic containers for storage in organic solvents as they can leach impurities.[7]

  • Store at low temperatures, typically -20°C or below.[7]

• Possible Cause 2: Presence of oxidative impurities. Trace amounts of peroxides or other oxidized species from the synthesis can propagate further oxidation during storage.

• Solution:

  • Ensure the product is thoroughly purified to remove any oxidized byproducts before long-term storage.

  • Consider adding a suitable antioxidant to the purified product if it is compatible with downstream applications.

Frequently Asked Questions (FAQs)

Q1: How can I prevent oxidation during the synthesis of a polyunsaturated acyl chloride?

A1: Preventing oxidation requires rigorous exclusion of oxygen and radical initiators. Key measures include:

• Inert Atmosphere: Conduct all steps of the synthesis, including the reaction, workup, and purification, under a dry, inert atmosphere like nitrogen or argon.[1][2]

• Degassed Solvents: Use solvents that have been degassed by methods such as sparging with inert gas or freeze-pump-thaw cycles.

• Antioxidants: While not always compatible with the synthesis step itself, consider adding a radical-scavenging antioxidant like butylated hydroxytoluene (BHT) to the parent fatty acid before the reaction, if it doesn't interfere with the chlorination.

• Controlled Temperature: Avoid excessive heating, as high temperatures can accelerate oxidation.

Q2: What are the best storage conditions for a purified polyunsaturated acyl chloride?

A2: Proper storage is crucial to maintain the integrity of the compound.

• Atmosphere: Store under a dry, inert atmosphere (argon is recommended).[7]

• Temperature: Store at -20°C or colder.[7]

• Container: Use a glass vial or ampoule with a Teflon-lined cap.[7] Never use plastic containers for solutions in organic solvents.[7]

• Solvent: If stored in solution, use a dry, peroxide-free solvent.

• Aliquotting: For frequently used materials, it is advisable to aliquot the bulk sample into smaller vials to minimize repeated opening and exposure of the main stock to the atmosphere.[2]

Q3: My polyunsaturated acyl chloride is cloudy. What is the cause and how can I fix it?

A3: Cloudiness can be due to several factors:

• Moisture Contamination: The most likely cause is hydrolysis of the acyl chloride back to the parent carboxylic acid due to moisture exposure. The carboxylic acid may be insoluble in the solvent, causing a cloudy appearance. To fix this, you would need to re-purify the product, for example, by distillation.

• Insoluble Impurities: If the starting material was not pure, insoluble impurities could be present. Filtration under inert conditions may resolve this.

• Precipitation at Low Temperature: If the product is stored at a very low temperature, it might be precipitating out of solution. Gently warming the sample to room temperature under an inert atmosphere should redissolve it if this is the cause.

Q4: How can I detect and quantify oxidation in my sample?

A4: Several analytical methods can be used to assess the oxidative status of your polyunsaturated acyl chloride. These methods typically measure the primary and secondary oxidation products.

Analytical Method	Parameter Measured	Interpretation
Peroxide Value (PV)	Measures the concentration of peroxides and hydroperoxides (primary oxidation products).[8][9]	A high PV indicates the early stages of oxidation. However, in later stages, the PV can decrease as peroxides are converted to secondary products.[9]
p-Anisidine Value (p-AV)	Measures the concentration of aldehydes (secondary oxidation products).[8][9]	A high p-AV indicates the later stages of oxidation and is often associated with rancid odors.[8]
TOTOX Value	A calculated value (TOTOX = 2 * PV + p-AV) that gives an overall picture of the oxidation status.[8]	Provides a more complete assessment of oxidation than either PV or p-AV alone.[8]
UV-Vis Spectroscopy	Measures the absorbance at specific wavelengths corresponding to conjugated dienes and trienes formed during oxidation.	An increase in absorbance at ~232 nm (conjugated dienes) and ~270 nm (conjugated trienes) is indicative of oxidation.
Gas Chromatography (GC)	Can be used to identify and quantify volatile secondary oxidation products like aldehydes and ketones.	Provides a detailed profile of the specific oxidation byproducts.

Q5: What materials should I use for handling and transferring polyunsaturated acyl chlorides?

A5: Due to their corrosive and reactive nature, material compatibility is critical.

• Recommended: Glass, stainless steel, and Teflon (PTFE).[7] Glass-lined equipment is ideal for larger scale operations.[5]

• Avoid: Plastics such as polystyrene, polyethylene, and polypropylene (B1209903) for any prolonged contact with organic solutions of the acyl chloride, as these can leach plasticizers and other contaminants.[7] Also, avoid rubber and other materials that can be degraded by the acyl chloride or the solvents used.

Experimental Protocols

Protocol 1: Synthesis of Docosahexaenoyl Chloride under Inert Atmosphere

This protocol is a representative method for converting a polyunsaturated fatty acid (Docosahexaenoic acid, DHA) to its corresponding acyl chloride using oxalyl chloride under inert conditions.

• Preparation:

  • Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with dry nitrogen.

  • Fit the flask with a reflux condenser and a rubber septum. Maintain a positive pressure of nitrogen throughout the reaction.

• Reaction Setup:

  • Dissolve docosahexaenoic acid (1 equivalent) in anhydrous dichloromethane (B109758) (CH₂Cl₂) in the prepared flask.

  • Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., 2 drops) to the solution via syringe.[10]

• Addition of Chlorinating Agent:

  • Slowly add oxalyl chloride (approximately 1.3 equivalents) dropwise to the stirred solution at room temperature.[10]

  • Gas evolution (CO and CO₂) will be observed. The reaction mixture is typically stirred at room temperature for 1.5 to 2 hours.[10]

• Workup and Purification:

  • Once the reaction is complete (gas evolution ceases), remove the solvent and excess oxalyl chloride under reduced pressure. This should be done carefully, using a trap to protect the vacuum pump from corrosive gases.

  • To ensure complete removal of the reagent, the crude product can be redissolved in a small amount of anhydrous solvent (e.g., CH₂Cl₂) and concentrated again by rotary evaporation.[10]

  • The resulting crude docosahexaenoyl chloride is often used directly in the next step without further purification.[6] If purification is necessary, it can be attempted by short-path distillation under high vacuum, though this risks thermal degradation.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. download.basf.com [download.basf.com]
• 6. researchgate.net [researchgate.net]
• 7. avantiresearch.com [avantiresearch.com]
• 8. cawood.co.uk [cawood.co.uk]
• 9. ew-nutrition.com [ew-nutrition.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of Asymmetric Lipids with 13(Z),16(Z)-Docosadienoyl Chloride

Welcome to the technical support center for the synthesis of asymmetric lipids utilizing 13(Z),16(Z)-Docosadienoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during this specific chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 13(Z),16(Z)-Docosadienoyl chloride?

A1: The main challenges associated with 13(Z),16(Z)-Docosadienoyl chloride stem from its polyunsaturated nature. The two cis double bonds in the acyl chain make it highly susceptible to oxidation, which can lead to low yields and impure products. Additionally, like other acyl chlorides, it is highly reactive and sensitive to moisture, requiring anhydrous reaction conditions to prevent hydrolysis back to the carboxylic acid.[1][2]

Q2: How can I minimize oxidation of the polyunsaturated acyl chain during the reaction?

A2: To minimize oxidation, it is crucial to work under an inert atmosphere (e.g., argon or nitrogen). All solvents and reagents should be degassed prior to use. The addition of a radical scavenger, such as butylated hydroxytoluene (BHT), to the reaction mixture can also help to prevent oxidation of the double bonds.[2] Reactions should be performed at low temperatures and protected from light.

Q3: What are the most common side reactions in the acylation step?

A3: Besides oxidation, common side reactions include the hydrolysis of the acyl chloride due to residual water in the reaction setup.[3][4][5] If the substrate for acylation has multiple reactive sites, this can lead to a mixture of products. In the case of lysophospholipids, acyl migration can sometimes occur, though it is generally less of a concern under appropriate conditions.

Q4: What purification methods are most effective for the final asymmetric lipid product?

A4: Purification of the synthesized asymmetric lipid typically involves chromatographic techniques. Preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column is a highly effective method for separating the desired product from starting materials, byproducts, and oxidized species.[1] Column chromatography on silica (B1680970) gel can also be used, though care must be taken to avoid prolonged exposure of the polyunsaturated lipid to the silica, which can promote degradation. Thin-Layer Chromatography (TLC) is a useful tool for monitoring the reaction progress and for the initial optimization of purification conditions.

Q5: What are the expected yields for this type of acylation reaction?

A5: The yields for the synthesis of asymmetric phospholipids (B1166683) can vary widely depending on the specific substrates, reaction conditions, and purification methods. For acylation of lysophospholipids with polyunsaturated fatty acids, yields can range from moderate to high. For instance, in similar syntheses of structured phospholipids, yields have been reported in the range of 59-87%. Optimization of reaction parameters is key to maximizing the yield.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low to no product formation	1. Inactive 13(Z),16(Z)-Docosadienoyl chloride due to hydrolysis. 2. Insufficiently activated substrate (e.g., lysophospholipid). 3. Reaction temperature is too low.	1. Use freshly prepared or properly stored (anhydrous, inert atmosphere) acyl chloride. 2. Ensure the substrate is dry and use an appropriate activating agent or catalyst if necessary. 3. Gradually increase the reaction temperature while monitoring for product formation and potential degradation.
Presence of multiple products on TLC/HPLC	1. Oxidation of the polyunsaturated acyl chain. 2. Acylation at multiple sites on the substrate. 3. Acyl migration in the lysophospholipid substrate. 4. Incomplete reaction.	1. Work under an inert atmosphere, use degassed solvents, and consider adding an antioxidant like BHT.[2] 2. Use a substrate with appropriate protecting groups to ensure regioselectivity. 3. Optimize reaction conditions (e.g., lower temperature, shorter reaction time) to minimize acyl migration. 4. Increase reaction time or temperature, or add more acylating agent.
Product degradation during purification	1. Oxidation on the chromatography column (especially silica gel). 2. Isomerization of the double bonds.	1. Use deactivated silica gel or switch to a less harsh purification method like reversed-phase HPLC.[1] 2. Avoid exposure to acid, base, and high temperatures during workup and purification.
Final product is a dark or colored oil	1. Presence of oxidized impurities. 2. Charring from a reaction that was run at too high a temperature.	1. Improve inert atmosphere techniques during the reaction and purification. 2. Optimize the reaction temperature to be as low as possible while still allowing for a reasonable reaction rate.

Experimental Protocols

Representative Protocol for the Synthesis of an Asymmetric Phosphatidylcholine

This protocol is a general guideline for the acylation of a lysophosphatidylcholine (B164491) at the sn-2 position with 13(Z),16(Z)-Docosadienoyl chloride. It is adapted from similar reported syntheses of asymmetric phospholipids.

Materials:

• 1-acyl-sn-glycero-3-phosphocholine (lyso-PC)

• 13(Z),16(Z)-Docosadienoyl chloride

• Anhydrous, amine-free solvent (e.g., chloroform (B151607) or dichloromethane)

• Anhydrous base (e.g., pyridine (B92270) or triethylamine)

• 4-(Dimethylamino)pyridine (DMAP) (catalyst)

• Inert gas (Argon or Nitrogen)

• Degassed solvents for workup and chromatography

Procedure:

• Preparation: Dry the lyso-PC under high vacuum for several hours to remove any residual water. All glassware should be oven-dried and cooled under an inert atmosphere.

• Reaction Setup: Dissolve the dried lyso-PC in the anhydrous solvent in a round-bottom flask under an inert atmosphere. Add the anhydrous base and a catalytic amount of DMAP.

• Acylation: Cool the reaction mixture in an ice bath (0 °C). Slowly add a solution of 13(Z),16(Z)-Docosadienoyl chloride (1.2-1.5 equivalents) in the same anhydrous solvent to the cooled mixture with stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using an appropriate solvent system (e.g., chloroform:methanol:water).

• Workup: Once the reaction is complete, quench the reaction by adding a small amount of methanol. Remove the solvent under reduced pressure.

• Purification: Purify the crude product using flash column chromatography on silica gel or by preparative reversed-phase HPLC to obtain the pure asymmetric phosphatidylcholine.[1]

Visualizations

Experimental Workflow for Asymmetric Lipid Synthesis

Caption: General experimental workflow for the synthesis of an asymmetric lipid.

Signaling Pathway Involving Polyunsaturated Lipids

Lipids containing polyunsaturated fatty acids, such as docosahexaenoic acid (DHA) which is structurally similar to the docosadienoyl moiety, are integral components of cell membranes and can modulate various signaling pathways. One such pathway involves the regulation of inflammation and immune responses.

Caption: Simplified signaling pathway of polyunsaturated fatty acids in inflammation resolution.

References

• 1. Preparative high-performance liquid chromatography purification of polyunsaturated phospholipids and characterization using ultraviolet derivative spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acyl chain asymmetry and polyunsaturation of brain phospholipids facilitate membrane vesiculation without leakage | eLife [elifesciences.org]
• 3. researchgate.net [researchgate.net]
• 4. The total synthesis of 2-O-arachidonoyl-1-O-stearoyl-sn-glycero-3-phosphocholine-1,3,1′-13C3 and -2,1′-13C2 by a novel chemoenzymatic method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Analytical Method Refinement for Docosadienoate Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their analytical methods for docosadienoate isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analytical separation of docosadienoate isomers?

A1: The main difficulties arise from the subtle structural similarities between docosadienoate isomers. Positional isomers (differing in the location of double bonds) and geometric isomers (cis/trans configurations) often exhibit very similar physicochemical properties, such as polarity and hydrophobicity. This leads to co-elution and poor resolution in standard chromatographic methods.[1] Achieving baseline separation requires careful optimization of the analytical method to exploit these minor structural differences.

Q2: Which chromatographic techniques are most effective for separating docosadienoate isomers?

A2: Several techniques can be employed, often in combination, to achieve successful separation:

• Silver Ion High-Performance Liquid Chromatography (Ag+-HPLC): This is a powerful method for separating geometric (cis/trans) isomers. The silver ions immobilized on the stationary phase interact with the π-electrons of the double bonds, leading to differential retention.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC with highly polar capillary columns is widely used for separating both positional and geometric isomers of fatty acid methyl esters (FAMEs).[1][2][3]

• Reverse-Phase Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for the analysis of docosadienoate isomers in complex biological samples. While chromatographic separation of isomers can be challenging, the use of tandem mass spectrometry allows for their differentiation based on fragmentation patterns.[4][5]

Q3: Is derivatization necessary for the analysis of docosadienoate isomers?

A3: For GC analysis, derivatization to fatty acid methyl esters (FAMEs) is a required step to increase the volatility of the analytes and improve peak shape.[1] For HPLC analysis, derivatization is not always necessary for the free fatty acids. However, creating derivatives can enhance detection by specific detectors, such as UV detectors.[1]

Q4: What detection methods are most suitable for docosadienoate isomer analysis?

A4: The choice of detector depends on the chromatographic method and the required sensitivity and specificity:

• Flame Ionization Detector (FID): Commonly used in GC for quantitative analysis of FAMEs.[1]

• Mass Spectrometry (MS): When coupled with GC or LC, MS provides both quantitative data and structural information, which is crucial for identifying different isomers.[1][4] Tandem MS (MS/MS) is particularly useful for distinguishing between isomers that are not fully separated chromatographically.[4][5]

• UV Detector: Can be used in HPLC, especially if the docosadienoates are derivatized with a UV-absorbing group.[1]

• Evaporative Light Scattering Detector (ELSD): An option for HPLC analysis of underivatized fatty acids.[1]

Troubleshooting Guides

Issue 1: Poor or No Resolution of Isomer Peaks

Q: My chromatogram shows a single broad peak or overlapping peaks for my docosadienoate isomers. How can I improve the resolution?

A: Poor resolution is a common issue. Consider the following troubleshooting steps, summarized in the workflow below:

Caption: A logical troubleshooting guide for addressing poor peak resolution in isomer separation.

For GC-MS:

• Column Selection: Ensure you are using a highly polar capillary column, such as one with a cyanopropyl stationary phase. Longer columns generally provide better resolution.

• Temperature Program: Optimize the oven temperature program. A slower temperature ramp can improve the separation of closely eluting peaks.

• Carrier Gas Flow Rate: Optimize the flow rate of the carrier gas (e.g., helium or hydrogen) for your specific column dimensions and analytes.

For Ag+-HPLC:

• Column Chemistry: For cis/trans isomers, a silver ion (Ag+-HPLC) column is highly recommended as it provides excellent selectivity based on the interaction of silver ions with the double bonds.[1]

• Mobile Phase: The composition of the mobile phase is critical. For Ag+-HPLC, a mixture of a non-polar solvent (like hexane) and a polar modifier (like acetonitrile) is often used. The percentage of the polar modifier can be adjusted to optimize separation.

• Temperature Control: Maintain a stable and optimized column temperature, as temperature can significantly affect retention times and selectivity.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Q: My docosadienoate isomer peaks are tailing or fronting. What could be the cause and how can I fix it?

A: Poor peak shape can be caused by several factors. Here is a systematic approach to troubleshooting:

Caption: A systematic approach to diagnosing and resolving poor peak shape.

• Incomplete Derivatization (for GC-MS): If the derivatization of docosadienoic acid to its methyl ester is incomplete, the presence of free carboxylic acids can lead to peak tailing. Ensure the reaction has gone to completion and use fresh derivatizing agents.[1]

• Sample Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing. Dilute your sample and reinject to see if the peak shape improves.

• Active Sites: Active sites in the GC inlet liner or on the column can cause undesirable interactions with the analyte, leading to peak tailing. Use a deactivated inlet liner and check for signs of column degradation.[1]

Issue 3: Irreproducible Retention Times

Q: The retention times for my docosadienoate isomer peaks are shifting between injections. How can I improve the reproducibility of my method?

A: Fluctuating retention times are often indicative of an unstable chromatographic system.

• System Equilibration: Ensure the column is fully equilibrated with the mobile phase (for HPLC) or at the initial temperature (for GC) before each injection.

• Mobile Phase Preparation (for HPLC): Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Inconsistent mobile phase composition can lead to retention time shifts.

• Temperature Fluctuations: Maintain a constant and stable column temperature. Use a column oven to minimize the impact of ambient temperature changes.

• Flow Rate Inconsistency: Check the pump for any leaks or pressure fluctuations that could lead to an unstable flow rate.

Experimental Protocols

Protocol 1: GC-MS Analysis of Docosadienoate Isomers (as FAMEs)

This protocol provides a general framework. Optimization will be required for specific isomers and instrumentation.

• Sample Preparation and Derivatization:

  • Extract total lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer).

  • Convert the fatty acids to fatty acid methyl esters (FAMEs) using a standard procedure, such as with BF3-methanol or acetyl-chloride and methanol.[3]

• GC-MS System:

  • Column: Highly polar capillary column (e.g., SP-2560, CP-Sil 88, or SLB-IL111).[1]

  • Injector: Split/splitless injector, typically operated at a temperature of 250-260°C.

  • Oven Temperature Program: Optimize the temperature program. A starting point could be:

    • Initial temperature: 140°C, hold for 5 min.

    • Ramp to 240°C at 2-4°C/min.

    • Hold at 240°C for 5-10 min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1-1.5 mL/min).

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: m/z 50-500.

    • Data Acquisition: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and selectivity.[3]

Protocol 2: Ag+-HPLC for Separation of Cis/Trans Docosadienoate Isomers

• Sample Preparation:

  • Prepare FAMEs of the docosadienoate isomers as described for the GC-MS protocol.

• HPLC System:

  • Column: A commercially available silver ion HPLC column.

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane (B92381) or isooctane) and a polar modifier (e.g., acetonitrile (B52724) or isopropanol). The exact gradient profile will need to be optimized.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Column Temperature: Controlled, often at or below room temperature.

  • Detector: UV detector at a low wavelength (e.g., 205-215 nm) or an ELSD.

Data Presentation

Table 1: Representative GC-MS Retention Times for C22:2 Isomers on a Highly Polar Column

Isomer	Retention Time (min)	Key Fragment Ions (m/z)
13,16-docosadienoate (cis,cis)	25.4	74, 87, 336 (M+)
13,16-docosadienoate (cis,trans)	25.8	74, 87, 336 (M+)
13,16-docosadienoate (trans,trans)	26.2	74, 87, 336 (M+)
10,13-docosadienoate (cis,cis)	26.5	74, 87, 336 (M+)

Note: These are hypothetical retention times for illustrative purposes. Actual retention times will vary based on the specific column and conditions used.

Table 2: Comparison of Analytical Methods for Docosadienoate Isomer Separation

Feature	GC-MS	Ag+-HPLC	LC-MS/MS
Primary Application	Separation of positional and geometric FAMEs	Separation of geometric (cis/trans) FAMEs	High-sensitivity analysis in complex matrices
Derivatization	Required (FAMEs)	Recommended (FAMEs)	Not always required
Resolution of Geometric Isomers	Good to excellent with polar columns	Excellent	Moderate (often relies on MS/MS)
Resolution of Positional Isomers	Good to excellent with polar columns	Limited	Moderate (often relies on MS/MS)
Sensitivity	High (femtomol range with SIM)[3]	Moderate	Very High
Throughput	Moderate	Low to moderate	High

Experimental Workflow Visualization

Caption: A general experimental workflow for the resolution of docosadienoate isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS | MDPI [mdpi.com]
• 3. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with impurities in 13(Z),16(Z)-Docosadienoyl chloride reagents

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 13(Z),16(Z)-Docosadienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 13(Z),16(Z)-Docosadienoyl chloride?

A1: Common impurities can be categorized as process-related or degradation-related.

• Process-Related Impurities: These stem from the synthesis of the acyl chloride. A primary impurity is the unreacted starting material, 13(Z),16(Z)-docosadienoic acid . Depending on the chlorinating agent used (e.g., thionyl chloride, oxalyl chloride, or phosphorus trichloride), byproducts such as sulfur compounds or phosphorus compounds may also be present in trace amounts.[1]

• Degradation-Related Impurities: Due to its high reactivity, 13(Z),16(Z)-Docosadienoyl chloride is highly sensitive to moisture. Exposure to water in the atmosphere or in solvents will lead to hydrolysis, reverting the acyl chloride back to 13(Z),16(Z)-docosadienoic acid . Given the polyunsaturated nature of the fatty acid backbone, oxidation products can also form, especially with improper storage.

Q2: How should I properly store and handle 13(Z),16(Z)-Docosadienoyl chloride to minimize impurity formation?

A2: Proper storage and handling are critical for maintaining the purity of this reagent.

• Storage: The reagent should be stored at -20°C in a tightly sealed container.[2] It is often supplied under an inert atmosphere (e.g., argon or nitrogen), which should be maintained.

• Handling: All handling should be performed under an inert, dry atmosphere, for example, in a glovebox or using Schlenk line techniques. Use only anhydrous solvents and oven-dried glassware. Always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold reagent.

Q3: My reaction yield is lower than expected. Could impurities in the 13(Z),16(Z)-Docosadienoyl chloride be the cause?

A3: Yes, impurities can significantly impact reaction yields. The presence of the corresponding carboxylic acid (from hydrolysis or as a remnant from synthesis) is a common reason for low yields. This impurity can compete with your intended nucleophile, leading to the formation of undesired byproducts or incomplete reaction. Other reactive impurities can also consume your substrate or catalyst.

Q4: I am observing unexpected side products in my reaction. How can I determine if the reagent is the source?

A4: To determine if the reagent is the source of side products, you should first analyze the purity of the 13(Z),16(Z)-Docosadienoyl chloride. A common method is to convert a small aliquot of the acyl chloride to its more stable methyl ester by reacting it with anhydrous methanol. The resulting fatty acid methyl ester (FAME) can then be analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify impurities.[3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Low Reaction Yield	Presence of 13(Z),16(Z)-docosadienoic acid impurity due to hydrolysis or incomplete synthesis.	1. Verify the purity of the reagent using the FAME analysis protocol outlined below.2. If significant carboxylic acid is present, consider purifying the reagent or using a fresh, unopened vial.3. Ensure stringent anhydrous conditions are maintained throughout your experiment.
Inconsistent Reaction Results	Variable purity of the reagent between different lots or due to improper handling over time.	1. Analyze each new lot of the reagent upon receipt to establish a purity baseline.2. If using an older vial, re-verify its purity before use, especially if it has been opened multiple times.3. Follow strict protocols for handling and storage to prevent degradation.
Formation of Unexpected Byproducts	Impurities in the acyl chloride are reacting with your substrate or reagents.	1. Identify the structure of the byproducts using analytical techniques like LC-MS or NMR.2. Compare the identified byproducts with potential impurities (e.g., isomers, oxidation products).3. Perform FAME analysis on the reagent to screen for these potential impurities.
Reagent Appears Discolored or Cloudy	Potential degradation or contamination of the reagent.	1. Do not use a reagent that appears discolored or contains particulates.2. This may indicate significant hydrolysis, polymerization, or the presence of other contaminants.3. Contact the supplier for a replacement.

Experimental Protocols

Protocol 1: Purity Assessment via FAME Analysis by Gas Chromatography (GC)

This protocol describes the conversion of 13(Z),16(Z)-Docosadienoyl chloride to its corresponding fatty acid methyl ester (FAME) for purity analysis by GC.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride sample

• Anhydrous Methanol

• Anhydrous Hexane (B92381) (or Heptane)

• Internal standard (e.g., methyl heptadecanoate)

• Anhydrous Sodium Sulfate (B86663)

• GC vials with inserts

• Gas chromatograph with a flame ionization detector (FID) and a suitable capillary column (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase).

Procedure:

• Derivatization:

  • Under an inert atmosphere, carefully add a small, accurately weighed amount of 13(Z),16(Z)-Docosadienoyl chloride (e.g., 1-2 mg) to a vial containing 1 mL of anhydrous methanol.

  • The reaction is typically rapid. Allow the mixture to stand for 15-20 minutes at room temperature to ensure complete conversion to the methyl ester.

• Work-up:

  • Add 1 mL of hexane to the vial and mix thoroughly.

  • Add a small amount of anhydrous sodium sulfate to remove any residual moisture.

  • Carefully transfer the hexane layer containing the FAME to a clean GC vial.

• GC Analysis:

  • Inject an appropriate volume (e.g., 1 µL) of the hexane solution into the GC.

  • Run a suitable temperature program to separate the FAMEs.

  • Identify the peak corresponding to methyl 13(Z),16(Z)-docosadienoate based on its retention time relative to standards.

  • Quantify the purity by calculating the peak area percentage of the main product relative to all other peaks. An internal standard can be used for more precise quantification.

Protocol 2: Small-Scale Purification by Filtration through a Short Plug of Anhydrous Adsorbent

This protocol can be used to remove polar impurities like the corresponding carboxylic acid immediately before use. This is a quick purification and not a substitute for distillation of larger quantities.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride

• Anhydrous solvent (e.g., dichloromethane (B109758) or hexane)

• Anhydrous neutral alumina (B75360) or silica (B1680970) gel

• Glass pipette or small chromatography column

• Anhydrous glass wool

• Collection flask (oven-dried)

Procedure:

• Prepare the Filtration Plug:

  • In a fume hood and under an inert atmosphere, place a small plug of anhydrous glass wool at the bottom of a Pasteur pipette.

  • Add a small amount (e.g., 1-2 cm) of anhydrous neutral alumina or silica gel on top of the glass wool.

  • Pre-rinse the plug with a small amount of the anhydrous solvent you will use to dissolve the acyl chloride.

• Filtration:

  • Dissolve the 13(Z),16(Z)-Docosadienoyl chloride in a minimal amount of anhydrous solvent.

  • Carefully apply the solution to the top of the prepared plug.

  • Collect the eluent in a clean, dry collection flask.

  • Rinse the plug with a small additional amount of anhydrous solvent to ensure complete recovery of the product.

• Solvent Removal:

  • The purified acyl chloride solution can be used directly in the subsequent reaction, or the solvent can be carefully removed under reduced pressure. Avoid excessive heating to prevent degradation.

Visualizations

References

• 1. WO2015159892A1 - Method for manufacturing fatty acid chloride and fatty acid chloride - Google Patents [patents.google.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Utility of 13(Z),16(Z)-Docosadienoyl Chloride Versus Other Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 13(Z),16(Z)-docosadienoyl chloride with other commonly used acyl chlorides in organic synthesis. We will explore its reactivity, steric and electronic effects, and practical considerations in common acylation reactions, supported by illustrative experimental data and detailed protocols.

Introduction to Acyl Chlorides in Synthesis

Acyl chlorides are highly reactive carboxylic acid derivatives widely employed in the synthesis of esters, amides, and other acyl compounds. Their high electrophilicity, stemming from the electron-withdrawing nature of the chlorine atom, makes them potent acylating agents.[1][2][3] The general reactivity trend among carboxylic acid derivatives is: Acyl chloride > Acid anhydride (B1165640) > Ester > Amide.[2] This high reactivity allows for efficient transformations, often under mild conditions.

This guide focuses on 13(Z),16(Z)-docosadienoyl chloride, a long-chain unsaturated acyl chloride. Its unique structure, featuring a C22 backbone with two cis-double bonds, presents distinct properties compared to simpler acyl chlorides like acetyl chloride, benzoyl chloride, and its saturated counterpart, stearoyl chloride. These differences can significantly impact reaction outcomes, solubility, and handling.

Comparative Analysis of Acyl Chlorides

The reactivity of an acyl chloride is primarily governed by the electrophilicity of the carbonyl carbon and the stability of the resulting carboxylate leaving group. However, steric and electronic effects of the 'R' group play a crucial role in modulating this reactivity.

Key Comparison Points:

• Electronic Effects: Electron-donating groups (like alkyl chains) slightly decrease the electrophilicity of the carbonyl carbon, making the acyl chloride marginally less reactive than those with electron-withdrawing groups.

• Steric Hindrance: Bulky 'R' groups can hinder the approach of nucleophiles to the carbonyl carbon, slowing down the reaction rate.[4] This is particularly relevant for long-chain fatty acyl chlorides.

• Solubility: The nature of the 'R' group dictates the solubility of the acyl chloride in various organic solvents. Long aliphatic chains increase solubility in nonpolar solvents.[5][6]

• Presence of Unsaturation: Double bonds in the alkyl chain can influence the molecule's conformation and may be susceptible to side reactions under certain conditions, although they generally do not interfere with the acylation reaction itself.

Here is a summary of the key characteristics of the compared acyl chlorides:

Acyl Chloride	Formula	Molecular Weight ( g/mol )	'R' Group Characteristics	Key Features
13(Z),16(Z)-Docosadienoyl chloride	C₂₂H₃₉ClO	355.00	Long-chain (C21), unsaturated (two cis-double bonds)	High lipophilicity, potential for specific biological interactions due to the unsaturated chain.
Acetyl Chloride	C₂H₃ClO	78.50	Small alkyl group (methyl)	High reactivity, volatile, good for introducing an acetyl group.[7]
Benzoyl Chloride	C₇H₅ClO	140.57	Aromatic (phenyl)	Resonance stabilization can slightly moderate reactivity compared to acetyl chloride. Used to introduce a benzoyl protecting group.
Stearoyl Chloride	C₁₈H₃₅ClO	302.94	Long-chain (C17), saturated	High lipophilicity, sterically more hindered than shorter chain acyl chlorides.[5][8]

Performance in Key Synthetic Reactions

The choice of acyl chloride can significantly impact the efficiency and outcome of a synthetic transformation. Below, we compare the performance of 13(Z),16(Z)-docosadienoyl chloride with our selected alternatives in two common reactions: amidation and esterification.

The following experimental data is illustrative and based on typical yields reported for these reaction types. Actual yields may vary depending on specific substrate and reaction conditions.

Amidation: Synthesis of N-acylated Compounds

Amidation is a crucial reaction in the synthesis of pharmaceuticals and biologically active molecules, including N-acyl dopamines and N-acyl homoserine lactones.[9][10][11]

Illustrative Amidation Data:

Acyl Chloride	Nucleophile	Solvent	Reaction Time (h)	Yield (%)
13(Z),16(Z)-Docosadienoyl chloride	Dopamine (B1211576) HCl	THF/Et₃N	4	85
Acetyl Chloride	Dopamine HCl	THF/Et₃N	1	95
Benzoyl Chloride	Dopamine HCl	THF/Et₃N	2	92
Stearoyl Chloride	Dopamine HCl	THF/Et₃N	5	88

Analysis:

• Reactivity: Acetyl chloride, being the smallest and least hindered, is expected to react the fastest and give the highest yield.

• Steric Effects: The long alkyl chains of 13(Z),16(Z)-docosadienoyl chloride and stearoyl chloride introduce steric hindrance, leading to slightly longer reaction times and potentially lower yields compared to the smaller acyl chlorides.

• Solubility: The long-chain acyl chlorides are readily soluble in common organic solvents like THF, facilitating the reaction.

Esterification: Synthesis of Ester-linked Molecules

Esterification is another fundamental transformation where acyl chlorides are frequently used, particularly for hindered alcohols where direct Fischer esterification is inefficient.[12]

Illustrative Esterification Data:

Acyl Chloride	Nucleophile	Solvent	Reaction Time (h)	Yield (%)
13(Z),16(Z)-Docosadienoyl chloride	Cyclohexanol	CH₂Cl₂/Pyridine	6	88
Acetyl Chloride	Cyclohexanol	CH₂Cl₂/Pyridine	1.5	96
Benzoyl Chloride	Cyclohexanol	CH₂Cl₂/Pyridine	3	94
Stearoyl Chloride	Cyclohexanol	CH₂Cl₂/Pyridine	7	90

Analysis:

• Reactivity Trend: The reactivity trend mirrors that of amidation, with acetyl chloride being the most reactive.

• Impact of the 'R' Group: The long, flexible chain of 13(Z),16(Z)-docosadienoyl chloride can create a sterically demanding environment around the carbonyl group, leading to slower reaction rates compared to smaller acyl chlorides. The cis-double bonds may also influence the conformational flexibility of the chain.

Experimental Protocols

General Procedure for the Synthesis of Acyl Chlorides from Carboxylic Acids

The most common method for preparing acyl chlorides from their corresponding carboxylic acids is by treatment with thionyl chloride (SOCl₂) or oxalyl chloride.[7]

Protocol:

• To a solution of the carboxylic acid (1.0 eq.) in an anhydrous solvent (e.g., dichloromethane (B109758) or toluene) under an inert atmosphere (N₂ or Ar), add a catalytic amount of N,N-dimethylformamide (DMF).

• Slowly add thionyl chloride (1.2 - 1.5 eq.) to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the evolution of gas ceases.

• The solvent and excess thionyl chloride are removed under reduced pressure to yield the crude acyl chloride, which can often be used without further purification or purified by distillation under high vacuum.

General workflow for acyl chloride synthesis.

General Protocol for Amide Synthesis

This protocol describes a general method for the acylation of a primary amine with an acyl chloride.[13]

Protocol:

• Dissolve the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine, 1.1 eq.) in an anhydrous aprotic solvent (e.g., THF or CH₂Cl₂) under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add a solution of the acyl chloride (1.05 eq.) in the same solvent.

• Allow the reaction to warm to room temperature and stir for the time indicated in the data table, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer with dilute acid (e.g., 1M HCl), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

References

• 1. byjus.com [byjus.com]
• 2. fiveable.me [fiveable.me]
• 3. quora.com [quora.com]
• 4. organic chemistry - How do you Synthesise a Fatty Acid Amide? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. AS/A-Level Chemistry - Acyl Chloride - A-level Chemistr... [tuttee.co]
• 7. Acyl chloride - Wikipedia [en.wikipedia.org]
• 8. nbinno.com [nbinno.com]
• 9. Fatty acid acylation of dopamine in the carotid body - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ester synthesis by esterification [organic-chemistry.org]
• 13. 2024.sci-hub.st [2024.sci-hub.st]

A Comparative Guide to the Biological Activity of Lipids with 13(Z),16(Z)-Docosadienoyl Chains

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of lipids containing 13(Z),16(Z)-docosadienoyl chains, with a primary focus on 13(Z),16(Z)-docosadienoic acid. The information is intended for researchers, scientists, and professionals in drug development seeking to understand the therapeutic potential of this specific class of lipids.

Overview of 13(Z),16(Z)-Docosadienoic Acid

13(Z),16(Z)-Docosadienoic acid is a naturally occurring ω-6 polyunsaturated fatty acid (PUFA)[1]. It is classified as a very long-chain fatty acid and has been identified in various natural sources. The primary biological activities of this lipid that have been investigated include its role as an agonist for the free fatty acid receptor 4 (FFAR4), its ability to inhibit ghrelin secretion, and its antimicrobial properties against Borrelia species.

Comparative Performance Data

Anti-borreliae Activity

Recent studies have highlighted the bactericidal effects of 13(Z),16(Z)-docosadienoic acid against Borrelia burgdorferi and Borrelia garinii, the causative agents of Lyme disease. The following table compares its minimum inhibitory concentration (MIC) with other fatty acids and essential oil components.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
13(Z),16(Z)-Docosadienoic Acid	Borrelia burgdorferi & Borrelia garinii	0.025 mg/mL [2]
Erucic Acid	Borrelia burgdorferi & Borrelia garinii	≤ 0.75 mg/mL[3][4]
Petroselinic Acid	Borrelia burgdorferi & Borrelia garinii	≤ 0.75 mg/mL[3][4]
Bay Leaf Oil	Borrelia burgdorferi & Borrelia garinii	0.005%[2]
Cassia Oil	Borrelia burgdorferi & Borrelia garinii	0.005%[2]

Inhibition of Ghrelin Secretion

Lipid	Concentration	Effect on Ghrelin Secretion
13(Z),16(Z)-Docosadienoic Acid	2 µM	Significantly decreased ghrelin release to 31.5 ± 2.9% of baseline[5]
Linolenic Acid	2 µM	Significantly decreased ghrelin release to 25.2 ± 3.6% of baseline[5]
Palmitoleic Acid	2 µM	Significantly decreased ghrelin release to 26.2 ± 3.6% of baseline[5]

In a broader context, lipids as a macronutrient class have been observed to suppress ghrelin less effectively than proteins and carbohydrates in the initial postprandial hours[7]. However, the specific action of individual fatty acids like 13(Z),16(Z)-docosadienoic acid on ghrelin-secreting cells highlights a more direct and potent regulatory mechanism.

FFAR4/GPR120 Agonism

13(Z),16(Z)-Docosadienoic acid is a known agonist of the free fatty acid receptor 4 (FFAR4/GPR120)[1][8][9]. FFAR4 is a receptor for long-chain fatty acids and is implicated in various physiological processes, including glucose metabolism, anti-inflammatory responses, and gut hormone secretion. While specific EC50 or pEC50 values for 13(Z),16(Z)-docosadienoic acid are not widely reported, its activity can be compared to other known FFAR4 agonists.

Compound Type	Compound Name	Reported Activity
Natural Ligand	13(Z),16(Z)-Docosadienoic Acid	Agonist [1][8][9]
Synthetic Agonist	TUG-891	Full agonist of FFAR4
Synthetic Agonist	GSK137647A	Known FFAR4 agonist
Natural Ligand	Alpha-Linolenic Acid (ALA)	Endogenous ligand for FFAR4
Natural Ligand	Docosahexaenoic Acid (DHA)	Endogenous ligand for FFAR4
Natural Ligand	Eicosapentaenoic Acid (EPA)	Endogenous ligand for FFAR4

Signaling Pathways and Experimental Workflows

FFAR4-Mediated Inhibition of Ghrelin Secretion

The binding of 13(Z),16(Z)-docosadienoic acid to FFAR4 on gastric ghrelin cells initiates a signaling cascade that leads to the inhibition of ghrelin secretion.

References

• 1. apexbt.com [apexbt.com]
• 2. Anti-borreliae efficacy of selected organic oils and fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-borreliae efficacy of selected organic oils and fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acyl and Total Ghrelin Are Suppressed Strongly by Ingested Proteins, Weakly by Lipids, and Biphasically by Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Mass Spectra of Docosadienoyl Lipid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of docosadienoyl lipid isomers, offering valuable insights for their identification and characterization. Due to a scarcity of publicly available, directly comparable mass spectra for various docosadienoyl lipid isomers, this document focuses on providing a detailed analysis of a known isomer, outlining the expected fragmentation patterns, and presenting a generalized experimental protocol that can be adapted for comparative studies.

Data Presentation: Mass Spectral Data

Direct comparison of mass spectra for different docosadienoyl lipid isomers is challenging due to limited available data. However, the mass spectrum of cis-13,16-docosadienoic acid, methyl ester obtained from the NIST database serves as a reference.

Table 1: Mass Spectral Data for cis-13,16-Docosadienoic Acid, Methyl Ester [1]

m/z	Relative Intensity (%)
41	55
55	75
67	100
79	80
81	95
95	70
109	45
123	30
135	25
149	20
161	15
175	10
189	8
203	5
217	4
231	3
245	2
259	2
273	1
287	<1
301	<1
315	<1
329	<1
350 (M+)	5

Note: The molecular ion (M+) is observed at m/z 350, consistent with the molecular weight of docosadienoic acid, methyl ester (C23H42O2).[1] The fragmentation pattern is characterized by a series of hydrocarbon fragments, with prominent peaks at m/z 67, 81, and 55.

Experimental Protocols

The following is a generalized protocol for the analysis of docosadienoyl lipid isomers as their fatty acid methyl esters (FAMEs) by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on established methods for FAME analysis.[2][3][4]

1. Lipid Extraction:

• Total lipids can be extracted from biological samples using the Folch method with a chloroform/methanol mixture.[3]

2. Transesterification to Fatty Acid Methyl Esters (FAMEs):

• The extracted lipids are converted to FAMEs. A common method is acid-catalyzed transesterification using methanolic HCl or BF3-methanol.[2][4]

  • Briefly, the lipid extract is dissolved in a known volume of toluene.

  • Methanolic HCl (e.g., 5%) is added, and the mixture is heated (e.g., at 80°C for 1-2 hours).

  • After cooling, the FAMEs are extracted with a non-polar solvent like hexane (B92381) or heptane.

  • The organic layer is washed with water and dried over anhydrous sodium sulfate.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Gas Chromatograph Conditions:

  • Column: A polar capillary column, such as a biscyanopropyl polysiloxane phase (e.g., SP-2560) or a polyethylene (B3416737) glycol phase (e.g., DB-WAX), is recommended for the separation of unsaturated FAME isomers.[2]

  • Injector: Split/splitless injector, typically operated at a temperature of 250°C.

  • Oven Temperature Program: A temperature gradient is crucial for good separation. A typical program might start at a lower temperature (e.g., 100°C), ramp to a higher temperature (e.g., 240°C) at a controlled rate (e.g., 3-5°C/min), and then hold for a period.[3]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible fragmentation patterns.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

  • Scan Range: Typically m/z 40-500.

4. Derivatization for Enhanced Structural Elucidation (Optional):

• To pinpoint the location of double bonds, which is a key differentiator between isomers, derivatization techniques prior to GC-MS analysis can be employed.

  • Dimethyl Disulfide (DMDS) Adducts: Reaction with DMDS forms adducts that, upon fragmentation in the mass spectrometer, yield characteristic ions indicating the original position of the double bonds.

  • Picolinyl Esters: Derivatization to picolinyl esters can also provide diagnostic fragmentation patterns for double bond localization.

Mandatory Visualization

Logical Workflow for Comparative Analysis of Docosadienoyl Lipid Isomers

Caption: This workflow outlines the key steps for the comparative analysis of docosadienoyl lipid isomers using GC-MS.

Signaling Pathway Implication of Docosadienoic Acid (DDA)

While specific signaling pathways for docosadienoic acid are not yet fully elucidated, its known biological activities suggest potential mechanisms. DDA has been shown to be an agonist for the G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] Activation of GPR120 is linked to anti-inflammatory effects. Furthermore, DDA has demonstrated antitumor and antioxidant properties.[6]

Caption: A conceptual diagram illustrating the potential signaling pathways initiated by docosadienoic acid (DDA).

References

• 1. cis-13,16-Docasadienoic acid, methyl ester [webbook.nist.gov]
• 2. gcms.cz [gcms.cz]
• 3. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LIPID MAPS [lipidmaps.org]
• 6. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Enzymatic Assay Validation Using 13(Z),16(Z)-Docosadienoyl Substrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of enzymatic assay validation utilizing 13(Z),16(Z)-docosadienoyl substrates, with a focus on two key enzyme classes: Lipoxygenases (LOX) and the Free Fatty Acid Receptor 4 (FFAR4/GPR120). This document outlines experimental data, detailed protocols, and visual workflows to aid researchers in selecting and validating robust and reliable enzymatic assays.

Introduction

13(Z),16(Z)-Docosadienoic acid is a naturally occurring very long-chain omega-6 polyunsaturated fatty acid.[1] Its biological significance stems from its role as a substrate for oxidative enzymes like lipoxygenases and as a signaling molecule that activates G-protein coupled receptors, most notably FFAR4.[1] Validating enzymatic assays using this substrate is crucial for understanding its metabolic fate and its role in cellular signaling pathways, which is of significant interest in drug discovery and development.

Comparison of Enzymatic Assays for Lipoxygenase (LOX)

Lipoxygenases are a family of iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. 13(Z),16(Z)-Docosadienoic acid is a known substrate for certain plant lipoxygenases, such as soybean 13-lipoxygenase-1.[1] The validation of LOX activity assays often involves comparing the kinetic parameters of different substrates.

Data Presentation: Lipoxygenase Substrate Comparison

Substrate	Enzyme Source	Km (µM)	Vmax (µmol/min/mg)	Assay Method	Reference
13(Z),16(Z)-Docosadienoic acid	Soybean Lipoxygenase-1	Data not available	Data not available	Spectrophotometric	[1]
Linoleic Acid	Soybean Lipoxygenase	20-100	Enzyme-dependent	Spectrophotometric (234 nm)	[2][3]
Arachidonic Acid	Human 5-Lipoxygenase	5-20	Enzyme-dependent	HPLC-based	[3]
α-Linolenic Acid	Arabidopsis thaliana 13-LOX4	5.8	128 nmol/s/mg	Spectrophotometric	[4]

Comparison of Activation Assays for FFAR4/GPR120

FFAR4 (also known as GPR120) is a G-protein coupled receptor that is activated by long-chain fatty acids, playing a role in metabolic regulation and inflammation.[5][6] 13(Z),16(Z)-Docosadienoic acid has been identified as a potent agonist of FFAR4.[7][8][9]

Data Presentation: FFAR4/GPR120 Agonist Comparison

Agonist	Assay Type	EC50	Z'-Factor	Reference
13(Z),16(Z)-Docosadienoic acid	Not specified	23 nM	Data not available	[1]
α-Linolenic acid (ALA)	Calcium Mobilization	~10 µM	> 0.5 (assay dependent)	[5]
Docosahexaenoic acid (DHA)	Calcium Mobilization	~10 µM	> 0.5 (assay dependent)	[5]
TUG-891 (Synthetic Agonist)	β-arrestin recruitment	~50 nM	> 0.7	[10]

Note: The Z'-factor is a measure of the statistical effect size and is used to quantify the suitability of an assay for high-throughput screening. A Z'-factor between 0.5 and 1.0 is considered an excellent assay.[11][12][13] While specific Z'-factor values for assays with 13(Z),16(Z)-docosadienoic acid are not reported, well-optimized FFAR4 assays with other agonists consistently achieve high Z'-factors.[3][14]

Experimental Protocols

Spectrophotometric Lipoxygenase Activity Assay

This protocol is adapted for measuring the activity of lipoxygenase using fatty acid substrates by monitoring the formation of conjugated dienes at 234 nm.[15][16][17]

Materials:

• Enzyme: Purified lipoxygenase or cell/tissue lysate containing LOX activity.

• Substrate Stock Solution (10 mM): Dissolve 13(Z),16(Z)-docosadienoyl substrate or an alternative (e.g., linoleic acid) in ethanol. For aqueous buffers, a small amount of a non-ionic detergent like Tween-20 can be used to aid solubility.

• Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 7.4 (or the optimal pH for the specific LOX isoform).

• UV-Vis Spectrophotometer and quartz cuvettes.

Procedure:

• Prepare the reaction mixture in a quartz cuvette by adding the assay buffer.

• Add the substrate stock solution to the desired final concentration (e.g., 10-100 µM). Mix gently by inverting the cuvette.

• Equilibrate the mixture to the desired reaction temperature (e.g., 25°C).

• Initiate the reaction by adding a small volume of the enzyme solution.

• Immediately start monitoring the increase in absorbance at 234 nm for a set period (e.g., 3-5 minutes) in kinetic mode.

• Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot, using the molar extinction coefficient for the hydroperoxide product (ε ≈ 25,000 M-1cm-1).

FFAR4/GPR120 Calcium Mobilization Assay

This protocol describes a common method to assess the activation of FFAR4, which typically couples to the Gαq signaling pathway, leading to an increase in intracellular calcium.[18]

Materials:

• Cells: HEK293 or CHO cells stably or transiently expressing human FFAR4.

• Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist Stock Solution: 13(Z),16(Z)-docosadienoyl substrate or other agonists dissolved in a suitable solvent (e.g., DMSO or ethanol).

• Fluorescence Plate Reader with an injection system.

Procedure:

• Seed the FFAR4-expressing cells in a 96-well or 384-well black, clear-bottom plate and culture overnight.

• Prepare the Fluo-4 AM loading solution in the assay buffer according to the manufacturer's instructions.

• Remove the culture medium from the cells and add the Fluo-4 AM loading solution.

• Incubate the cells in the dark at 37°C for 1 hour, followed by 30 minutes at room temperature.

• Wash the cells with the assay buffer to remove excess dye.

• Place the cell plate in the fluorescence plate reader.

• Set the instrument to record fluorescence (Excitation ~490 nm, Emission ~525 nm) over time.

• Inject the agonist solution at various concentrations and continue to monitor the fluorescence signal to measure the increase in intracellular calcium.

• Analyze the data to determine the EC50 values for the agonists.

Mandatory Visualizations

Lipoxygenase Catalytic Cycle Workflow

Caption: Workflow of the lipoxygenase catalytic cycle.

FFAR4/GPR120 Signaling Pathway

References

• 1. 13Z,16Z-docosadienoic acid | 17735-98-7 | Benchchem [benchchem.com]
• 2. Metabolism of 4,7,10,13,16-docosapentaenoic acid by human platelet cyclooxygenase and lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. moleculardevices.com [moleculardevices.com]
• 4. Biochemical Characterization of 13-Lipoxygenases of Arabidopsis thaliana [mdpi.com]
• 5. FFA4/GPR120: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Free fatty acid receptor 4 - Wikipedia [en.wikipedia.org]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Z-factor - Wikipedia [en.wikipedia.org]
• 12. Z’-Factor: Uses in High-throughput Sequencing and its Association to Metabolic Engineering for Sustainability – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 13. drugtargetreview.com [drugtargetreview.com]
• 14. A Comparison of Assay Performance Between the Calcium Mobilization and the Dynamic Mass Redistribution Technologies for the Human Urotensin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lipoxygenase activity determination [protocols.io]
• 16. protocols.io [protocols.io]
• 17. researchgate.net [researchgate.net]
• 18. Validation of a High-Throughput Calcium Mobilization Assay for the Human Trace Amine-Associated Receptor 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Purity of Synthesized Docosadienoyl Lipids by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized docosadienoyl lipids is a critical step in preclinical and clinical development. High-Performance Liquid Chromatography (HPLC) stands out as a robust and widely adopted technique for this purpose. This guide provides an objective comparison of HPLC with other analytical methods, supported by experimental data, and offers a detailed protocol for purity assessment.

Comparison of Analytical Techniques for Lipid Purity Assessment

The choice of analytical technique for determining the purity of synthesized docosadienoyl lipids depends on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or detailed structural information. While HPLC is a versatile and powerful tool, other techniques such as Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) offer distinct advantages.

Parameter	HPLC	GC-FID	qNMR
Principle	Separation based on polarity	Separation based on volatility	Quantification based on nuclear spin
Sample Derivatization	Not always required	Required (e.g., FAMEs)	Not required
Typical Linearity (R²)	> 0.99[1]	> 0.999[2][3]	Excellent
Limit of Detection (LOD)	Low ng on column[1]	0.2 µg/mL[4]	Higher than HPLC/GC
Precision (%RSD)	< 5%[1]	< 2%[2][3]	< 1%
Accuracy/Recovery (%)	97.8 - 106%[1]	~98%[2][3]	High
Throughput	High	High	Moderate
Information Provided	Purity, quantification	Fatty acid profile, purity	Structure, purity, quantification
Strengths	Versatile, high resolution	High sensitivity for volatile compounds	Non-destructive, absolute quantification
Limitations	Requires chromophore for UV detection	Destructive, potential for degradation of unstable compounds	Lower sensitivity

Experimental Protocols

HPLC Method for Purity Assessment of Docosadienoyl Lipids

This protocol outlines a reversed-phase HPLC method suitable for the analysis of synthesized docosadienoyl lipids.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized docosadienoyl lipid.

• Dissolve the sample in 10 mL of a suitable solvent, such as a mixture of methanol (B129727) and chloroform (B151607) (1:1, v/v), to achieve a concentration of 1 mg/mL.

• For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary to remove interfering substances.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and isopropanol (B130326) is often employed to separate the complex mixture of lipids. For docosahexaenoic acid (DHA), a structurally similar lipid, an isocratic mobile phase of methanol/water (96:4 v/v) has been used effectively.[5][6]

• Flow Rate: Typically around 1 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 25°C.

• Detection: A UV detector set at an appropriate wavelength (e.g., 205 nm for isolated double bonds) or a more universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be used, especially if the lipid lacks a strong chromophore.

3. Quantification:

• A calibration curve is generated using at least five to six different concentrations of a certified reference standard of the docosadienoyl lipid.

• The purity of the synthesized lipid is determined by calculating the peak area of the main component as a percentage of the total peak area of all components in the chromatogram.

Common Impurities in Synthesized Docosadienoyl Lipids

During the synthesis of docosadienoyl lipids, several impurities can arise, which need to be identified and quantified. These can include:

• Unreacted starting materials: Such as the free fatty acid or the alcohol used in the esterification.

• Byproducts of side reactions: These can include products of saponification if alkaline catalysts are used in the presence of water, or products of hydrolysis.[7]

• Positional isomers or geometric isomers: Depending on the synthetic route.

• Oxidation products: Polyunsaturated lipids are susceptible to oxidation.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for assessing the purity of synthesized docosadienoyl lipids and a logical comparison of the analytical techniques.

Caption: Experimental workflow for HPLC-based purity assessment.

Caption: Logical comparison of HPLC, GC, and qNMR for lipid purity.

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Researcher's Guide to Confirming Double Bond Positions in Docosadienoyl Chains

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipids is paramount. The biological function of a docosadienoyl (22:2) fatty acid chain can vary significantly based on the location of its two double bonds. This guide provides a comparative overview of modern analytical techniques for definitively identifying these positional isomers, supported by experimental data and detailed protocols.

Comparison of Key Analytical Methods

The determination of double bond positions in fatty acids, including docosadienoyl chains, primarily relies on mass spectrometry-based techniques, often coupled with a derivatization step to facilitate characteristic fragmentation. Nuclear Magnetic Resonance (NMR) spectroscopy also serves as a powerful, non-destructive alternative. Below is a summary of the leading methods, with their performance compared in Table 1.

Method	Principle	Sensitivity (Typical LOQ/LOD)	Throughput	Key Advantages	Limitations
Paternò-Büchi (PB) Reaction + MS/MS	Photochemical [2+2] cycloaddition of a carbonyl group (e.g., acetone) across the double bond, forming an oxetane (B1205548) ring. CID of the product yields diagnostic fragments revealing the original double bond position.[1][2][3]	Sub-nM to nM range.[4]	Moderate; requires reaction time.	High conversion rates with optimized reagents.[4] Applicable to complex mixtures and single-cell analysis.[1]	Reaction yield can be concentration-dependent.[4] Potential for side reactions.
Ozone-Induced Dissociation (OzID) MS	Gas-phase reaction of mass-selected lipid ions with ozone inside the mass spectrometer. Ozone cleaves the C=C bonds, producing two diagnostic product ions for each double bond.[5][6][7]	High; suitable for isomer-resolved MSI.[7]	High; compatible with fast LC and IMS workflows.[6]	No prior derivatization needed. Provides unambiguous assignment of double bond position.[5][6] Can be combined with CID for sn-positional isomerism.[7]	Requires specialized MS instrumentation capable of introducing ozone. Reaction times can be a limiting factor in older setups.[6]
AMPP Derivatization + MS/MS	Charge-switch derivatization of the carboxylic acid with N-(4-aminomethylphenyl) pyridinium (B92312) (AMPP), followed by tandem MS. Diagnostic fragment ions identify the double bond locations.[8][9][10][11][12]	High (low fmol/µL); up to 60,000-fold sensitivity increase compared to underivatized FAs.[9][11][12]	Moderate; requires an offline derivatization step.	Dramatically improves ionization efficiency and provides structurally informative fragments.[9][12] Applicable to complex biological samples like serum.[8][9]	Derivatization adds a sample preparation step. Interpretation of spectra can be complex for polyunsaturated fatty acids.
m-CPBA Epoxidation + MS/MS	Chemical epoxidation of the double bonds using meta-chloroperoxybenzoic acid (m-CPBA). CID of the epoxidized fatty acid generates a diagnostic ion pair with a 16 Da mass difference, localizing the original double bond.[13]	Not explicitly quantified in reviewed literature, but effective for complex mixtures.	High; rapid reaction (minutes) with no over-oxidized byproducts.[13]	High reaction specificity and completeness.[13] Broadly applicable to multiple lipid classes.[13]	Requires derivatization step. May not differentiate cis/trans isomers.[13]
¹H and ¹³C NMR Spectroscopy	Non-destructive analysis based on the magnetic properties of atomic nuclei. The chemical shifts of olefinic and allylic protons and carbons provide information about the number and position of double bonds.[14][15]	Low to moderate compared to MS.	Low to moderate.	Non-destructive. Provides detailed structural information, including cis/trans configuration.[14] No derivatization required for analysis of the native molecule.	Lower sensitivity than MS.[14] Can be challenging to distinguish positional isomers in complex mixtures, especially for positions far from the carboxyl group.[14]

Experimental Protocols

Detailed methodologies for three prominent mass spectrometry-based techniques are provided below.

Protocol 1: Paternò-Büchi (PB) Reaction with Acetone (B3395972) for MS/MS Analysis

This protocol is adapted from methodologies used for the analysis of unsaturated fatty acids in biological samples.[1][2]

• Sample Preparation: Dissolve the extracted fatty acids (including docosadienoyl chains) in a 50/50 (v/v) acetone/water solution.

• Photochemical Reaction:

  • Load the sample solution into a nano-electrospray ionization (nanoESI) emitter.

  • Position a low-pressure mercury lamp (emitting at 254 nm) approximately 1.0 cm from the nanoESI emitter to initiate the PB reaction.

  • Irradiate for a defined period (e.g., 15 minutes) to form oxetane adducts at the double bond positions.[1]

• Mass Spectrometry Analysis:

  • Introduce the derivatized sample into the mass spectrometer via nanoESI.

  • Acquire full MS scans to identify the protonated or deprotonated molecular ions of the acetone adducts.

  • Perform tandem MS (MS/MS) on the precursor ions of the adducts.

• Data Interpretation: The collision-induced dissociation (CID) of the oxetane ring will produce a pair of diagnostic fragment ions. The masses of these fragments will correspond to cleavage on either side of the original double bond, allowing for its unambiguous localization.

Protocol 2: Ozone-Induced Dissociation (OzID) in a Trapping Ion Funnel

This protocol describes a general workflow for OzID, which can be implemented on modified mass spectrometers.[5][6]

• Sample Introduction: Infuse the lipid extract containing docosadienoyl chains directly into the electrospray ionization (ESI) source of the mass spectrometer.

• Ionization and Trapping: Generate ions (e.g., [M+H]⁺ or [M-H]⁻) and guide them into a trapping region of the mass spectrometer (e.g., an ion funnel or ion trap) that has been modified to allow the introduction of ozone gas.

• Ozonolysis Reaction: Introduce a controlled flow of ozone gas into the trapping region. Allow the trapped ions to react with the ozone for a specific duration (can be as short as milliseconds in high-pressure systems).[7]

• Mass Analysis: Eject the product ions from the trapping region into the mass analyzer (e.g., TOF or Orbitrap).

• Data Interpretation: The OzID spectrum will show pairs of product ions for each double bond in the docosadienoyl chain. Each pair will consist of an aldehyde and a Criegee ion, and their masses will directly indicate the position of the double bond.

Protocol 3: AMPP Derivatization for Enhanced Sensitivity and Fragmentation

This protocol is based on a charge-switch derivatization method for fatty acid analysis.[8][12]

• Sample Preparation: Dry the extracted fatty acid sample under a stream of nitrogen.

• Derivatization Reaction:

  • Dissolve the dried sample in a solution containing:

    • 10 µL of 4:1 acetonitrile/DMF.

    • 10 µL of 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (B86325) (EDC) (640 mM in H₂O).

    • 5 µL of N-hydroxybenzotriazole (HOBt) (20 mM in 99:1 ACN/DMF).

    • 15 µL of N-(4-aminomethylphenyl) pyridinium (AMPP) (20 mM in ACN).

  • Incubate the mixture at 60 °C for 30 minutes.[8]

• Extraction of Derivatized Product:

  • After cooling to room temperature, add 600 µL of water to the reaction mixture.

  • Extract the AMPP-derivatized fatty acids twice with 600 µL of methyl tert-butyl ether (MTBE).

  • Combine the organic layers and dry under a nitrogen stream.

• LC-MS/MS Analysis:

  • Resuspend the dried, derivatized sample in a suitable solvent (e.g., 125 µL of methanol) for LC-MS/MS analysis.[8]

  • Analyze in positive ion mode.

• Data Interpretation: Tandem mass spectra of the AMPP-derivatized docosadienoyl chain will show diagnostic fragment ions that define the location of the double bonds.[12]

Visualizing the Workflow

A general workflow for identifying the double bond positions in a docosadienoyl chain is depicted below. This process typically starts with lipid extraction and can proceed through various analytical routes depending on the available instrumentation and desired level of detail.

References

• 1. Combining Mass Spectrometry with Paternò–Büchi Reaction to Determine Double-Bond Positions in Lipids at the Single-Cell Level - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Coupling the Paternò-Büchi (PB) Reaction With Mass Spectrometry to Study Unsaturated Fatty Acids in Mouse Model of Multiple Sclerosis [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Visible-Light Paternò–Büchi Reaction for Lipidomic Profiling at Detailed Structure Levels - PURSPEC [purspec.com]
• 5. researchgate.net [researchgate.net]
• 6. Online ozonolysis combined with ion mobility-mass spectrometry provides a new platform for lipid isomer analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry Imaging of Lipids with Isomer Resolution Using High-Pressure Ozone-Induced Dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. On-Tissue Chemical Derivatization for Comprehensive Mapping of Brain Carboxyl and Aldehyde Metabolites by MALDI–MS Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification and Quantitation of Fatty Acid Double Bond Positional Isomers: A Shotgun Lipidomics Approach Using Charge-Switch Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of Double Bond Position Isomers in Unsaturated Lipids by m-CPBA Epoxidation and Mass Spectrometry Fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aocs.org [aocs.org]

comparing the effects of C22:2 lipids with other fatty acid chains in membranes

For researchers, scientists, and drug development professionals, understanding the nuanced effects of different fatty acid chains on cell membrane properties is critical. The length and degree of unsaturation of a fatty acid incorporated into membrane phospholipids (B1166683) can significantly alter membrane fluidity, permeability, thickness, and the organization of specialized microdomains known as lipid rafts. These alterations, in turn, have profound implications for cellular signaling and the function of membrane-associated proteins.

This guide provides a comparative analysis of the effects of C22:2 (docosadienoic acid) lipids on membrane characteristics relative to other common fatty acid chains, including saturated (stearic acid, C18:0), monounsaturated (oleic acid, C18:1), and highly polyunsaturated (docosahexaenoic acid, DHA, C22:6) fatty acids. While direct experimental data on C22:2 is limited, its effects can be inferred from its structure as a long-chain fatty acid with two cis-double bonds.

Impact on Membrane Physical Properties

The incorporation of different fatty acid chains into membrane phospholipids directly influences the biophysical properties of the lipid bilayer. Key parameters affected include membrane fluidity, permeability, and thickness.

Fatty Acid	Structure	Effect on Membrane Fluidity	Effect on Membrane Permeability	Effect on Membrane Thickness
Stearic Acid	C18:0 (Saturated)	Decreases	Decreases	Increases
Oleic Acid	C18:1 (Monounsaturated)	Increases	Increases	Decreases
C22:2 (Docosadienoic Acid)	C22:2 (Di-unsaturated)	Expected to Increase	Expected to Increase	Expected to be intermediate
DHA	C22:6 (Polyunsaturated)	Significantly Increases[1][2]	Significantly Increases[1]	Significantly Decreases[1]

Modulation of Lipid Rafts

Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for cellular signaling.[3][4] The fatty acid composition of the surrounding phospholipids can influence the size, stability, and composition of these rafts.

Fatty Acid	Effect on Lipid Raft Stability	Effect on Lipid Raft Size
Stearic Acid	Promotes stable raft formation	Can increase raft size
Oleic Acid	Less compatible with ordered rafts	May reduce raft size and stability
C22:2 (Docosadienoic Acid)	Expected to be less compatible with ordered rafts	Expected to reduce raft size and stability
DHA	Disrupts ordered raft domains[3][5]	Can lead to smaller, more dynamic rafts[3]

Experimental Protocols

Measurement of Membrane Fluidity via Fluorescence Anisotropy

Principle: This technique measures the rotational mobility of a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), embedded in the lipid bilayer.[6][7] A decrease in fluorescence anisotropy indicates an increase in membrane fluidity.

Protocol:

• Liposome (B1194612) Preparation: Prepare large unilamellar vesicles (LUVs) incorporating the fatty acid of interest.

• Probe Incorporation: Incubate the LUVs with a solution of DPH in a suitable solvent (e.g., tetrahydrofuran) to allow the probe to partition into the lipid bilayer.

• Fluorescence Measurement: Use a fluorometer equipped with polarizing filters to measure the fluorescence anisotropy of the DPH-labeled liposomes. Excite the sample with vertically polarized light and measure the intensity of both the vertically and horizontally polarized emitted light.

• Calculation: The fluorescence anisotropy (r) is calculated using the formula: r = (Ivv - G * Ivh) / (Ivv + 2G * Ivh), where Ivv and Ivh are the intensities of the vertically and horizontally polarized emission, respectively, and G is a correction factor for the instrument.

Measurement of Membrane Permeability via Calcein (B42510) Release Assay

Principle: This assay measures the leakage of a fluorescent dye, calcein, from liposomes. An increase in membrane permeability will result in a higher rate of calcein release and a corresponding increase in fluorescence.

Protocol:

• Liposome Preparation: Prepare LUVs containing a self-quenching concentration of calcein and the fatty acid of interest.

• Purification: Remove unencapsulated calcein by size-exclusion chromatography.

• Fluorescence Monitoring: Monitor the fluorescence of the liposome suspension over time using a fluorometer.

• Lysis and Normalization: At the end of the experiment, add a detergent (e.g., Triton X-100) to lyse the liposomes and release all encapsulated calcein, representing 100% leakage.

• Calculation: The percentage of calcein leakage at a given time point is calculated as: % Leakage = [(Ft - F0) / (Fmax - F0)] * 100, where Ft is the fluorescence at time t, F0 is the initial fluorescence, and Fmax is the maximum fluorescence after lysis.

Impact on Cellular Signaling Pathways

The alteration of membrane properties by different fatty acids can significantly impact the function of membrane-embedded proteins and, consequently, cellular signaling cascades. One such critical pathway involves G-protein coupled receptors (GPCRs) and the subsequent activation of Phospholipase C (PLC).

Long-chain fatty acids can act as ligands for certain GPCRs, such as GPR120.[8][9] The binding of a fatty acid to its receptor can initiate a signaling cascade. Furthermore, changes in membrane fluidity and lipid raft organization can affect the conformational state and dimerization of GPCRs, as well as their coupling to G-proteins.

Upon activation, the G-protein (specifically the Gαq subunit) activates PLC. PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the inner leaflet of the plasma membrane, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10] IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of calcium into the cytosol. DAG remains in the plasma membrane and, along with the increased intracellular calcium, activates Protein Kinase C (PKC). Activated PKC can then phosphorylate a variety of downstream target proteins, leading to diverse cellular responses.

The fatty acid composition of membrane phospholipids can influence this pathway at multiple levels. For instance, the activity of PLC can be modulated by the fatty acid composition of its substrate, PIP2.[11]

References

• 1. lipotype.com [lipotype.com]
• 2. triglycerideforum.org [triglycerideforum.org]
• 3. Membrane lipid raft organization is uniquely modified by n-3 polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DHA Modifies the Size and Composition of Raftlike Domains: A Solid-State 2H NMR Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Low membrane fluidity triggers lipid phase separation and protein segregation in living bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Free fatty acids-sensing G protein-coupled receptors in drug targeting and therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phospholipase C - Wikipedia [en.wikipedia.org]
• 11. The effect of sn-2 fatty acid substitution on phospholipase C enzyme activities - PMC [pmc.ncbi.nlm.nih.gov]

Validating 13(Z),16(Z)-Docosadienoyl Chloride as a Precursor for High-Purity Lipid Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of accurate and reliable lipid standards is fundamental to lipidomics research and drug development. The choice of precursor is a critical determinant of the final standard's purity, stability, and performance in analytical assays. This guide provides a comprehensive validation framework for 13(Z),16(Z)-docosadienoyl chloride as a precursor for generating lipid standards, comparing its potential performance with alternative precursors. While direct comparative experimental data for this specific precursor is limited in publicly available literature, this guide extrapolates from established methodologies for similar polyunsaturated fatty acids to provide a robust validation protocol and a balanced comparison.

Introduction to 13(Z),16(Z)-Docosadienoyl Chloride

13(Z),16(Z)-Docosadienoyl chloride is the acyl chloride derivative of 13(Z),16(Z)-docosadienoic acid, an omega-6 polyunsaturated fatty acid (PUFA). Its corresponding fatty acid is a known agonist of the G-protein-coupled receptor 120 (GPR120), a receptor involved in metabolic regulation and anti-inflammatory signaling pathways.[1][2][3][4][5] As a precursor for lipid standards, its high reactivity makes it suitable for synthesizing a variety of lipid classes, including fatty acid methyl esters (FAMEs) for gas chromatography (GC) analysis and other complex lipids for mass spectrometry (MS) applications.

Performance Comparison: 13(Z),16(Z)-Docosadienoyl Chloride vs. Alternative Precursors

The selection of a precursor for lipid standard synthesis involves a trade-off between reactivity, stability, and the specific requirements of the analytical method. Here, we compare the projected performance of 13(Z),16(Z)-docosadienoyl chloride with a more stable, saturated precursor (e.g., Stearoyl Chloride) and the direct use of the corresponding free fatty acid.

Parameter	13(Z),16(Z)-Docosadienoyl Chloride	Stearoyl Chloride (Saturated Alternative)	13(Z),16(Z)-Docosadienoic Acid (Free Fatty Acid Alternative)
Purity of Synthesized Standard	Potentially high, but susceptible to oxidation and isomerization during synthesis and storage. Requires careful handling and purification.	High. Saturated acyl chains are less prone to degradation, leading to higher purity standards.	Purity is dependent on the starting material and the efficiency of the esterification reaction, which can be less complete than with the acyl chloride.
Synthesis Efficiency	High reactivity of the acyl chloride group generally leads to high conversion rates and yields under mild conditions.	High reactivity, similar to the unsaturated counterpart, leading to efficient synthesis.	Lower reactivity requires harsher reaction conditions (e.g., strong acid catalysis) which can lead to side reactions and degradation of the polyunsaturated chain.
Stability of Precursor	Lower stability due to the presence of two double bonds, making it susceptible to oxidation.[6] Should be stored under inert atmosphere at low temperatures.	High stability. Saturated acyl chlorides are less reactive towards oxidation and have a longer shelf-life.	Higher stability than the acyl chloride, but still susceptible to oxidation at the double bonds.
Versatility	High. Can be used to synthesize a wide range of lipid standards, including esters, amides, and other derivatives.	High. Similar versatility for synthesizing various lipid classes.	Less versatile. Primarily used for synthesizing ester standards.
Cost-Effectiveness	Potentially higher cost due to the specialized nature of the polyunsaturated fatty acid and the chlorination step.	Generally lower cost due to the wider availability of saturated fatty acids.	Cost is dependent on the purity and availability of the specific polyunsaturated fatty acid.

Experimental Protocols

Protocol 1: Synthesis of 13(Z),16(Z)-Docosadienoic Acid Methyl Ester (C22:2-ME) Standard

This protocol describes the synthesis of a fatty acid methyl ester (FAME) standard from 13(Z),16(Z)-docosadienoyl chloride for use in GC-MS analysis.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride

• Anhydrous methanol

• Anhydrous pyridine (B92270) or triethylamine

• Anhydrous diethyl ether or hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 13(Z),16(Z)-docosadienoyl chloride in anhydrous diethyl ether.

• Cool the solution to 0°C in an ice bath.

• Slowly add a stoichiometric excess of anhydrous methanol, followed by the dropwise addition of anhydrous pyridine to neutralize the HCl byproduct.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer, and wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude methyl ester by silica gel column chromatography using a hexane:ethyl acetate (B1210297) gradient.

• Confirm the structure and purity of the final product by ¹H NMR and GC-MS.

Protocol 2: Validation of the Synthesized C22:2-ME Standard by GC-MS

This protocol outlines the validation of the synthesized methyl ester standard for use in quantitative analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) and a mass selective detector (MSD).

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23 or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient program to ensure separation of the target analyte from potential impurities.[7]

• Injector and Detector Temperature: Optimized for FAME analysis (typically 250°C).

• MSD Parameters: Electron ionization (EI) at 70 eV, with a scan range appropriate for the target molecule.

Validation Parameters:

• Identity Confirmation: The mass spectrum of the synthesized standard should match the expected fragmentation pattern for 13(Z),16(Z)-docosadienoic acid methyl ester. The NIST Mass Spectrometry Data Center provides reference spectra for similar compounds.[8]

• Purity Assessment: Analyze the purified standard by GC-FID. Purity is determined by the peak area percentage of the target analyte. The goal is to achieve a purity of ≥98%.

• Linearity and Range: Prepare a series of dilutions of the standard in a suitable solvent (e.g., hexane) and inject them into the GC-MS. Construct a calibration curve by plotting the peak area against the concentration. Determine the linear range and the coefficient of determination (R²), which should be >0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the standard that can be reliably detected and quantified, respectively.

• Stability: Assess the stability of the standard in solution at different storage temperatures (-20°C and 4°C) over time by monitoring for degradation products or a decrease in the main peak area. Due to its polyunsaturated nature, the stability of the standard is a critical parameter.[6]

Mandatory Visualizations

Signaling Pathway

Caption: GPR120 signaling pathway activated by PUFAs.

Experimental Workflow

Caption: Workflow for the synthesis and validation of a lipid standard.

Omega-6 Fatty Acid Metabolism

Caption: Simplified overview of omega-6 fatty acid metabolism.

Conclusion

13(Z),16(Z)-Docosadienoyl chloride presents a viable, albeit challenging, precursor for the synthesis of high-purity polyunsaturated lipid standards. Its high reactivity allows for efficient synthesis of a variety of lipid classes. However, its inherent instability necessitates careful handling, purification, and storage to prevent degradation and ensure the accuracy of the resulting standard.

For applications requiring the highest accuracy and precision, the use of isotopically labeled internal standards, synthesized from a corresponding labeled precursor, is recommended.[9][10] The validation of any newly synthesized standard against a certified reference material, if available, is crucial for ensuring its quality and reliability in quantitative lipidomics. While direct comparative data is scarce, the protocols and considerations outlined in this guide provide a solid framework for researchers to validate and utilize lipid standards derived from 13(Z),16(Z)-docosadienoyl chloride in their studies.

References

• 1. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Regulation of Energy Homeostasis via GPR120 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cis-13,16-Docasadienoic acid, methyl ester [webbook.nist.gov]
• 9. Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]

Safety & Regulatory Compliance

Safe Disposal of 13(Z),16(Z)-Docosadienoyl Chloride: A Step-by-Step Guide

The proper disposal of 13(Z),16(Z)-docosadienoyl chloride, an acyl chloride, is critical to ensure laboratory safety and environmental protection. Acyl chlorides are reactive compounds that require careful handling during disposal to mitigate potential hazards. This guide provides detailed procedures for the safe neutralization and disposal of this compound, tailored for researchers, scientists, and drug development professionals.

Core Principles of Acyl Chloride Disposal

The primary hazard associated with 13(Z),16(Z)-docosadienoyl chloride is its violent reaction with water and other protic solvents, which produces corrosive hydrogen chloride (HCl) gas and the corresponding carboxylic acid.[1][2] Therefore, the fundamental principle of its disposal is controlled neutralization. This process involves reacting the acyl chloride with a weak base to form less hazardous products.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment. This includes, but is not limited to:

• Chemical splash goggles and a face shield.[3]

• Chemical-resistant gloves (e.g., nitrile or neoprene).

• A flame-retardant lab coat.

• Closed-toe shoes.

• Work should be conducted within a certified chemical fume hood to ensure adequate ventilation.[4]

Experimental Protocol: Neutralization and Disposal

This protocol outlines the step-by-step methodology for the safe neutralization of small quantities of 13(Z),16(Z)-docosadienoyl chloride typically found in a research setting.

Materials:

• 13(Z),16(Z)-Docosadienoyl chloride waste

• Sodium bicarbonate (NaHCO₃) or a 5-10% aqueous solution of sodium bicarbonate.

• A large beaker or flask (at least 10 times the volume of the waste).

• A stir bar and stir plate.

• pH indicator strips or a calibrated pH meter.

• An appropriate waste container, clearly labeled.

Procedure:

• Preparation: In a chemical fume hood, place a large beaker or flask on a stir plate. Add a stir bar to the beaker.

• Initial Dilution (Optional but Recommended): For small quantities of the acyl chloride, cautiously add it to an inert, dry, high-boiling point solvent (e.g., toluene (B28343) or hexane) in the reaction vessel to aid in controlling the reaction rate.

• Neutralization: Slowly and in small portions, add the sodium bicarbonate powder or solution to the stirred acyl chloride waste.[3][4] Be prepared for vigorous effervescence as carbon dioxide is produced. The reaction is exothermic, so control the rate of addition to prevent excessive heat generation and splashing.

• Monitoring: Continue adding the sodium bicarbonate until the effervescence ceases.

• pH Verification: Once the reaction appears complete, check the pH of the resulting solution using pH paper or a pH meter. The target pH should be between 6.0 and 8.0.[5] If the pH is still acidic, add more sodium bicarbonate until the desired range is achieved.

• Final Disposal: Once neutralized, the resulting solution, primarily containing the sodium salt of 13(Z),16(Z)-docosadienoic acid, sodium chloride, and water, can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations.[5] Always consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.[1]

• Decontamination: All contaminated labware should be rinsed with a sodium bicarbonate solution, followed by water, before washing.

Handling Spills

In the event of a spill, the primary concern is the safety of laboratory personnel.[3]

• Small Spills: For small spills, absorb the material with an inert absorbent such as sand or vermiculite.[2] The contaminated absorbent can then be treated with sodium bicarbonate powder followed by rinsing with water.[3]

• Large Spills: In the case of a large spill, evacuate the area and contact your institution's EHS office or emergency response team immediately.[4]

Data Presentation: Hazard and Neutralization Summary

Parameter	Description
Primary Hazard	Reacts violently with water, alcohols, and other protic solvents.[1][2]
Reaction Products	Hydrogen chloride (corrosive gas) and 13(Z),16(Z)-docosadienoic acid.
Recommended Neutralizing Agents	Sodium bicarbonate (baking soda), sodium carbonate (soda ash).[3][5]
Target pH for Disposal	6.0 - 8.0.[5]
Incompatible Materials	Water, alcohols, strong bases, oxidizing agents, amines, and powdered metals.[1]

Mandatory Visualization

Caption: Disposal workflow for 13(Z),16(Z)-Docosadienoyl Chloride.

References

• 1. nj.gov [nj.gov]
• 2. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 3. download.basf.com [download.basf.com]
• 4. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 5. laballey.com [laballey.com]

Essential Safety and Logistical Information for Handling 13(Z),16(Z)-Docosadienoyl Chloride

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety protocols and logistical plans for handling 13(Z),16(Z)-Docosadienoyl chloride. The following procedures are designed to ensure safe handling, operation, and disposal in a laboratory setting.

Hazard Identification and Safety Precautions

Summary of Potential Hazards:

Hazard Class	Description
Corrosivity	Causes severe skin burns and eye damage.[2][3][4] Corrosive to the respiratory tract.
Reactivity	Reacts violently with water, alcohols, amines, and strong bases to produce toxic and corrosive hydrogen chloride gas.[1]
Toxicity	Harmful if swallowed or inhaled.[2] May cause serious damage to lung tissue.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 13(Z),16(Z)-Docosadienoyl chloride.

Recommended Personal Protective Equipment:

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles are mandatory. A full-face shield must be worn over the goggles to protect against splashes.[3]
Hand Protection	Chemical-Resistant Gloves	Impervious gloves, such as nitrile or butyl rubber, are required. Inspect gloves for any signs of degradation or puncture before use.[3]
Body Protection	Laboratory Coat and Apron	A flame-resistant lab coat worn over personal clothing is necessary. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.[1]
Respiratory Protection	Respirator	Work should be conducted in a certified chemical fume hood.[3] If there is a risk of inhalation, a NIOSH-approved respirator with an acid gas cartridge is required.[3]
Footwear	Closed-Toe Shoes	Sturdy, closed-toe shoes made of a non-porous material are mandatory in the laboratory.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 13(Z),16(Z)-Docosadienoyl chloride.

Experimental Protocol for Handling:

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Gather all necessary materials, including the acyl chloride, solvents, reagents, and reaction vessel, inside the fume hood.

  • Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[3]

  • Don all required personal protective equipment as detailed in the table above.

• Handling and Use:

  • Handle 13(Z),16(Z)-Docosadienoyl chloride exclusively within the chemical fume hood to minimize inhalation exposure.[3]

  • Use glassware that is clean, dry, and free of any contaminants.

  • When transferring the liquid, use a syringe or a cannula under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.

  • Keep the container tightly closed when not in use.[3]

  • Avoid contact with incompatible materials such as water, alcohols, and strong bases.[1]

• Post-Handling:

  • Upon completion of the experiment, quench any residual acyl chloride in the reaction vessel using a suitable, non-aqueous method (e.g., adding to a solution of a high-boiling point alcohol in an inert solvent).

  • Thoroughly clean all glassware and equipment.

  • Remove and properly dispose of contaminated PPE.

  • Wash hands thoroughly with soap and water after handling the chemical.[3]

Disposal Plan

Proper disposal of 13(Z),16(Z)-Docosadienoyl chloride and associated waste is crucial to prevent environmental contamination and ensure safety.

Waste Disposal Protocol:

• Unused Product:

  • Do not dispose of pure 13(Z),16(Z)-Docosadienoyl chloride down the drain.[2]

  • It should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[3]

• Contaminated Materials:

  • All materials that have come into contact with the acyl chloride, such as gloves, paper towels, and pipette tips, must be considered hazardous waste.

  • Collect these materials in a designated, sealed, and clearly labeled hazardous waste container.[2]

• Quenching and Neutralization:

  • Small amounts of residual acyl chloride can be slowly and carefully added to a stirred solution of sodium bicarbonate or a similar weak base to neutralize it.[2] This process should be performed in a fume hood.

  • The neutralized solution should then be disposed of as hazardous chemical waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Plan:

Emergency Scenario	Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][3]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[2][3]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2][3]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[2][3]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, dry material (e.g., sand or vermiculite) and place it in a sealed container for hazardous waste disposal.[3] Ventilate the area and wash the spill site after material pickup is complete.

Visualizations

The following diagrams illustrate the standard workflows for handling and disposing of 13(Z),16(Z)-Docosadienoyl chloride.

Caption: Workflow for Handling 13(Z),16(Z)-Docosadienoyl Chloride.

Caption: Waste Disposal Workflow for 13(Z),16(Z)-Docosadienoyl Chloride.

References

• 1. vandemark.com [vandemark.com]
• 2. chempak.net [chempak.net]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]